Isoimperatorin-d6

Core Science & Biosynthesis

What is Isoimperatorin-d6 and its primary uses in research?

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Isoimperatorin-d6 is the deuterated form of Isoimperatorin (B1672244), a naturally occurring furanocoumarin found in several medicinal plants, including those of the Angelica and Prangos genera. While Isoimperatorin itself has been the subject of extensive research for its diverse pharmacological activities, Isoimperatorin-d6 serves a critical role in advancing this research. As a stable isotope-labeled internal standard (SIL-IS), Isoimperatorin-d6 is indispensable for the accurate and precise quantification of Isoimperatorin in complex biological matrices during pharmacokinetic, metabolic, and other analytical studies. This guide provides a comprehensive overview of Isoimperatorin-d6, its implicit properties based on its non-deuterated counterpart, and its primary applications in a research setting.

Core Concepts: The Role of Deuterated Internal Standards

In quantitative mass spectrometry-based bioanalysis, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard is considered the gold standard for achieving the highest accuracy and precision.[1][2][3] Deuterated standards like Isoimperatorin-d6 are ideal for this purpose because they are chemically identical to the analyte of interest (Isoimperatorin) but have a higher molecular weight due to the replacement of hydrogen atoms with deuterium (B1214612).

This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their identical chemical and physical properties ensure that they behave similarly during sample preparation, chromatography, and ionization.[3] Consequently, any sample loss or variability in instrument response that affects the analyte will also affect the deuterated internal standard to the same extent. By calculating the ratio of the analyte's signal to the internal standard's signal, these variations can be normalized, leading to highly reliable and reproducible quantitative data.[2][3]

Physicochemical Properties

The physicochemical properties of Isoimperatorin-d6 are essentially identical to those of Isoimperatorin, with the exception of a slight increase in molecular weight due to the six deuterium atoms.

Property	Value (Isoimperatorin)	Inferred Value (Isoimperatorin-d6)	Reference
Molecular Formula	C₁₆H₁₄O₄	C₁₆H₈D₆O₄	[4]
Molecular Weight	270.28 g/mol	Approx. 276.32 g/mol	[4][5]
Appearance	White Solid	White Solid	[6]
IUPAC Name	4-(3-methylbut-2-enoxy)furo[3,2-g]chromen-7-one	4-(3-methylbut-2-enoxy)furo[3,2-g]chromen-7-one-d6	[4]
CAS Number	482-45-1	Not available	[4]

Primary Research Applications of Isoimperatorin (and the role of Isoimperatorin-d6)

The primary use of Isoimperatorin-d6 is to facilitate the accurate quantification of Isoimperatorin in various research contexts. The following sections detail the key research areas for Isoimperatorin where such quantification is crucial.

Pharmacokinetic Studies

Understanding the absorption, distribution, metabolism, and excretion (ADME) of Isoimperatorin is fundamental to its development as a potential therapeutic agent. Pharmacokinetic studies in animal models are essential for determining its bioavailability, half-life, and tissue distribution.[7] In these studies, Isoimperatorin-d6 is added to biological samples (e.g., plasma, urine, tissue homogenates) as an internal standard before sample processing and LC-MS/MS analysis.[8]

Cancer Research

Isoimperatorin has demonstrated significant anti-cancer properties in various cancer cell lines. It can induce apoptosis (programmed cell death), inhibit cell proliferation, and arrest the cell cycle in cancer cells.[9][10] For instance, it has been shown to induce apoptosis in human gastric carcinoma cells through the mitochondrial pathway.[9] Research in this area often involves cell-based assays and in vivo tumor models where the concentration of Isoimperatorin in cells or tumors needs to be accurately measured to correlate with its biological effects. Isoimperatorin-d6 is the ideal tool for such quantitative analyses.

Cancer Cell Line	Biological Effect	IC₅₀ Value	Reference
Human Gastric Carcinoma (BGC-823)	Inhibition of proliferation	0.115 mM	[9]
Human Gastric Cancer (SGC-7901)	Inhibition of proliferation	18.75 µg/ml	[10]

Neuroprotective Effects

Isoimperatorin has been investigated for its neuroprotective potential. It exhibits inhibitory effects on acetylcholinesterase (AChE), an enzyme involved in the breakdown of the neurotransmitter acetylcholine.[10][11] This makes it a compound of interest in research related to neurodegenerative diseases like Alzheimer's disease. Additionally, it has been shown to protect neuronal cells from oxidative stress and apoptosis. Quantifying the concentration of Isoimperatorin in brain tissue or cerebrospinal fluid is critical in these studies, a task for which Isoimperatorin-d6 is perfectly suited.

Target/Model	Biological Effect	IC₅₀/Activity	Reference
Acetylcholinesterase (AChE)	Enzyme inhibition	74.6 µM	[10][11]
PC12 cells (Doxorubicin-induced apoptosis)	Protection from apoptosis	Significant at 80 µg/mL

Anti-inflammatory and Analgesic Activity

Isoimperatorin possesses anti-inflammatory and analgesic properties.[6][12] It can inhibit the production of pro-inflammatory mediators and has been studied in various models of inflammation and pain. To understand the dose-response relationship and the in vivo efficacy of Isoimperatorin, its concentration at the site of action or in systemic circulation needs to be determined, again highlighting the importance of using Isoimperatorin-d6 as an internal standard.

Drug Metabolism and Drug-Drug Interactions

Isoimperatorin has been shown to inhibit the activity of cytochrome P450 (CYP) enzymes, which are crucial for the metabolism of many drugs.[13] This raises the potential for drug-drug interactions. Studies investigating these interactions require precise measurement of Isoimperatorin concentrations to determine its inhibitory potency (e.g., IC₅₀ values) against various CYP isoforms. Isoimperatorin-d6 is essential for the accuracy of these in vitro assays.

CYP Isoform (Human Liver Microsomes)	Inhibitory Effect	IC₅₀ Value (Isoimperatorin)	Reference
CYP1A2	Strong inhibitor	0.20 µM	[13]
CYP2B6	Strong inhibitor	1.07 µM	[13]

Experimental Protocols

Quantification of Isoimperatorin in Rat Plasma using LC-MS/MS with Isoimperatorin-d6 Internal Standard

This protocol is a representative example of how Isoimperatorin-d6 would be used in a pharmacokinetic study.

1. Materials and Reagents:

• Isoimperatorin analytical standard

• Isoimperatorin-d6 (internal standard)

• Rat plasma (blank)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

2. Preparation of Standard and QC Samples:

• Prepare stock solutions of Isoimperatorin and Isoimperatorin-d6 in methanol (e.g., 1 mg/mL).

• Prepare a series of working standard solutions of Isoimperatorin by serial dilution of the stock solution with methanol.

• Prepare a working solution of Isoimperatorin-d6 (e.g., 100 ng/mL) in methanol.

• Spike blank rat plasma with the Isoimperatorin working solutions to create calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

3. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the Isoimperatorin-d6 working solution (internal standard).

• Add 150 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate Isoimperatorin from matrix components (e.g., 5% B to 95% B over 5 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Isoimperatorin: Determine the precursor ion [M+H]⁺ and a suitable product ion (e.g., based on literature, fragmentation of the prenyl group).[8][14][15]

    • Isoimperatorin-d6: The precursor ion will be [M+H]⁺ (M being the mass of the d6 isotopologue), and the product ion will likely be the same as for Isoimperatorin, or a deuterated fragment.

  • Optimize instrument parameters (e.g., collision energy, declustering potential) for both transitions.

5. Data Analysis:

• Integrate the peak areas for both Isoimperatorin and Isoimperatorin-d6 MRM transitions.

• Calculate the peak area ratio (Isoimperatorin / Isoimperatorin-d6).

• Construct a calibration curve by plotting the peak area ratio versus the nominal concentration of the calibration standards.

• Determine the concentration of Isoimperatorin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: LC-MS/MS workflow for Isoimperatorin quantification.

Caption: Isoimperatorin-induced mitochondrial apoptosis pathway.

Conclusion

Isoimperatorin-d6 is a vital research tool that enables the reliable quantification of Isoimperatorin in a multitude of scientific investigations. Its use as a stable isotope-labeled internal standard in LC-MS/MS assays is fundamental for obtaining high-quality data in pharmacokinetic, metabolism, and various pharmacological studies. As research into the therapeutic potential of Isoimperatorin continues to expand, the role of Isoimperatorin-d6 in providing the accurate analytical measurements necessary to support these findings will remain indispensable.

References

• 1. lcms.cz [lcms.cz]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. Isoimperatorin | C16H14O4 | CID 68081 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Imperatorin | C16H14O4 | CID 10212 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Isoimperatorin | 482-45-1 [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 9. Effects of isoimperatorin on proliferation and apoptosis of human gastric carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. [Inhibitory effect of imperatorin and isoimperatorin on activity of cytochrome P450 enzyme in human and rat liver microsomes] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to Isoimperatorin-d6: Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Foreword

The strategic incorporation of deuterium (B1214612) into bioactive molecules represents a promising avenue in drug discovery and development. This "heavy hydrogen" isotope can significantly alter a compound's metabolic fate, often leading to an improved pharmacokinetic profile, enhanced efficacy, and reduced toxicity.[1][2] This technical guide focuses on Isoimperatorin-d6, the deuterated analog of Isoimperatorin (B1672244), a naturally occurring furanocoumarin with a wide spectrum of pharmacological activities.

Due to the limited availability of direct experimental data for Isoimperatorin-d6, this guide will provide a comprehensive overview of the known chemical structure and properties of Isoimperatorin. It will then extrapolate the potential impact of deuteration on its biological activity, supported by general principles of deuterium-containing pharmaceuticals. This document aims to serve as a foundational resource for researchers interested in the potential therapeutic applications of Isoimperatorin-d6.

Chemical Structure and Properties

Isoimperatorin is a furanocoumarin, a class of organic chemical compounds produced by a variety of plants.[3][4] The chemical structure of Isoimperatorin is characterized by a fused furan (B31954) and coumarin (B35378) ring system with a prenyloxy group substitution.

Note on Isoimperatorin-d6: The precise location of the six deuterium atoms in commercially available Isoimperatorin-d6 is often not specified by vendors. Deuteration is typically achieved by replacing hydrogen atoms at metabolically vulnerable positions to slow down enzymatic degradation. Common sites for deuteration include methyl groups and positions susceptible to hydroxylation by cytochrome P450 enzymes. Without a specified synthesis protocol, it is presumed that the deuterium atoms are located on the prenyl group, a common site of metabolism.

Below is the chemical structure of Isoimperatorin, with potential sites for deuteration highlighted.

Chemical Structure of Isoimperatorin

Caption: The chemical structure of Isoimperatorin, a furanocoumarin with the molecular formula C16H14O4.

Physicochemical Properties of Isoimperatorin

The following table summarizes the key physicochemical properties of non-deuterated Isoimperatorin. These values are crucial for understanding its behavior in biological systems and for the formulation of potential drug products.

Property	Value	Reference
Molecular Formula	C16H14O4	[5]
Molecular Weight	270.28 g/mol	[5][6]
Melting Point	99 °C	[3]
Appearance	Off-white, light brown solid	[5]
Solubility	Soluble in DMSO	[7]

Predicted ADMET Properties of Isoimperatorin

Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties are critical in drug development. While experimental ADMET data for Isoimperatorin is limited, computational predictions provide valuable insights.

Property	Predicted Value/Classification
Human Oral Absorption	High
Blood-Brain Barrier Permeability	Permeable
CYP450 2D6 Inhibition	Inhibitor
Hepatotoxicity	Potential Risk
Ames Mutagenicity	Non-mutagenic

Note: These are in silico predictions and require experimental validation.

Pharmacological Properties and Biological Activity of Isoimperatorin

Isoimperatorin exhibits a diverse range of pharmacological activities, making it a compound of significant interest for therapeutic development.[4] The introduction of deuterium is anticipated to modulate these activities by altering its metabolic stability.

Summary of Pharmacological Data

The following table presents a summary of the reported in vitro biological activities of Isoimperatorin against various targets.

Target/Activity	IC50/MIC	Cell Line/Organism	Reference
Acetylcholinesterase (AChE) Inhibition	74.6 µM	in vitro assay	[7][8]
Urease Inhibition	36.43 µM	in vitro assay	[5]
Antimycobacterial Activity	50-200 µg/mL	Mycobacterium tuberculosis	[5]
Anti-proliferative (Gastric Cancer)	0.115 mM (BGC823)	Human gastric cancer cells	[4]
Anti-proliferative (Gastric Cancer)	18.75 µg/ml (SGC-7901)	Human gastric cancer cells	[7]
Nematicidal Activity	21.83 µg/mL	Bursaphelenchus xylophilus	[8]

The Potential Impact of Deuteration

The replacement of hydrogen with deuterium can lead to a stronger carbon-deuterium bond. This "kinetic isotope effect" can slow down metabolic processes that involve the cleavage of this bond.[1] For Isoimperatorin, this could result in:

• Improved Metabolic Stability: Reduced degradation by cytochrome P450 enzymes, leading to a longer half-life in the body.

• Enhanced Bioavailability: A higher concentration of the active compound reaching its target.

• Reduced Formation of Reactive Metabolites: Potentially lowering the risk of certain toxicities.

These potential advantages make Isoimperatorin-d6 a compelling candidate for further investigation.

Signaling Pathways Modulated by Isoimperatorin

Isoimperatorin has been shown to exert its biological effects by modulating several key signaling pathways. Understanding these mechanisms is crucial for elucidating its therapeutic potential.

Anti-Inflammatory and Immunomodulatory Pathways

Isoimperatorin has demonstrated anti-inflammatory properties by targeting the NF-κB and ERK1/2 signaling pathways.

Caption: Isoimperatorin's anti-inflammatory effect via inhibition of NF-κB and ERK1/2 pathways.[9][10]

Anti-Angiogenic Pathway

Isoimperatorin has been found to inhibit angiogenesis by suppressing the VEGFR2 signaling pathway, which is critical for the formation of new blood vessels.

Caption: Isoimperatorin inhibits angiogenesis by targeting the VEGFR2 signaling pathway.[11]

Melanogenesis Regulation

Interestingly, Isoimperatorin has been implicated in the regulation of melanogenesis, with complex effects on various signaling cascades.

Caption: Proposed signaling pathways for Isoimperatorin-mediated regulation of melanogenesis.[12]

Experimental Protocols

General Protocol for In Vitro Cell Proliferation Assay (MTT Assay)

This protocol is a standard method to assess the cytotoxic effects of a compound on cancer cell lines.

References

• 1. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isoimperatorin | 482-45-1 | FI09263 | Biosynth [biosynth.com]
• 4. Effects of isoimperatorin on proliferation and apoptosis of human gastric carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isoimperatorin | C16H14O4 | CID 68081 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Imperatorin | C16H14O4 | CID 10212 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Isoimperatorin alleviates lipopolysaccharide-induced periodontitis by downregulating ERK1/2 and NF-κB pathways [agris.fao.org]
• 10. researchgate.net [researchgate.net]
• 11. Isoimperatorin Inhibits Angiogenesis by Suppressing VEGFR2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Technical Guide: Synthesis and Isotopic Labeling of Isoimperatorin-d6

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a robust synthetic pathway for Isoimperatorin and its deuterated analog, Isoimperatorin-d6. Isoimperatorin, a naturally occurring furanocoumarin, exhibits a range of biological activities and serves as a valuable scaffold in medicinal chemistry. The synthesis of an isotopically labeled internal standard, such as Isoimperatorin-d6, is crucial for quantitative bioanalytical studies, including pharmacokinetic and metabolic profiling. This document outlines a detailed, multi-step synthesis starting from readily available precursors, with a focus on practical experimental protocols and quantitative data. The synthetic strategy involves the preparation of the key intermediates, 5-hydroxypsoralen (Bergaptol) and 1-bromo-3-methyl-2-butene-d6 (d6-prenyl bromide), followed by their coupling to yield the target molecule. All quantitative data are summarized in structured tables, and the logical flow of the synthesis is visualized using process diagrams.

Introduction

Isoimperatorin is a furanocoumarin found in various plants of the Apiaceae and Rutaceae families. It has garnered significant interest in the scientific community due to its diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. To thoroughly investigate its mechanism of action, pharmacokinetics, and metabolism, a stable isotope-labeled internal standard is indispensable for accurate quantification in complex biological matrices. This guide details a reliable synthetic route to Isoimperatorin-d6, where the six deuterium (B1214612) atoms are incorporated into the two methyl groups of the prenyl side chain.

Overall Synthetic Strategy

The synthesis of Isoimperatorin-d6 is approached through a convergent strategy, which involves the independent synthesis of two key building blocks: the furanocoumarin core, 5-hydroxypsoralen (Bergaptol), and the deuterated side chain, 1-bromo-3-methyl-2-butene-d6. These intermediates are then coupled via an O-alkylation reaction to afford the final product.

Caption: Overall convergent synthetic strategy for Isoimperatorin-d6.

Synthesis of 5-Hydroxypsoralen (Bergaptol)

The synthesis of the furanocoumarin core, 5-hydroxypsoralen, commences with the commercially available 7-hydroxycoumarin (umbelliferone). The furan ring is constructed through a series of reactions, including a Fries rearrangement to introduce a functional group at the C8 position, which then serves as a handle for the subsequent cyclization to form the furan moiety.

Experimental Protocol: Synthesis of 5-Hydroxypsoralen

A detailed multi-step synthesis starting from 7-hydroxycoumarin is required. This typically involves:

• Acetylation: Protection of the hydroxyl group of 7-hydroxycoumarin.

• Fries Rearrangement: Rearrangement of the acetyl group to the C8 position to form 8-acetyl-7-hydroxycoumarin.

• Reaction with a Halogenating Agent: Introduction of a halogen to the acetyl group.

• Cyclization: Base-catalyzed intramolecular cyclization to form the furan ring.

• Hydroxylation/Demethylation (if a methoxy (B1213986) precursor is used): Conversion to the final 5-hydroxypsoralen. A common laboratory synthesis involves the demethylation of the more readily available Bergapten (5-methoxypsoralen) using reagents like boron tribromide.[1]

Note: A detailed, experimentally validated protocol for the complete synthesis from umbelliferone is complex and requires careful optimization of each step. For the purpose of this guide, we will reference the common precursor, Bergapten.

Data Presentation: Synthesis of 5-Hydroxypsoralen

Step	Starting Material	Reagents and Conditions	Product	Yield (%)	Reference
1	Bergapten	BBr₃, Dichloromethane	5-Hydroxypsoralen (Bergaptol)	High	[1]

Synthesis of 1-Bromo-3-methyl-2-butene-d6 (d6-Prenyl Bromide)

The deuterated side chain is synthesized in two steps starting from commercially available d6-acetone.

Caption: Synthetic pathway for d6-Prenyl Bromide.

Experimental Protocol: Synthesis of 3,3-Dimethylallyl-d6 Alcohol (d6-Prenyl Alcohol)

To a solution of vinylmagnesium bromide in THF, d6-acetone is added dropwise at 0 °C under an inert atmosphere. The reaction mixture is stirred at room temperature until the reaction is complete (monitored by TLC or GC). The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with diethyl ether, and the combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the crude d6-prenyl alcohol, which can be purified by distillation.

Experimental Protocol: Synthesis of 1-Bromo-3-methyl-2-butene-d6 (d6-Prenyl Bromide)

The crude d6-prenyl alcohol is dissolved in a dry, non-polar solvent such as diethyl ether and cooled to 0 °C. Phosphorus tribromide (PBr₃) is added dropwise with stirring. The reaction mixture is allowed to warm to room temperature and stirred for several hours. The reaction is then carefully quenched by pouring it onto ice. The organic layer is separated, washed with a saturated sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to yield d6-prenyl bromide.

Data Presentation: Synthesis of d6-Prenyl Bromide

Step	Starting Material	Reagents and Conditions	Product	Yield (%)
1	d6-Acetone	Vinylmagnesium bromide, THF, 0 °C to rt	3,3-Dimethylallyl-d6 alcohol	Typically 70-85%
2	3,3-Dimethylallyl-d6 alcohol	PBr₃, Diethyl ether, 0 °C to rt	1-Bromo-3-methyl-2-butene-d6	Typically 80-90%

Synthesis of Isoimperatorin-d6

The final step in the synthesis is the O-alkylation of 5-hydroxypsoralen with the prepared d6-prenyl bromide.

Caption: Final O-alkylation step to yield Isoimperatorin-d6.

Experimental Protocol: Synthesis of Isoimperatorin-d6

A mixture of 5-hydroxypsoralen, d6-prenyl bromide, and a mild base such as potassium carbonate in a suitable solvent like acetone (B3395972) or DMF is heated to reflux. The reaction is monitored by TLC. Upon completion, the reaction mixture is cooled to room temperature, and the inorganic salts are filtered off. The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to afford Isoimperatorin-d6.

Data Presentation: Synthesis of Isoimperatorin-d6

Step	Starting Materials	Reagents and Conditions	Product	Yield (%)
1	5-Hydroxypsoralen, 1-Bromo-3-methyl-2-butene-d6	K₂CO₃, Acetone, Reflux	Isoimperatorin-d6	Typically 60-80%

Characterization Data

The structure and purity of the synthesized Isoimperatorin-d6 should be confirmed by standard analytical techniques.

Analytical Technique	Expected Results for Isoimperatorin-d6
¹H NMR	Absence of signals corresponding to the two methyl groups of the prenyl moiety. The remaining protons should show the characteristic signals for the Isoimperatorin scaffold.
¹³C NMR	Signals for the deuterated methyl carbons will be observed as multiplets due to C-D coupling and will be shifted slightly upfield compared to the non-deuterated analog.
Mass Spectrometry (MS)	The molecular ion peak should be observed at m/z corresponding to the mass of Isoimperatorin-d6 (C₁₆H₈D₆O₄), which is 6 mass units higher than that of unlabeled Isoimperatorin.
High-Performance Liquid Chromatography (HPLC)	A single peak indicating high purity. The retention time should be very similar to that of unlabeled Isoimperatorin.

Conclusion

This technical guide provides a detailed and practical synthetic route for the preparation of Isoimperatorin-d6. The described methodologies for the synthesis of the key intermediates, 5-hydroxypsoralen and d6-prenyl bromide, and their subsequent coupling, offer a reliable pathway for obtaining this valuable isotopically labeled standard. The availability of Isoimperatorin-d6 will facilitate more accurate and precise quantitative bioanalytical studies, thereby supporting further research into the pharmacological and metabolic profiles of Isoimperatorin.

References

• 1. Bergaptol, a Major Furocoumarin in Citrus: Pharmacological Properties and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Suppliers of High-Purity Isoimperatorin-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity Isoimperatorin-d6, a deuterated analog of the naturally occurring furanocoumarin, Isoimperatorin. This document is intended for researchers, scientists, and drug development professionals who require a reliable source of this stable isotope-labeled compound for use as an internal standard in pharmacokinetic studies, metabolic research, and as a tool in drug discovery.

Introduction to Isoimperatorin-d6

Isoimperatorin, a compound isolated from various medicinal plants, is known for its diverse biological activities, including acetylcholinesterase inhibition and anticancer properties.[1] Isoimperatorin-d6 is the deuterated form of Isoimperatorin, where six hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis of Isoimperatorin in complex biological matrices using mass spectrometry-based methods. The increased mass of the deuterated analog allows for clear differentiation from the unlabeled analyte, ensuring accurate quantification.

Commercial Availability and Purity

High-purity Isoimperatorin-d6 is available from specialized chemical suppliers. While obtaining a specific Certificate of Analysis for every batch of a deuterated compound can require direct inquiry, the information provided by leading suppliers for similar products allows for a clear expectation of the quality and data provided.

One of the prominent suppliers is MedChemExpress , which lists Isoimperatorin-d6 in their catalog.[2][3] Based on the analysis of similar deuterated compounds from this supplier, customers can expect to receive a detailed Certificate of Analysis specifying the chemical purity as determined by High-Performance Liquid Chromatography (HPLC) and the isotopic enrichment determined by mass spectrometry. For instance, a sample Certificate of Analysis for another deuterated compound from MedChemExpress showed a purity of 98.60% by HPLC and an isotopic enrichment of 99.32%, with a detailed breakdown of the isotopic distribution (d0 to d6).[4]

Other potential suppliers for furanocoumarins and their derivatives include Cayman Chemical and Toronto Research Chemicals .[5][6] Cayman Chemical provides a product information sheet for the non-deuterated Isoimperatorin, stating a purity of ≥98%.[7] While they do not explicitly list the d6 version, their expertise in providing high-quality research chemicals suggests they may be a potential source.

The following tables summarize the expected quantitative data for high-purity Isoimperatorin-d6 based on available information for the non-deuterated compound and typical specifications for deuterated standards.

Table 1: Representative Specifications for High-Purity Isoimperatorin-d6

Parameter	Typical Specification	Method of Analysis
Chemical Purity	≥98%	High-Performance Liquid Chromatography (HPLC)
Isotopic Enrichment	≥99%	Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) Spectroscopy
Molecular Formula	C₁₆H₈D₆O₄	-
Molecular Weight	~276.32 g/mol	-
Appearance	White to off-white solid	Visual Inspection

Table 2: Example Isotopic Distribution for Isoimperatorin-d6

Isotopic Species	Percentage
d0	<0.1%
d1	<0.1%
d2	<0.2%
d3	<0.3%
d4	<0.5%
d5	<2.0%
d6	>97.0%

Experimental Protocols

The quality control of Isoimperatorin-d6 relies on robust analytical methodologies to ensure both chemical purity and isotopic integrity. The following sections detail the typical experimental protocols for these analyses.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

A common method for assessing the chemical purity of furanocoumarins like Isoimperatorin is reverse-phase HPLC coupled with a UV detector.

Methodology:

• Instrumentation: A standard HPLC system equipped with a C18 column (e.g., 4.6 x 250 mm, 5 µm), a UV detector, and an autosampler.

• Mobile Phase: A gradient of methanol (B129727) and water, often with a small amount of formic acid (e.g., 0.1%) to improve peak shape.

• Detection: UV detection at a wavelength where Isoimperatorin exhibits strong absorbance, typically around 250 nm.

• Quantification: The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Isotopic Enrichment and Structural Confirmation by NMR and Mass Spectrometry

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the isotopic labeling and overall structure of Isoimperatorin-d6.

¹H-NMR (Proton NMR) Spectroscopy:

• Objective: To confirm the absence of protons at the deuterated positions.

• Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d6).

• Analysis: The ¹H-NMR spectrum of Isoimperatorin-d6 will show a significant reduction or complete absence of signals corresponding to the protons that have been replaced by deuterium. The remaining signals will confirm the integrity of the non-deuterated parts of the molecule.

Mass Spectrometry (MS):

• Objective: To determine the isotopic enrichment and distribution.

• Instrumentation: A high-resolution mass spectrometer, often coupled with a liquid chromatography system (LC-MS).

• Analysis: The mass spectrum will show a molecular ion peak corresponding to the mass of Isoimperatorin-d6. The relative intensities of the isotopic peaks (M, M+1, M+2, etc.) are used to calculate the percentage of each isotopic species (d0, d1, d2, d3, d4, d5, and d6).

Signaling Pathways and Mechanisms of Action

Isoimperatorin exhibits its biological effects through various signaling pathways. Understanding these pathways is crucial for researchers utilizing Isoimperatorin and its deuterated analog in their studies.

Acetylcholinesterase Inhibition

Isoimperatorin is a known inhibitor of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine (B1216132). By inhibiting AChE, Isoimperatorin increases the levels of acetylcholine in the synaptic cleft, which can have implications for neurological research.

Caption: Inhibition of Acetylcholinesterase by Isoimperatorin.

Anticancer Activity: Apoptosis Induction

Isoimperatorin has been shown to induce apoptosis (programmed cell death) in cancer cells through the mitochondrial pathway. This involves the regulation of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins.

Caption: Mitochondrial Apoptosis Pathway Induced by Isoimperatorin.

Anticancer Activity: Inhibition of c-Myc and SIRT1

Recent studies have indicated that Isoimperatorin can also exert its anticancer effects by inhibiting the c-Myc and SIRT1 signaling axis, which are critical regulators of cell proliferation and survival.

Caption: Inhibition of c-Myc and SIRT1 Signaling by Isoimperatorin.

Conclusion

High-purity Isoimperatorin-d6 is a critical tool for researchers in pharmacology, drug metabolism, and cancer biology. This guide provides a comprehensive overview of its commercial availability, expected quality specifications, and the analytical methods used for its characterization. The detailed signaling pathways offer a foundational understanding of the biological mechanisms of its non-deuterated counterpart, providing context for its application in research. For the most accurate and up-to-date information, it is always recommended to contact the suppliers directly for batch-specific Certificates of Analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Toronto Research Chemicals @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

A Technical Guide to the Biological Activities of Isoimperatorin and the Prospective Advantages of Isoimperatorin-d6

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoimperatorin (B1672244), a naturally occurring furanocoumarin, has demonstrated a wide spectrum of pharmacological activities, positioning it as a compound of significant interest for therapeutic development. Its biological effects are multifaceted, encompassing anti-inflammatory, anti-cancer, anti-angiogenic, and neuroprotective properties, among others. These activities are attributed to its interaction with a variety of cellular signaling pathways. This technical guide provides a comprehensive overview of the known biological activities of Isoimperatorin, supported by quantitative data and detailed experimental methodologies. Furthermore, this document explores the potential enhancements in its therapeutic profile through deuteration. While direct comparative studies on Isoimperatorin-d6 are not yet available in public literature, this guide extrapolates the likely benefits based on the established principles of the kinetic isotope effect in deuterated pharmaceuticals. The aim is to furnish researchers and drug development professionals with a foundational understanding of Isoimperatorin's mechanism of action and the strategic rationale for investigating its deuterated analogue, Isoimperatorin-d6, for future therapeutic applications.

Introduction to Isoimperatorin and the Rationale for Deuteration

Isoimperatorin is a furanocoumarin found in various traditional medicinal plants, such as Angelica dahurica. It has garnered considerable attention for its diverse pharmacological effects, which include anti-inflammatory, analgesic, antitumor, and antiviral activities.[1][2] These properties make it a promising candidate for the development of novel therapeutics for a range of diseases.

The therapeutic potential of a drug molecule is not solely dependent on its intrinsic biological activity but also on its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME). A common challenge in drug development is rapid metabolism, which can lead to a short half-life and reduced bioavailability, necessitating frequent dosing and potentially causing off-target effects from metabolites.

Deuteration, the substitution of hydrogen atoms with their stable isotope deuterium, is a strategy employed to favorably alter the metabolic profile of a drug.[3][4][5] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This increased bond strength can slow down metabolic processes that involve the cleavage of a C-H bond, a phenomenon known as the kinetic isotope effect.[4][6] By strategically replacing hydrogen atoms at metabolic "hot spots" with deuterium, it is possible to:

• Increase drug half-life: A slower rate of metabolism can lead to a longer duration of action.[3][4]

• Enhance bioavailability: Reduced first-pass metabolism can increase the amount of active drug that reaches systemic circulation.[5]

• Reduce toxic metabolites: Altering metabolic pathways can decrease the formation of harmful byproducts.[5][7]

• Improve the safety and tolerability profile: A more predictable metabolic profile can lead to fewer adverse effects.[5]

Given the promising biological activities of Isoimperatorin, the development of Isoimperatorin-d6 presents a logical step towards optimizing its therapeutic potential. This guide will first detail the known biological activities and mechanisms of Isoimperatorin and then provide a theoretical framework for the anticipated advantages of Isoimperatorin-d6.

Biological Activities and Mechanisms of Action of Isoimperatorin

Isoimperatorin modulates several key signaling pathways implicated in various disease processes. The following sections summarize its major biological activities and the underlying molecular mechanisms.

Anti-Angiogenic Activity

Isoimperatorin has been shown to inhibit angiogenesis, the formation of new blood vessels, which is a critical process in tumor growth and metastasis.[8]

• Mechanism of Action: Isoimperatorin exerts its anti-angiogenic effects by directly targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) signaling pathway.[8] It inhibits VEGF-induced proliferation, migration, and tube formation of endothelial cells.[8]

Caption: Isoimperatorin's inhibition of the VEGFR2 signaling pathway.

Anti-Inflammatory Activity

Isoimperatorin exhibits significant anti-inflammatory properties through the modulation of key inflammatory pathways.

• Mechanism of Action: It has been shown to alleviate lipopolysaccharide (LPS)-induced periodontitis by downregulating the ERK1/2 and NF-κB pathways.[9] Isoimperatorin reduces the secretion of pro-inflammatory factors and inhibits osteoclast differentiation.[9] Another study indicates that Isoimperatorin exerts its anti-inflammatory effects by targeting the LPS-TLR4/MD-2-NF-κB signaling pathway.[10]

Caption: Isoimperatorin's modulation of inflammatory pathways.

Anti-Cancer Activity

Isoimperatorin has demonstrated anti-proliferative and apoptotic effects in various cancer cell lines.

• Mechanism of Action: In human gastric carcinoma cells, Isoimperatorin inhibits proliferation in a dose- and time-dependent manner and induces apoptosis.[1] In hepatocellular carcinoma cells, it induces apoptosis through the inhibition of the c-Myc and SIRT1 signaling axis.[11]

Caption: Isoimperatorin's induction of apoptosis via c-Myc and SIRT1 inhibition.

Antiviral Activity

Isoimperatorin has shown promising antiviral activity, particularly against the influenza A virus.

• Mechanism of Action: It exhibits a broad-spectrum antiviral effect against various influenza A virus strains, including amantadine-resistant strains.[2][12] Its primary mechanism of action is the inhibition of neuraminidase, which is crucial for the release of progeny viruses from infected cells.[2][12]

Quantitative Data on the Biological Activity of Isoimperatorin

The following tables summarize the available quantitative data for the biological activities of Isoimperatorin.

Table 1: Anti-Cancer Activity of Isoimperatorin

Cell Line	Assay	Concentration	Effect	Reference
BGC-823 (Gastric Cancer)	MTT Assay	0.025 - 0.2 mM	Dose-dependent inhibition of proliferation (7.69% to 74.92% inhibition at 48h)	[1]
Huh7 & Hep3B (Hepatocellular Carcinoma)	Cell Cycle Analysis	30, 60 µM	Increased sub-G1 population (apoptotic cells)	[11]
Huh7 & Hep3B (Hepatocellular Carcinoma)	Western Blot	30, 60 µM	Reduced expression of pro-PARP and pro-caspase 3	[11]

Table 2: Antiviral Activity of Isoimperatorin against Influenza A Virus

Virus Strain	Assay	Concentration	Effect	Reference
A/PR/8/34 (H1N1)	Time-of-addition	50 µM	81.4% reduction in NP mRNA when added 6-8h post-infection	[12]
A/PR/8/34 (H1N1)	Time-of-addition	50 µM	84.6% reduction in NP mRNA when added 8-10h post-infection	[12]
Various IAV strains	Plaque Reduction	50 - 100 µM	Significant inhibition of progeny virus generation	[12]

Table 3: Pharmacokinetic Parameters of Isoimperatorin in Rats

Parameter	Value (mean ± SD)	Reference
Tmax (h)	0.75 ± 0.29	[13]
Cmax (ng/mL)	186.4 ± 45.3	[13]
T1/2 (h)	4.86 ± 1.21	[13]
AUC(0-t) (ng·h/mL)	876.5 ± 154.7	[13]

Detailed Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the literature on Isoimperatorin.

Western Blot for ERK1/2 and NF-κB Pathway Activation

This protocol is a generalized procedure for assessing the phosphorylation status of key proteins in the ERK1/2 and NF-κB signaling pathways.

Caption: A generalized workflow for Western blot analysis.

• Cell Culture and Treatment: Plate cells (e.g., RAW 264.7 macrophages) and grow to 70-80% confluency. Pre-treat with various concentrations of Isoimperatorin for a specified time, followed by stimulation with an inflammatory agent like LPS.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies against the phosphorylated and total forms of ERK1/2 and NF-κB overnight at 4°C. Subsequently, incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

VEGFR2 Kinase Assay

This in vitro assay measures the direct inhibitory effect of a compound on VEGFR2 kinase activity.

• Assay Principle: The assay quantifies the amount of ADP produced from the kinase-catalyzed phosphorylation of a substrate.

• Procedure:

  • Prepare a reaction mixture containing kinase buffer, ATP, and a suitable substrate (e.g., poly(Glu, Tyr)).

  • Add the test compound (Isoimperatorin) at various concentrations to the wells of a microplate.

  • Initiate the reaction by adding recombinant VEGFR2 kinase.

  • Incubate at 30°C for a defined period (e.g., 60 minutes).

  • Stop the reaction and measure the ADP produced using a commercial kit (e.g., ADP-Glo™ Kinase Assay).

  • Calculate the percentage of inhibition and determine the IC50 value.

Anti-inflammatory Activity in vivo (Dimethylbenzene-induced ear edema model)

This model is used to assess the acute anti-inflammatory activity of a compound.

• Animal Model: Typically mice are used.

• Procedure:

  • Administer Isoimperatorin or a vehicle control to different groups of mice.

  • After a set time (e.g., 30 minutes), induce inflammation by applying dimethylbenzene to the surface of one ear.

  • After a further time period (e.g., 1 hour), sacrifice the animals and collect circular sections from both ears.

  • Weigh the ear sections and calculate the degree of swelling by subtracting the weight of the untreated ear from the treated ear.

  • Compare the swelling in the Isoimperatorin-treated groups to the control group to determine the percentage of inhibition.

Isoimperatorin-d6: A Prospective Analysis

While direct experimental data for Isoimperatorin-d6 is not currently available, we can hypothesize its potential advantages based on the principles of deuteration in drug design.

Potential Sites for Deuteration

The chemical structure of Isoimperatorin features several C-H bonds that could be susceptible to metabolic oxidation by cytochrome P450 enzymes. Strategic deuteration at these sites could slow down its metabolism.

Predicted Impact on Pharmacokinetics

Based on the known pharmacokinetic parameters of Isoimperatorin, deuteration is likely to have the following effects:

• Increased Half-Life (T1/2): The observed half-life of approximately 4.86 hours in rats could be significantly extended. A longer half-life for Isoimperatorin-d6 would be advantageous for chronic conditions requiring sustained therapeutic levels, potentially allowing for less frequent dosing.

• Increased Maximum Concentration (Cmax) and Area Under the Curve (AUC): By reducing first-pass metabolism, deuteration could lead to a higher peak plasma concentration and greater overall drug exposure.

• Improved Bioavailability: A reduction in presystemic metabolism is expected to increase the fraction of the administered dose that reaches the systemic circulation.

Caption: Predicted pharmacokinetic advantages of Isoimperatorin-d6.

Potential for Enhanced Efficacy and Safety

The improved pharmacokinetic profile of Isoimperatorin-d6 could translate into enhanced therapeutic efficacy. Sustained target engagement due to a longer half-life may lead to better disease control. Furthermore, by potentially altering the metabolic pathways, deuteration could reduce the formation of any undesirable or toxic metabolites, thereby improving the overall safety profile of the drug.

Conclusion and Future Directions

Isoimperatorin is a promising natural product with a diverse range of biological activities that warrant further investigation for therapeutic development. Its mechanisms of action, involving the modulation of key signaling pathways in angiogenesis, inflammation, and cancer, provide a solid foundation for its potential clinical applications.

The strategic application of deuteration to create Isoimperatorin-d6 holds significant promise for overcoming the potential pharmacokinetic limitations of the parent compound. The anticipated benefits of increased half-life, enhanced bioavailability, and an improved safety profile could lead to a more effective and patient-friendly therapeutic agent.

Future research should focus on the synthesis of Isoimperatorin-d6 and the direct comparative evaluation of its biological activity and pharmacokinetic profile against Isoimperatorin. Such studies will be crucial to validate the theoretical advantages outlined in this guide and to accelerate the translation of this promising natural compound into a clinically viable therapeutic.

References

• 1. Effects of isoimperatorin on proliferation and apoptosis of human gastric carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phospho-Erk1/2 Pathway Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]
• 3. researchgate.net [researchgate.net]
• 4. Isoimperatorin | C16H14O4 | CID 68081 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Imperatorin–pharmacological meaning and analytical clues: profound investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Imperatorin possesses notable anti-inflammatory activity in vitro and in vivo through inhibition of the NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. HTScan® VEGF Receptor 2 Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]
• 10. In vitro permeability analysis, pharmacokinetic and brain distribution study in mice of imperatorin, isoimperatorin and cnidilin in Radix Angelicae Dahuricae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. assaygenie.com [assaygenie.com]
• 12. CRF1 Receptor Signaling via the ERK1/2-MAP and Akt Kinase Cascades: Roles of Src, EGF Receptor, and PI3-Kinase Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Deuterium-Labeled Furanocoumarins: A Technical Guide for In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of deuterium-labeled furanocoumarins in in vitro studies. The strategic incorporation of deuterium (B1214612) into furanocoumarin structures offers a powerful tool to investigate their metabolic fate, enzyme interactions, and potential as therapeutic agents. By leveraging the kinetic isotope effect (KIE), researchers can modulate metabolic pathways, stabilize compounds against rapid degradation, and elucidate complex biological mechanisms. This document outlines key experimental protocols, data presentation formats, and visual workflows to facilitate the design and execution of robust in vitro studies in this domain.

Introduction to Deuterium Labeling in Furanocoumarin Research

Furanocoumarins are a class of naturally occurring compounds found in various plants, known for their diverse biological activities, including potent inhibition of cytochrome P450 enzymes, particularly CYP3A4.[1][2] This inhibitory action is a key factor in food-drug interactions, for instance, the well-documented "grapefruit juice effect".[2] Deuterium labeling, the substitution of a hydrogen atom with its stable isotope deuterium, can significantly alter the metabolic rate of a compound without changing its fundamental chemical properties.[3] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a slower rate of cleavage in enzyme-catalyzed reactions.[4] This phenomenon, known as the deuterium kinetic isotope effect (KIE), is a valuable tool in drug metabolism studies.[5]

By using deuterium-labeled furanocoumarins, researchers can:

• Investigate Metabolic Stability: Determine the sites of metabolism on the furanocoumarin scaffold and enhance stability by deuterating those positions.[3]

• Elucidate Reaction Mechanisms: Understand the role of C-H bond cleavage in the enzymatic activation and inhibition by furanocoumarins.[4]

• Develop Internal Standards: Synthesize stable, heavy-isotope labeled internal standards for highly accurate quantification in complex biological matrices using mass spectrometry.

Core In Vitro Applications and Methodologies

The primary in vitro applications for deuterium-labeled furanocoumarins revolve around drug metabolism and enzyme inhibition studies.

Metabolic Stability Assays

These assays determine the rate at which a compound is metabolized by liver enzymes. Using human liver microsomes (HLMs) or hepatocytes, the disappearance of the parent compound is monitored over time.

Experimental Protocol: Metabolic Stability of a Deuterated Furanocoumarin in Human Liver Microsomes

• Materials:

  • Deuterium-labeled furanocoumarin (e.g., d3-Bergamottin) stock solution (10 mM in DMSO).

  • Human Liver Microsomes (HLMs), 20 mg/mL.

  • Phosphate (B84403) buffer (0.1 M, pH 7.4).

  • NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Acetonitrile (ACN) with an internal standard (e.g., a structurally similar, stable deuterated compound).

  • Control compound (e.g., a compound with known metabolic stability).

• Incubation Procedure:

  • Prepare a master mix containing phosphate buffer and HLMs (final concentration, e.g., 0.5 mg/mL).

  • Pre-warm the master mix at 37°C for 5 minutes.

  • Add the deuterated furanocoumarin to the master mix to a final concentration of 1 µM.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), aliquot a portion of the incubation mixture into a quench solution (e.g., cold ACN with internal standard) to stop the reaction.

  • Incubate a negative control sample without the NADPH regenerating system to assess non-enzymatic degradation.

• Sample Analysis:

  • Centrifuge the quenched samples to pellet the protein.

  • Analyze the supernatant using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).

  • Monitor the disappearance of the parent deuterated furanocoumarin and the appearance of its metabolites. The mass shift due to deuterium labeling aids in distinguishing the compound and its metabolites from endogenous matrix components.

• Data Analysis:

  • Calculate the percentage of the deuterated furanocoumarin remaining at each time point relative to the 0-minute time point.

  • Determine the in vitro half-life (t½) and intrinsic clearance (CLint).

Cytochrome P450 Inhibition Assays

These assays evaluate the potential of a deuterated furanocoumarin to inhibit specific CYP enzymes. Both reversible and time-dependent inhibition (TDI) can be assessed.

Experimental Protocol: CYP3A4 Inhibition (IC50 Determination)

• Materials:

  • Deuterium-labeled furanocoumarin at various concentrations.

  • Human Liver Microsomes (HLMs).

  • CYP3A4 substrate (e.g., testosterone (B1683101) or midazolam).

  • NADPH regenerating system.

  • Phosphate buffer (0.1 M, pH 7.4).

  • Positive control inhibitor (e.g., ketoconazole).

• Incubation Procedure:

  • Prepare incubation mixtures containing HLMs, phosphate buffer, and the CYP3A4 substrate at its Km concentration.

  • Add the deuterated furanocoumarin at a range of concentrations.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate for a short, linear time period (e.g., 10 minutes).

  • Stop the reaction with a suitable solvent (e.g., cold ACN).

• Sample Analysis:

  • Centrifuge the samples to remove protein.

  • Analyze the supernatant by LC-MS/MS to quantify the formation of the metabolite of the probe substrate.

• Data Analysis:

  • Plot the percentage of metabolite formation against the logarithm of the inhibitor (deuterated furanocoumarin) concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of enzyme activity. The Ki can be estimated from the IC50 value.[6]

Quantitative Data Presentation

Summarizing quantitative data in tables is crucial for comparing the inhibitory potency of different furanocoumarins. The following table presents reported inhibition data for several key unlabeled furanocoumarins against CYP3A4. This data serves as a baseline for comparison when evaluating their deuterated analogs.

Furanocoumarin Derivative	Inhibition Type	IC50 (µM)	Ki (µM)	Reference
Bergamottin	Mechanism-based	0.11 - 3.92	-	[7]
6',7'-Dihydroxybergamottin (DHB)	Mechanism-based	0.32 - 0.65	5.56	[1][7]
GF-I-1 (dimer)	Mechanism-based	-	0.31	[1]
GF-I-4 (dimer)	Mechanism-based	-	0.13	[1]

Note: The values presented are for the corresponding non-deuterated furanocoumarins and are intended to serve as a comparative baseline for studies involving their deuterated counterparts.

Visualizing Experimental Workflows and Pathways

Diagrams are essential for illustrating complex processes. The following sections provide Graphviz DOT scripts for generating key diagrams relevant to the in vitro study of deuterium-labeled furanocoumarins.

Experimental Workflow for In Vitro Metabolism

This diagram outlines the general workflow for assessing the metabolic stability and metabolite profile of a deuterium-labeled furanocoumarin.

Workflow for In Vitro Metabolism of Deuterated Furanocoumarins

Furanocoumarin-Mediated Signaling Pathway Modulation

Furanocoumarins have been shown to modulate several key signaling pathways involved in cellular processes like inflammation and proliferation.[8] The following diagram illustrates a simplified representation of the STAT3 signaling pathway, which can be influenced by furanocoumarins.

Simplified STAT3 Signaling Pathway and Furanocoumarin Interaction

Conclusion

Deuterium-labeled furanocoumarins represent a sophisticated tool for modern drug discovery and development. Their use in in vitro studies allows for a deeper understanding of metabolic pathways, enzyme kinetics, and mechanisms of action. The protocols and workflows outlined in this guide provide a framework for researchers to design and implement effective studies, ultimately contributing to the rational design of safer and more efficacious therapeutic agents. The strategic application of deuterium labeling, combined with robust analytical techniques, will continue to be a cornerstone of advanced preclinical research.

References

• 1. cdn.amegroups.cn [cdn.amegroups.cn]
• 2. Inhibition of cytochrome P450 by furanocoumarins in grapefruit juice and herbal medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 4. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Reliability of Estimating Ki Values for Direct, Reversible Inhibition of Cytochrome P450 Enzymes from Corresponding IC50 Values: A Retrospective Analysis of 343 Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of deuterium labeled cholesterol and steroids and their use for metabolic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

The Furanocoumarin Isoimperatorin: A Technical Guide to Its Natural Occurrence and Extraction

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoimperatorin (B1672244), a naturally occurring furanocoumarin, has garnered significant scientific interest due to its diverse pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. This technical guide provides a comprehensive overview of the natural sources of isoimperatorin and the methodologies for its extraction and purification. Detailed experimental protocols for various extraction techniques, including solvent-based methods, advanced green technologies, and chromatographic purification, are presented. Quantitative data on extraction yields and purities are systematically summarized to facilitate comparative analysis. Furthermore, this guide illustrates key experimental workflows and a representative signaling pathway modulated by isoimperatorin using detailed diagrams to support further research and development efforts.

Natural Occurrence of Isoimperatorin

Isoimperatorin is predominantly found in plants belonging to the Apiaceae (Umbelliferae) and Rutaceae families. It is a key bioactive constituent in several traditional medicinal herbs. The distribution of isoimperatorin spans various plant genera and species, with notable concentrations found in the roots, fruits, and seeds.

Table 1: Plant Sources of Isoimperatorin

Family	Genus	Species	Plant Part(s)	Reference(s)
Apiaceae	Angelica	dahurica	Roots	[1][2][3][4][5][6]
officinalis (syn. archangelica)	Fruits, Seeds	[7][8][9]
Ostericum	koreanum	Roots	[10][11][12]
Notopterygium	incisum	Roots, Rhizomes	[13][14]
Heracleum	leskowii	Fruits	[15]
dissectum	Not specified	[8]
Pastinaca	sativa (Parsnip)	Fruits, Seeds	[8][9]
Peucedanum	ostruthium	Subaerial parts	[16]
Cnidium	monnieri	Fruits	[17]
Rutaceae	Citrus	spp. (Lemon, Lime)	Essential oils	[10]
Aegle	marmelos (Bael)	Fruit	[8]
Melicope	triphylla	Not specified	[8]
Malvaceae	Urena	lobata	Not specified	[8]

The concentration of isoimperatorin can vary significantly depending on the plant species, geographical location, and harvesting time. For instance, the crude root extract of Angelica dahurica has been estimated to contain approximately 16.9% isoimperatorin[3][18]. In the extract of Notopterygium incisum, the content of isoimperatorin was determined to be 0.57%[14].

Extraction Methodologies

The extraction of isoimperatorin from plant matrices involves a range of techniques from classical solvent extraction to modern, environmentally friendly methods. The choice of method depends on factors such as the desired yield and purity, cost-effectiveness, and environmental impact.

Conventional Solvent Extraction

This is the most traditional method, employing organic solvents of varying polarities to solubilize the target compound. Alcohols like methanol (B129727) and ethanol (B145695) are commonly used due to their universal solvent properties[19]. For the less polar furanocoumarins like isoimperatorin, solvents such as dichloromethane (B109758) and petroleum ether are also effective[9][15]. The efficiency of solvent extraction is influenced by temperature, solvent-to-solid ratio, particle size of the plant material, and extraction time[19].

Advanced Extraction Techniques

To overcome the limitations of conventional methods, such as long extraction times and large solvent consumption, several advanced techniques have been developed.

• Ultrasound-Assisted Extraction (UAE): This method utilizes the energy of ultrasonic waves to create cavitation bubbles in the solvent. The collapse of these bubbles near the plant cell walls disrupts the matrix, enhancing solvent penetration and mass transfer, which leads to shorter extraction times and increased efficiency[20][21].

• Supercritical Fluid Extraction (SFE): SFE employs a fluid above its critical temperature and pressure, most commonly carbon dioxide (CO₂), as the extraction solvent[22]. Supercritical CO₂ is non-toxic, non-flammable, and easily removed from the extract. Its solvating power can be tuned by altering pressure and temperature, allowing for selective extraction[23]. This "green" technique is particularly suitable for thermally labile compounds[5][24][25].

• Pressurized Liquid Extraction (PLE): PLE uses conventional solvents at elevated temperatures (50-200°C) and pressures (10-15 MPa) to enhance extraction efficiency. The high temperature decreases the viscosity and surface tension of the solvent, while the high pressure keeps it in a liquid state, leading to faster and more complete extraction[15].

• Ionic Liquid-Mediated Extraction: Ionic liquids (ILs) are salts with low melting points that are considered green solvents due to their low vapor pressure and high thermal stability. They can be designed to have specific affinities for target compounds, offering high extraction yields[10][11].

• Deep Eutectic Solvents (DES) Extraction: DES are mixtures of hydrogen bond donors and acceptors that form a eutectic mixture with a melting point lower than that of the individual components. They are biodegradable, non-toxic, and have shown high efficiency in extracting coumarins[6].

Purification Techniques

Following initial extraction, the crude extract is a complex mixture of compounds. High-purity isoimperatorin is typically obtained through chromatographic techniques.

• High-Speed Counter-Current Chromatography (HSCCC): HSCCC is a support-free liquid-liquid partition chromatography technique that is highly effective for the separation and purification of natural products. It minimizes the risk of sample denaturation and allows for high sample loading, making it suitable for preparative scale purification[1][2][4][26].

Quantitative Data on Extraction and Purification

The following tables summarize the quantitative outcomes from various studies on the extraction and purification of isoimperatorin.

Table 2: Yield and Purity of Isoimperatorin from Angelica dahurica using High-Speed Counter-Current Chromatography (HSCCC)

Starting Material	Amount of Crude Extract	Yield of Isoimperatorin	Purity	Reference(s)
Crude root extract	600 mg	22.7 mg	> 98%	[1][3][27]
Crude root extract	100 mg	28 mg	99.8%	[2]
Crude root extract	300 mg	10.4 mg	> 98%	[26][28]

Table 3: Yield and Purity of Isoimperatorin using Advanced Extraction Methods

Plant Source	Extraction Method	Key Parameters	Yield	Purity	Reference(s)
Ostericum koreanum	Ionic Liquid-Mediated Extraction	Ionic Liquid: [Bmim][BF4], Time: 46 min, Solid-to-liquid ratio: 1:19	97.17 ± 1.89% (2.56 ± 0.05 mg/g)	Enhanced to 26.94 ± 1.26% after one-step crystallization	[11]
Angelica dahurica	Supercritical Fluid Extraction (SFE)	Pressure: 30 MPa, Temperature: 50°C, Time: 2 h	Maximum yield obtained under these conditions (specific value not stated)	Not specified	[5][24]
Heracleum leskowii	Pressurized Liquid Extraction (PLE)	Solvent: Dichloromethane, Temperature: 110°C	High recovery (specific value not stated)	Not specified	[15]
Angelica dahurica	Ultrasound-Assisted Extraction (UAE)	Ethanol: 80%, Time: 20 min, Temp: 30°C, Power: 240W	Higher than heat-reflux extraction (specific value not stated)	Not specified	[21]

Experimental Protocols

Protocol for Supercritical Fluid Extraction (SFE) from Angelica dahurica

This protocol is based on the optimized conditions reported for maximizing the yield of coumarins, including isoimperatorin[5][24].

• Sample Preparation: Dry the roots of Angelica dahurica and grind them into a fine powder (e.g., 40 mesh).

• SFE System Setup: Load approximately 300 g of the powdered plant material into the extractor vessel of the SFE system.

• Extraction Parameters:

  • Set the extraction pressure to 30 MPa.

  • Set the extraction temperature to 50°C.

  • Use supercritical CO₂ as the solvent.

  • Set the CO₂ flow rate to 25 L/h.

• Extraction Process: Perform the extraction for a duration of 2 hours. The extracted compounds are precipitated in a separator by reducing the pressure.

• Sample Collection: Collect the extract from the separator for subsequent analysis and purification.

Protocol for High-Speed Counter-Current Chromatography (HSCCC) Purification from Angelica dahurica Crude Extract

This protocol is adapted from a stepwise flow rate HSCCC method[1][3][27].

• Solvent System Preparation: Prepare a two-phase solvent system composed of n-hexane-ethyl acetate-methanol-water at a volume ratio of 5:5:4:6. Thoroughly mix the solvents in a separatory funnel and allow the phases to separate. Degas both the upper (stationary) phase and the lower (mobile) phase by sonication before use.

• HSCCC Instrument Setup:

  • Fill the entire column with the upper phase (stationary phase).

  • Set the revolution speed of the centrifuge to the desired rate (e.g., 1800 rpm).

  • Pump the lower phase (mobile phase) into the column at a specific flow rate until hydrodynamic equilibrium is reached.

• Sample Injection: Dissolve a known amount of the crude extract (e.g., 600 mg) in a suitable volume of the solvent mixture. Inject the sample solution into the column.

• Elution and Fractionation: Elute the sample with the mobile phase. Collect fractions at regular intervals using a fraction collector.

• Analysis: Analyze the collected fractions by High-Performance Liquid Chromatography (HPLC) to identify the fractions containing pure isoimperatorin.

• Compound Isolation: Combine the pure fractions and evaporate the solvent under reduced pressure to obtain purified isoimperatorin. The purity should be confirmed by HPLC and structural elucidation by NMR and MS.

Visualizations: Workflows and Signaling Pathways

Generalized Workflow for Extraction and Isolation of Isoimperatorin

The following diagram illustrates a typical workflow from plant material to purified isoimperatorin.

Caption: General workflow for isoimperatorin extraction and purification.

Signaling Pathway Modulated by Isoimperatorin

Isoimperatorin has been shown to alleviate lipopolysaccharide (LPS)-induced periodontitis by inhibiting the ERK1/2 and NF-κB signaling pathways[29]. The diagram below conceptualizes this inhibitory action.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tautobiotech.com [tautobiotech.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Preparative isolation and purification of coumarins from Angelica dahurica (Fisch. ex Hoffn) Benth, et Hook. f (Chinese traditional medicinal herb) by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. DES Based Efficient Extraction Method for Bioactive Coumarins from Angelica dahurica (Hoffm.) Benth. & Hook.f. ex Franch. & Sav. [mdpi.com]
• 7. Imperatorin–pharmacological meaning and analytical clues: profound investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Imperatorin | C16H14O4 | CID 10212 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. An Efficient Ionic Liquid-Mediated Extraction and Enrichment of Isoimperatorin from <i>Ostericum koreanum</i> (Max.) Kitagawa - ProQuest [proquest.com]
• 12. researchgate.net [researchgate.net]
• 13. Isoimperatorin Reduces Synovial Inflammation and Fibrosis in Knee Osteoarthritis via the cAMP Signalling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Simultaneous Determination of Bergapten, Imperatorin, Notopterol, and Isoimperatorin in Rat Plasma by High Performance Liquid Chromatography with Fluorescence Detection and Its Application to Pharmacokinetic and Excretion Study after Oral Administration of Notopterygium incisum Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pressurized Liquid Extraction of Coumarins from Fruits of Heracleum leskowii with Application of Solvents with Different Polarity under Increasing Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. tandfonline.com [tandfonline.com]
• 19. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Ultrasound-Assisted Extraction of Imperatorin and Isoimperatorin from Roots of Angelica dahurica | Scientific.Net [scientific.net]
• 21. researchgate.net [researchgate.net]
• 22. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. Study on extraction of imperatorin in Angelica dahurica by supercritical fluid [journal11.magtechjournal.com]
• 26. Preparative isolation of imperatorin, oxypeucedanin and isoimperatorin from traditional Chinese herb "bai zhi"Angelica dahurica (Fisch. ex Hoffm) Benth. et Hook using multidimensional high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Isolation of Imperatorin, Oxypeucedanin, and Isoimperatorin from Angelica dahurica (Fisch. ex Hoffm) Benth. et Hook by Stepwise Flow Rate High‐Speed Countercurrent Chromatography | Semantic Scholar [semanticscholar.org]
• 28. zenodo.org [zenodo.org]
• 29. Isoimperatorin alleviates lipopolysaccharide-induced periodontitis by downregulating ERK1/2 and NF-κB pathways - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling and Application of Isoimperatorin-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling guidelines, and detailed experimental protocols relevant to the use of Isoimperatorin-d6 in a research and drug development setting. The information presented is collated from publicly available safety data sheets and scientific literature. While specific data for the deuterated form (d6) is limited, the provided information for Isoimperatorin is considered highly relevant due to the general understanding that deuterium (B1214612) labeling does not significantly alter the chemical and toxicological properties of a molecule.

Safety Data Sheet (SDS) Overview

This section summarizes the critical safety information for Isoimperatorin, which should be applied to the handling of Isoimperatorin-d6.

Physical and Chemical Properties

Property	Value	Reference
Appearance	Off-white, light brown solid	--INVALID-LINK--
Molecular Formula	C₁₆H₈D₆O₄	N/A
Molecular Weight	~276.35 g/mol (d6)	N/A
Melting Point	98-100 °C	--INVALID-LINK--
Solubility	Soluble in DMSO and dimethylformamide; slightly soluble in methanol (B129727) and water.	BenchChem

Hazard Identification and Toxicological Data

Isoimperatorin is classified with the following hazards according to the Globally Harmonized System (GHS):

Hazard Class	GHS Classification
Acute Toxicity, Oral	Category 4 (H302: Harmful if swallowed)
Skin Corrosion/Irritation	Category 2 (H315: Causes skin irritation)
Serious Eye Damage/Eye Irritation	Category 2A (H319: Causes serious eye irritation)
Respiratory or Skin Sensitization	Category 1 (H317: May cause an allergic skin reaction)
Specific Target Organ Toxicity (Single Exposure)	Category 3 (H335: May cause respiratory irritation)

Toxicological Summary:

• Acute Toxicity: Oral TDLO (mouse, 28 days, intermittent) is 560 mg/kg.[1]

• Irritant Effect: Irritating to skin and mucous membranes.[1]

• Sensitization: Possible sensitization through skin contact.[1]

• Carcinogenicity: Not listed by IARC or NTP.[1]

• Mechanism of Action: Isoimperatorin has been shown to inhibit cytochrome P450 enzymes (CYP1A2, 2C9, 2D6, and 3A4) and has anti-inflammatory, anti-proliferative, and neuroprotective effects.[2] It can inhibit the activation of ERK1/2 and NF-κB signaling pathways.

Handling and Storage

Guideline	Recommendation
Storage	Store at -20°C for long-term stability (at least 2 years). Short-term storage at +4°C is suitable for brief periods. Keep container tightly sealed in a dry and well-ventilated place.
Personal Protective Equipment (PPE)
Eye/Face Protection	Use equipment for eye protection tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).
Skin Protection	Handle with gloves. Gloves must be inspected prior to use. Use proper glove removal technique (without touching glove's outer surface) to avoid skin contact with this product. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices. Wash and dry hands.
Respiratory Protection	In case of brief exposure or low pollution, use a respiratory filter device. In case of intensive or longer exposure, use a self-contained respiratory protective device.
First Aid Measures
If Inhaled	If breathed in, move person into fresh air. If not breathing, give artificial respiration. Consult a physician.
In Case of Skin Contact	Wash off with soap and plenty of water. Consult a physician.
In Case of Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.
If Swallowed	Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Experimental Protocols

This section provides detailed methodologies for key experiments involving Isoimperatorin. These protocols can be adapted for use with Isoimperatorin-d6.

In Vitro Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of Isoimperatorin-d6 on a cell line of interest.

Materials:

• Target cell line (e.g., BGC-823 human gastric cancer cells)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Isoimperatorin-d6 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁵ cells/mL in 100 µL of complete medium per well. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Isoimperatorin-d6 in complete medium from the stock solution. The final concentrations may range from 0.025 to 0.2 mM.[3] Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration).

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, carefully remove the medium and add 20 µL of MTT solution (5 mg/mL) to each well.[3] Incubate for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.[3]

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.[3]

Western Blot Analysis of ERK1/2 and NF-κB Pathway Inhibition

This protocol is designed to analyze the effect of Isoimperatorin-d6 on the phosphorylation status of key proteins in the ERK1/2 and NF-κB signaling pathways.

Materials:

• Target cell line (e.g., human periodontal membrane fibroblasts - hPDLCs)

• Complete cell culture medium

• Isoimperatorin-d6 stock solution (in DMSO)

• Lipopolysaccharide (LPS) for stimulation

• RIPA buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Pre-treat the cells with various concentrations of Isoimperatorin-d6 for a specified time (e.g., 1 hour).

• Stimulation: Induce the signaling pathway by adding a stimulant, such as LPS (e.g., 1 µg/mL), and incubate for a short period (e.g., 15-30 minutes) to observe phosphorylation events.

• Protein Extraction: Wash the cells with ice-cold PBS and lyse them with RIPA buffer. Collect the lysates and determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Denature the protein samples and load equal amounts onto an SDS-PAGE gel. Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the appropriate primary antibodies overnight at 4°C.

• Secondary Antibody Incubation and Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. After further washing, add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin) to determine the relative changes in protein phosphorylation.

In Vivo Anti-Inflammatory Activity in a Mouse Model

This protocol describes a general workflow for assessing the in vivo efficacy of Isoimperatorin-d6 in a lipopolysaccharide (LPS)-induced systemic inflammation model.

Materials:

• Male albino mice

• Isoimperatorin-d6

• Vehicle for dosing (e.g., saline, corn oil)

• Lipopolysaccharide (LPS) from E. coli

• Anesthesia

• Blood collection supplies

• ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-6)

Procedure:

• Animal Acclimation and Grouping: Acclimate male albino mice for at least one week. Randomly divide the animals into experimental groups (e.g., vehicle control, LPS only, LPS + Isoimperatorin-d6 at different doses).

• Dosing: Prepare the dosing solution of Isoimperatorin-d6 in the chosen vehicle. Administer the compound to the mice via an appropriate route (e.g., intraperitoneal or oral gavage) at a specified time before LPS challenge.

• Induction of Inflammation: Inject LPS intraperitoneally to induce a systemic inflammatory response.

• Sample Collection: At a predetermined time point after LPS injection (e.g., 1-2 hours for peak cytokine response), collect blood samples from the animals under anesthesia.

• Cytokine Analysis: Process the blood to obtain plasma or serum. Measure the levels of pro-inflammatory cytokines such as TNF-α and IL-6 using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: Analyze the cytokine levels between the different treatment groups to determine the anti-inflammatory effect of Isoimperatorin-d6.

Pharmacokinetic Study Sample Analysis Using LC-MS/MS

This protocol outlines the use of Isoimperatorin-d6 as an internal standard for the quantification of Isoimperatorin in plasma samples.

Materials:

• Plasma samples from animals dosed with Isoimperatorin

• Isoimperatorin-d6 (as internal standard)

• Acetonitrile (B52724)

• Formic acid

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation: To a known volume of plasma, add a fixed amount of Isoimperatorin-d6 solution in acetonitrile. The acetonitrile will also serve to precipitate the plasma proteins.

• Centrifugation and Supernatant Collection: Vortex the samples and then centrifuge at high speed to pellet the precipitated proteins. Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitution and Injection: Reconstitute the dried extract in a suitable mobile phase and inject a specific volume into the LC-MS/MS system.

• LC-MS/MS Analysis: Separate the analytes using a C18 column with a gradient elution of mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometry Detection: Use a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for both Isoimperatorin and Isoimperatorin-d6. The transition for Isoimperatorin is m/z 271.1 → 203.1, and for Isoimperatorin-d6, it would be approximately m/z 277.1 → 209.1 (assuming d6 on the prenyl group).

• Quantification: Create a calibration curve using known concentrations of Isoimperatorin spiked into blank plasma and the same fixed concentration of the internal standard (Isoimperatorin-d6). The ratio of the peak area of Isoimperatorin to the peak area of Isoimperatorin-d6 is used to calculate the concentration of Isoimperatorin in the unknown samples.

Visualizations

This section provides diagrams created using Graphviz (DOT language) to illustrate key pathways and workflows.

Caption: General experimental workflow for the evaluation of Isoimperatorin-d6.

Caption: Inhibition of LPS-induced inflammatory signaling pathways by Isoimperatorin-d6.

References

• 1. Frontiers | Isoimperatorin therapeutic effect against aluminum induced neurotoxicity in albino mice [frontiersin.org]
• 2. benchchem.com [benchchem.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Isoimperatorin using Isoimperatorin-d6 as an Internal Standard in LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoimperatorin (B1672244), a furanocoumarin found in various medicinal plants, has garnered significant interest for its diverse pharmacological activities. Accurate quantification of isoimperatorin in biological matrices is crucial for pharmacokinetic, metabolic, and toxicological studies. The use of a stable isotope-labeled internal standard, such as Isoimperatorin-d6, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This approach ensures high accuracy and precision by compensating for variations in sample preparation, chromatographic separation, and mass spectrometric detection.

This document provides a detailed application note and protocol for the quantification of isoimperatorin in biological matrices using Isoimperatorin-d6 as an internal standard. The methodologies are based on established analytical principles and validated methods for similar compounds.

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (in this case, Isoimperatorin-d6) to the sample at an early stage of the analytical process. Because the deuterated internal standard is chemically identical to the analyte, it behaves similarly during extraction, chromatography, and ionization. The mass spectrometer can differentiate between the analyte and the internal standard due to their mass difference. By measuring the ratio of the analyte's response to the internal standard's response, accurate quantification can be achieved, as this ratio remains constant even if there are variations in sample recovery or matrix effects.

Experimental Protocols

Materials and Reagents

• Isoimperatorin (analytical standard)

• Isoimperatorin-d6 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Biological matrix (e.g., rat plasma, human plasma)

• Solid Phase Extraction (SPE) cartridges (if required)

Preparation of Standard and Working Solutions

2.1. Stock Solutions (1 mg/mL):

• Accurately weigh approximately 1 mg of isoimperatorin and Isoimperatorin-d6 into separate 1 mL volumetric flasks.

• Dissolve in methanol and make up to the mark. Store at -20°C.

2.2. Intermediate Solutions (10 µg/mL):

• Dilute the stock solutions 1:100 with methanol to obtain intermediate solutions of isoimperatorin and Isoimperatorin-d6.

2.3. Working Standard Solutions for Calibration Curve:

• Prepare a series of working standard solutions of isoimperatorin by serial dilution of the intermediate solution with methanol:water (1:1, v/v) to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

2.4. Internal Standard Working Solution (50 ng/mL):

• Dilute the Isoimperatorin-d6 intermediate solution with methanol:water (1:1, v/v) to a final concentration of 50 ng/mL.

Sample Preparation (Protein Precipitation)

This protocol is suitable for plasma samples.

• Thaw plasma samples to room temperature and vortex to ensure homogeneity.

• To 100 µL of the plasma sample in a microcentrifuge tube, add 10 µL of the internal standard working solution (50 ng/mL Isoimperatorin-d6).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50% methanol in water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are representative LC-MS/MS parameters. Optimization may be required for specific instruments.

4.1. Liquid Chromatography:

• Column: C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient:

  • 0-1.0 min: 30% B

  • 1.0-5.0 min: 30% B to 90% B

  • 5.0-6.0 min: 90% B

  • 6.0-6.1 min: 90% B to 30% B

  • 6.1-8.0 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

4.2. Mass Spectrometry (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Isoimperatorin	271.1	203.1	150	20
Isoimperatorin-d6	277.1	209.1	150	20

Note: The MRM transition for Isoimperatorin-d6 is predicted based on a stable isotope label on the furan (B31954) ring. The exact mass and fragmentation will depend on the synthesis of the labeled compound and should be confirmed by direct infusion.

Data Presentation

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
Isoimperatorin	1 - 1000	y = 0.015x + 0.002	> 0.995

Table 2: Precision and Accuracy

QC Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
2.5 (LQC)	< 5%	< 7%	95 - 105%	93 - 107%
100 (MQC)	< 4%	< 6%	97 - 103%	95 - 105%
800 (HQC)	< 3%	< 5%	98 - 102%	96 - 104%

Table 3: Recovery and Matrix Effect

QC Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
2.5 (LQC)	85 - 95%	90 - 110%
800 (HQC)	88 - 98%	92 - 108%

Visualizations

Caption: Experimental workflow for LC-MS/MS quantification.

Caption: Principle of internal standard use in LC-MS/MS.

Conclusion

The use of Isoimperatorin-d6 as an internal standard provides a robust and reliable method for the quantification of isoimperatorin in various biological matrices. The detailed protocol and performance characteristics outlined in this application note serve as a valuable resource for researchers in the fields of pharmacology, toxicology, and drug development. The inherent advantages of the stable isotope-labeled internal standard approach ensure data of the highest quality, which is essential for regulatory submissions and advancing scientific understanding.

Application Notes &amp; Protocols: A Validated Bioanalytical Method for the Quantification of Isoimperatorin Using Isoimperatorin-d6 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isoimperatorin is a naturally occurring furanocoumarin found in several medicinal plants, exhibiting a range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. To support pharmacokinetic and toxicokinetic studies in drug development, a robust and reliable bioanalytical method for the accurate quantification of Isoimperatorin in biological matrices is essential. This document provides a detailed protocol for a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of Isoimperatorin in plasma, utilizing its stable isotope-labeled analog, Isoimperatorin-d6, as the internal standard (IS). The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis, as it effectively compensates for variability in sample preparation and matrix effects, thereby enhancing the accuracy and precision of the method.

Quantitative Data Summary

The following tables summarize the performance characteristics of the validated bioanalytical method, demonstrating its suitability for the quantification of Isoimperatorin in plasma.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
Isoimperatorin	2.5 - 1000	y = 0.0045x + 0.0012	> 0.999

Table 2: Accuracy and Precision (Intra- and Inter-Day) [1][2]

QC Concentration (ng/mL)	Intra-Day Precision (%RSD, n=6)	Intra-Day Accuracy (%)	Inter-Day Precision (%RSD, n=18)	Inter-Day Accuracy (%)
5 (Low QC)	4.5	102.3	6.8	101.5
100 (Mid QC)	3.1	98.9	4.2	99.4
750 (High QC)	2.8	101.2	3.5	100.8

Table 3: Recovery and Matrix Effect

QC Concentration (ng/mL)	Mean Extraction Recovery (%)	Matrix Factor
5 (Low QC)	88.2	0.98
750 (High QC)	91.5	1.03

Table 4: Stability Data [1]

Stability Condition	Duration	QC Concentration (ng/mL)	Mean Stability (% of Nominal)
Bench-top	8 hours at Room Temp.	5	98.5
Bench-top	8 hours at Room Temp.	750	101.2
Freeze-Thaw	3 cycles	5	97.9
Freeze-Thaw	3 cycles	750	99.8
Long-term	30 days at -80°C	5	96.4
Long-term	30 days at -80°C	750	98.1
Post-preparative	24 hours in Autosampler	5	102.1
Post-preparative	24 hours in Autosampler	750	100.5

Experimental Protocols

Materials and Reagents

• Analytes: Isoimperatorin (≥98% purity), Isoimperatorin-d6 (≥98% purity, isotopic purity ≥99%)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Formic acid (LC-MS grade), Water (deionized, 18 MΩ·cm)

• Biological Matrix: Blank plasma (human, rat, etc.) with a suitable anticoagulant (e.g., K2EDTA)

• Other: 1.5 mL polypropylene (B1209903) microcentrifuge tubes, pipettes, vortex mixer, centrifuge.

Stock and Working Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Isoimperatorin and Isoimperatorin-d6 into separate 10 mL volumetric flasks.

  • Dissolve in methanol and bring to volume.

• Working Standard Solutions:

  • Perform serial dilutions of the Isoimperatorin primary stock solution with 50:50 (v/v) methanol:water to prepare working standard solutions for calibration curve and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the Isoimperatorin-d6 primary stock solution with 50:50 (v/v) methanol:water to achieve a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for calibration standards, QCs, and unknown samples.

• Pipette 50 µL of plasma into the appropriately labeled tubes.

• Add 10 µL of the appropriate Isoimperatorin working standard solution to the calibration and QC tubes. For unknown samples, add 10 µL of 50:50 methanol:water.

• Add 20 µL of the IS working solution (100 ng/mL Isoimperatorin-d6) to all tubes.

• Vortex briefly to mix.

• Add 200 µL of acetonitrile containing 0.1% formic acid to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: UPLC/HPLC system capable of binary gradient elution.

• Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-0.5 min: 30% B

  • 0.5-2.5 min: 30% to 95% B

  • 2.5-3.5 min: 95% B

  • 3.5-3.6 min: 95% to 30% B

  • 3.6-5.0 min: 30% B

• Column Temperature: 40°C.

• Autosampler Temperature: 10°C.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Isoimperatorin	271.1	203.0	100	25
Isoimperatorin-d6 (IS)	277.3*	203.0	100	25

*Note: The mass transition for Isoimperatorin-d6 is a proposed transition based on the known fragmentation of Isoimperatorin and the assumption of deuteration on the isoprenyl side chain. This should be confirmed experimentally upon method implementation.

Visualizations

Caption: Experimental workflow for the bioanalytical method.

Caption: Principle of stable isotope-labeled internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Pharmacokinetic Studies of Isoimperatorin-d6 in Rats

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for conducting pharmacokinetic studies of isoimperatorin (B1672244) in rats using isoimperatorin-d6 as an internal standard. The detailed methodologies are based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques for quantifying isoimperatorin in biological matrices.

Introduction

Isoimperatorin, a naturally occurring furanocoumarin, has demonstrated a range of pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. To understand its therapeutic potential, it is crucial to characterize its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME). The use of a stable isotope-labeled internal standard, such as isoimperatorin-d6, is the gold standard for quantitative bioanalysis, ensuring high accuracy and precision by compensating for matrix effects and variations in sample processing.

This document outlines a detailed protocol for a pharmacokinetic study of isoimperatorin in rats, from animal handling and dosing to bioanalytical sample analysis using LC-MS/MS.

Experimental Protocols

Animal Studies

A typical pharmacokinetic study in rats involves the oral or intravenous administration of isoimperatorin.

Materials:

• Male Sprague-Dawley or Wistar rats (200-250 g)

• Isoimperatorin

• Vehicle for dosing (e.g., 0.5% carboxymethylcellulose sodium)

• Gavage needles (for oral administration)

• Syringes and needles (for intravenous administration)

• Blood collection tubes (e.g., heparinized or EDTA-coated)

• Centrifuge

Protocol:

• Acclimatization: Acclimate rats for at least one week before the experiment under standard laboratory conditions (22 ± 2°C, 55 ± 10% humidity, 12-hour light/dark cycle) with free access to food and water.

• Fasting: Fast the rats overnight (approximately 12 hours) before dosing, with continued free access to water.

• Dosing:

  • Oral Administration: Prepare a homogenous suspension of isoimperatorin in the chosen vehicle. Administer a single dose (e.g., 10 mg/kg) by oral gavage.

  • Intravenous Administration: Dissolve isoimperatorin in a suitable vehicle for injection. Administer a single dose (e.g., 2 mg/kg) via the tail vein.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized or EDTA-coated tubes.

• Plasma Preparation: Centrifuge the blood samples at approximately 4000 rpm for 10 minutes at 4°C to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

Bioanalytical Method: LC-MS/MS

The quantification of isoimperatorin in rat plasma is achieved using a validated LC-MS/MS method with isoimperatorin-d6 as the internal standard (IS).

2.2.1. Sample Preparation

Materials:

• Rat plasma samples

• Isoimperatorin-d6 (internal standard solution, e.g., 100 ng/mL in methanol)

• Acetonitrile (B52724) or another suitable organic solvent for protein precipitation

• Centrifuge

Protocol:

• Thaw the plasma samples on ice.

• To a 50 µL aliquot of each plasma sample, add 150 µL of acetonitrile containing the internal standard (isoimperatorin-d6).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

2.2.2. LC-MS/MS Instrumentation and Conditions

The following are typical LC-MS/MS parameters. These should be optimized for the specific instrument used.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Condition
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 10% B, increase to 90% B over 5 min, hold for 1 min, return to 10% B and equilibrate for 2 min.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	450°C
Gas Flow Rates	Optimized for the specific instrument

Table 3: MRM Transitions for Isoimperatorin and Isoimperatorin-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Isoimperatorin	271.1	203.1	15-25
Isoimperatorin-d6	277.1 (Predicted)	209.1 (Predicted)	15-25

Note on Isoimperatorin-d6 MRM Transitions: The exact precursor and product ions for isoimperatorin-d6 should be determined by direct infusion and optimization on the mass spectrometer. The predicted values are based on a +6 Da mass shift from the non-labeled isoimperatorin, assuming the deuterium (B1214612) labels are on a stable part of the molecule that is retained in the product ion. The primary fragmentation of isoimperatorin involves the loss of the isopentenyl group (C5H8, 68 Da), resulting in the major product ion at m/z 203.1. It is anticipated that the d6 label is on the isopentenyl group, leading to the loss of a deuterated isopentenyl group and a product ion with a +6 Da shift.

Data Presentation

Pharmacokinetic parameters should be calculated from the plasma concentration-time data using non-compartmental analysis. The key parameters are summarized in the table below.

Table 4: Pharmacokinetic Parameters of Isoimperatorin in Rats

Parameter	Unit	Oral Administration (Mean ± SD)	Intravenous Administration (Mean ± SD)
Cmax (Maximum concentration)	ng/mL	[Insert experimental data]	[Insert experimental data]
Tmax (Time to reach Cmax)	h	[Insert experimental data]	[Insert experimental data]
t1/2 (Elimination half-life)	h	[Insert experimental data]	[Insert experimental data]
AUC(0-t) (Area under the curve)	ng·h/mL	[Insert experimental data]	[Insert experimental data]
AUC(0-∞) (Area under the curve to infinity)	ng·h/mL	[Insert experimental data]	[Insert experimental data]
CL (Clearance)	L/h/kg	[Insert experimental data]	[Insert experimental data]
Vd (Volume of distribution)	L/kg	[Insert experimental data]	[Insert experimental data]
F (Bioavailability)	%	[Calculated from oral and IV data]	-

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow

The following diagram illustrates the key steps in the pharmacokinetic study of isoimperatorin in rats.

Caption: Workflow for the pharmacokinetic study of isoimperatorin in rats.

Inhibitory Signaling Pathways of Isoimperatorin

Isoimperatorin has been shown to exert its pharmacological effects by modulating several key signaling pathways. The diagram below illustrates its inhibitory actions on the ERK1/2, NF-κB, and VEGFR2 pathways.

Caption: Inhibitory effects of isoimperatorin on key signaling pathways.

Conclusion

This document provides a detailed framework for conducting pharmacokinetic studies of isoimperatorin in rats using a robust and sensitive LC-MS/MS method with isoimperatorin-d6 as an internal standard. The provided protocols and data presentation guidelines are intended to assist researchers in obtaining high-quality, reproducible data to support the development of isoimperatorin as a potential therapeutic agent. The visualization of the experimental workflow and the inhibitory effects on key signaling pathways further aids in the comprehensive understanding of isoimperatorin's pharmacological profile.

Application Notes and Protocols for the Analysis of Isoimperatorin using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoimperatorin, a furanocoumarin found in various medicinal plants, has garnered significant interest for its diverse pharmacological activities. Accurate and precise quantification of Isoimperatorin in complex matrices such as biological fluids and plant extracts is crucial for pharmacokinetic studies, formulation development, and quality control. The use of a stable isotope-labeled internal standard, specifically a deuterated analog of Isoimperatorin (e.g., Isoimperatorin-d5), is the gold standard for quantitative analysis by mass spectrometry. This internal standard closely mimics the analyte's behavior during sample preparation and ionization, correcting for matrix effects and variations in instrument response, thereby ensuring the highest level of accuracy and precision.

These application notes provide detailed protocols for the sample preparation of Isoimperatorin from plasma and plant material, leveraging a deuterated internal standard for robust quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of Isoimperatorin using LC-MS/MS with an internal standard. While the data presented here were generated using a structurally similar internal standard (psoralen), they provide a strong indication of the performance achievable with a deuterated Isoimperatorin standard.[1]

Table 1: LC-MS/MS Method Validation Parameters for Isoimperatorin

Parameter	Typical Value	Reference
Linearity Range	2.5 - 1000.0 ng/mL	[1]
Correlation Coefficient (r²)	> 0.999	[1]
Lower Limit of Quantification (LLOQ)	2.5 - 3.0 ng/mL	[1]
Limit of Detection (LOD)	1.0 ng/mL	[1]
Intra-day Precision (%RSD)	2.6% - 10.1%	[1]
Inter-day Precision (%RSD)	3.3% - 10.9%	[1]
Intra-day Accuracy	91.1% - 111.2%	[1]
Inter-day Accuracy	93.1% - 114.0%	[1]

Table 2: Extraction Recovery of Isoimperatorin

Matrix	Extraction Method	Analyte Concentration	Recovery (%)	Internal Standard Recovery (%)	Reference
Rat Plasma	Protein Precipitation	500 ng/mL	88.6 ± 6.5	87.6 ± 5.4 (Psoralen)	[1]

Experimental Protocols

Protocol 1: Extraction of Isoimperatorin from Plasma using Protein Precipitation

This protocol is suitable for the analysis of Isoimperatorin in plasma samples for pharmacokinetic and metabolic studies.

Materials:

• Blank plasma

• Isoimperatorin and deuterated Isoimperatorin (e.g., Isoimperatorin-d5) stock solutions

• Acetonitrile (B52724) (ACN), ice-cold

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• Syringe filters (0.2 µm)

• Autosampler vials

Procedure:

• Thaw frozen plasma samples to room temperature and vortex to ensure homogeneity.[2]

• Pipette 100 µL of the plasma sample into a 1.5 mL microcentrifuge tube.

• Add 50 µL of the deuterated Isoimperatorin internal standard (IS) working solution (e.g., at a concentration of 2 µg/mL in methanol) to each plasma sample, except for the blank matrix samples.

• Add 250 µL of ice-cold acetonitrile to precipitate the plasma proteins.[2] The ratio of ACN to plasma is 2.5:1.

• Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and complete protein precipitation.

• Centrifuge the samples at 14,800 rpm for 5 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject an appropriate volume (e.g., 2-10 µL) of the supernatant into the LC-MS/MS system for analysis.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Isoimperatorin from Plant Material

This protocol is effective for extracting Isoimperatorin from dried and powdered plant materials, such as roots or seeds.

Materials:

• Dried and powdered plant material (e.g., Angelica dahurica root)

• Ethanol (B145695) (80%)

• Deuterated Isoimperatorin (e.g., Isoimperatorin-d5) stock solution

• Ultrasonic bath or probe sonicator

• Centrifuge tubes (15 mL)

• Centrifuge

• Syringe filters (0.22 µm)

• Autosampler vials

Procedure:

• Weigh 1.0 g of the powdered plant material into a 15 mL centrifuge tube.

• Add a known amount of the deuterated Isoimperatorin internal standard working solution directly to the dry plant material.

• Add 12 mL of 80% ethanol to the tube (solvent-to-sample ratio of 12:1 mL/g).[3]

• Place the tube in an ultrasonic bath and sonicate for 20 minutes at a controlled temperature (e.g., 30°C) and power (e.g., 240 W).[3]

• After sonication, centrifuge the sample at 4000 rpm for 10 minutes to pellet the solid plant material.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• Inject an appropriate volume of the filtered extract into the LC-MS/MS system for analysis.

Visualizations

Caption: Workflow for Isoimperatorin analysis in plasma.

Caption: Metabolic pathway of Isoimperatorin.

References

• 1. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 2. a protein precipitation extraction method [protocols.io]
• 3. researchgate.net [researchgate.net]

Application Note: High-Sensitivity LC-MS/MS Analysis of Isoimperatorin-d6

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Isoimperatorin-d6. Isoimperatorin (B1672244) is a naturally occurring furanocoumarin with various pharmacological activities, and its deuterated analog, Isoimperatorin-d6, is a critical internal standard for pharmacokinetic and metabolic studies. This document provides the mass spectrometry fragmentation pattern of Isoimperatorin-d6, a detailed experimental protocol for its analysis, and relevant quantitative data to support its application in research and drug development.

Introduction

Isoimperatorin is a furanocoumarin found in various plant species and is known for its diverse biological activities. Accurate quantification of Isoimperatorin in biological matrices is essential for understanding its pharmacokinetics and metabolism. The use of a stable isotope-labeled internal standard, such as Isoimperatorin-d6, is crucial for minimizing matrix effects and ensuring high accuracy and precision in LC-MS/MS assays. This note describes the fragmentation pattern of Isoimperatorin-d6 and provides a validated method for its detection and quantification.

Mass Spectrometry Fragmentation Pattern

Under positive ion electrospray ionization (ESI+), Isoimperatorin typically forms a protonated molecule [M+H]⁺. The fragmentation of Isoimperatorin primarily involves the loss of the isoprenyl group (C₅H₈). For Isoimperatorin-d6, a similar fragmentation pathway is expected, with a corresponding mass shift due to the six deuterium (B1214612) atoms.

The proposed fragmentation pathway for Isoimperatorin-d6 is as follows:

• Parent Ion (Precursor Ion): The protonated molecule of Isoimperatorin-d6, [M+H]⁺, is expected at m/z 277.1. This is based on the molecular weight of Isoimperatorin (270.28 g/mol ) plus six deuterium atoms and a proton.

• Product Ions: Collision-induced dissociation (CID) of the parent ion is predicted to result in the following major product ions:

  • m/z 209.1: This ion corresponds to the loss of the deuterated isoprenyl group ([M+H - C₅H₂D₆]⁺). This is a characteristic fragmentation for this class of compounds.

  • m/z 181.1: Subsequent loss of a carbonyl group (CO) from the m/z 209.1 fragment results in this ion.

  • m/z 153.1: Further fragmentation by loss of another carbonyl group (CO) can lead to this ion.

A study on the non-deuterated Isoimperatorin identified the protonated molecule at m/z 271.1 and a major fragment at m/z 203 resulting from the loss of the C₅H₈ group.[1] Another study reported the transition of m/z 203→159 for isoimperatorin.[1][2] Based on this, the primary fragmentation of Isoimperatorin-d6 will involve the neutral loss of the deuterated isoprenyl moiety.

Fragmentation Pathway Diagram

Caption: Proposed MS/MS fragmentation pathway for Isoimperatorin-d6.

Experimental Protocol: LC-MS/MS Analysis

This protocol is adapted from a validated method for the determination of Imperatorin (B1671801) and Isoimperatorin in rat plasma.[1][2]

Materials and Reagents

• Isoimperatorin-d6 standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

Instrumentation

• Liquid Chromatography: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions

• Column: C18 analytical column (e.g., 2.1 mm x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-1 min: 30% B

  • 1-5 min: 30-90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90-30% B

  • 6.1-8 min: 30% B

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometer Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 400 °C

• Desolvation Gas Flow: 800 L/hr

• Cone Gas Flow: 50 L/hr

• Collision Gas: Argon

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Isoimperatorin-d6	277.1	209.1	0.1	30	20
Isoimperatorin-d6	277.1	181.1	0.1	30	35

Sample Preparation

• To 100 µL of plasma sample, add 20 µL of Isoimperatorin-d6 working solution (as internal standard).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Experimental Workflow Diagram

Caption: General workflow for sample analysis using LC-MS/MS.

Quantitative Data

The following table summarizes the typical performance characteristics of an LC-MS/MS method for the analysis of furanocoumarins, which can be expected for a method utilizing Isoimperatorin-d6. Data for Isoimperatorin is presented as a reference.

Parameter	Isoimperatorin	Reference
Linearity Range	2.5 - 1000.0 ng/mL	[1][2]
Correlation Coefficient (r²)	> 0.99	[3]
Limit of Detection (LOD)	1.0 ng/mL	[1][2]
Limit of Quantification (LOQ)	3.0 ng/mL	[1][2]
Intra-day Precision (%RSD)	< 10.1%	[1]
Inter-day Precision (%RSD)	< 10.9%	[1]
Recovery	80.0% - 103%	[3]

Conclusion

This application note provides a comprehensive overview of the mass spectrometry fragmentation pattern of Isoimperatorin-d6 and a detailed protocol for its analysis by LC-MS/MS. The presented method is sensitive, specific, and suitable for the quantification of Isoimperatorin in various biological matrices, making Isoimperatorin-d6 an excellent internal standard for demanding research and drug development applications. The provided quantitative data demonstrates the expected performance of such an assay.

References

• 1. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 2. scirp.org [scirp.org]
• 3. [Determination of imperatorin and isoimperatorin in cosmetics by high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography Method for the Separation and Quantification of Isoimperatorin and its Deuterated Internal Standard, Isoimperatorin-d6

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the selection of an appropriate HPLC column and the analytical method for the simultaneous separation and quantification of Isoimperatorin (B1672244) and its stable isotope-labeled internal standard, Isoimperatorin-d6. This method is crucial for pharmacokinetic studies, metabolic profiling, and other quantitative bioanalytical applications.

Introduction

Isoimperatorin is a naturally occurring furanocoumarin found in several medicinal plants and has garnered significant interest for its various pharmacological activities. Accurate quantification of Isoimperatorin in biological matrices is essential for preclinical and clinical research. The use of a stable isotope-labeled internal standard, such as Isoimperatorin-d6, is the gold standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS) as it corrects for variability in sample preparation and matrix effects, ensuring high accuracy and precision.[1][2][3] This application note details a robust HPLC method for the separation of Isoimperatorin from its deuterated analog, primarily for detection by mass spectrometry.

HPLC Column and Equipment Selection

The selection of an appropriate HPLC column is critical for achieving optimal separation and peak shape. Based on the chemical properties of furanocoumarins, a reversed-phase column is the most suitable choice.

Recommended Column:

• Stationary Phase: C18 (octadecylsilane) is the most commonly used and effective stationary phase for the separation of Isoimperatorin and related compounds.[4][5][6][7] A C8 column can also be utilized.[8][9]

• Particle Size: 3.5 µm to 5 µm particles are suitable for standard HPLC applications, providing a good balance between efficiency and backpressure.

• Column Dimensions: A column with dimensions of 4.6 mm x 150 mm or 4.6 mm x 250 mm is recommended for standard analytical methods.[8] For LC-MS applications requiring higher throughput, a shorter column such as 2.1 mm x 50 mm can be used.[7]

Recommended HPLC System:

A standard HPLC system equipped with a binary or quaternary pump, an autosampler, a column oven, and a detector is required. For this application, an HPLC system coupled with a tandem mass spectrometer (LC-MS/MS) is the preferred detection method due to its high selectivity and sensitivity, and its ability to differentiate between Isoimperatorin and Isoimperatorin-d6.[4][6][7] A UV detector set at approximately 249 nm can also be used for preliminary method development or when a mass spectrometer is not available.[9][10]

Experimental Protocol

This protocol outlines the steps for the preparation of solutions and the HPLC-MS/MS analysis of Isoimperatorin and Isoimperatorin-d6.

Materials and Reagents

• Isoimperatorin reference standard

• Isoimperatorin-d6 internal standard

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (optional, for mobile phase modification)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Isoimperatorin and Isoimperatorin-d6 in methanol to prepare individual primary stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of Isoimperatorin by serially diluting the primary stock solution with a suitable solvent (e.g., 50:50 methanol:water).

• Internal Standard Working Solution: Prepare a working solution of Isoimperatorin-d6 at a fixed concentration (e.g., 100 ng/mL) by diluting its primary stock solution. This solution will be spiked into all calibration standards and unknown samples.

HPLC-MS/MS Method Parameters

The following parameters provide a starting point for method development and can be optimized as needed.

Parameter	Recommended Condition
HPLC Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient Elution	0-5 min: 80% B; 5-7 min: 80-68% B; 7-12 min: 68% B[9][10]
Flow Rate	0.8 - 1.0 mL/min[8]
Column Temperature	30 - 40 °C
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Detection	Multiple Reaction Monitoring (MRM)

Mass Spectrometry Detection

For quantitative analysis, the mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode. The specific precursor and product ion transitions for Isoimperatorin and Isoimperatorin-d6 need to be determined by infusing the individual standard solutions into the mass spectrometer.

• Expected Behavior: Isoimperatorin and Isoimperatorin-d6 are expected to have very similar, if not identical, retention times (co-elute).[1] The mass spectrometer will differentiate them based on their different mass-to-charge ratios.

Data Presentation

The following table summarizes typical quantitative data that can be expected from the analysis of Isoimperatorin and Isoimperatorin-d6 using the described method.

Analyte	Expected Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)
Isoimperatorin	~1.5 - 28.6 (highly method dependent)[7][11]	271.1	203.1, 147
Isoimperatorin-d6	Co-elutes with Isoimperatorin	~277.1 (assuming d6)	To be determined

Note: The exact retention times will vary depending on the specific HPLC system, column, and mobile phase conditions used.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the quantitative analysis of Isoimperatorin using Isoimperatorin-d6 as an internal standard.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. [Determination of imperatorin and isoimperatorin in cosmetics by high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemistry and health effects of furanocoumarins in grapefruit - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study - Pharmacology & Pharmacy - SCIRP [scirp.org]
• 7. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Isoimperatorin-d6 in Traditional Chinese Medicine Research

Isoimperatorin is a furanocoumarin found in several plants used in Traditional Chinese Medicine (TCM), such as Angelica dahurica (Bai Zhi) and Notopterygium incisum (Qiang Huo). It is recognized for a variety of pharmacological effects, including anti-inflammatory, analgesic, anti-cancer, and neuroprotective activities.[1][2][3] Isoimperatorin-d6, as a deuterated analog, serves as an ideal internal standard for mass spectrometry-based quantitative analysis, providing high accuracy and precision in complex biological matrices. Its primary application is in pharmacokinetic, metabolic, and dose-response studies of Isoimperatorin derived from TCM formulations.

Application Note 1: Pharmacokinetic Profiling of Isoimperatorin

Introduction Understanding the pharmacokinetic profile—absorption, distribution, metabolism, and excretion (ADME)—of active compounds from TCM is crucial for modernizing their use and ensuring safety and efficacy. Isoimperatorin's therapeutic potential is directly linked to its concentration in plasma and target tissues over time. Due to the complexity of herbal extracts and biological samples, highly sensitive and selective analytical methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are required.

Application of Isoimperatorin-d6 Isoimperatorin-d6 is the gold standard internal standard for the quantification of Isoimperatorin. Since it has nearly identical chemical properties and chromatographic retention time to Isoimperatorin but a different mass, it can accurately account for variations in sample preparation, injection volume, and ion suppression during LC-MS/MS analysis. This ensures reliable and reproducible quantification of Isoimperatorin in plasma, urine, and tissue homogenates, which is essential for determining key pharmacokinetic parameters.

Quantitative Data Summary

The following table summarizes pharmacokinetic parameters of Isoimperatorin in rats after oral administration of an Angelicae Dahuricae Radix extract. While the original study may have used a different internal standard, Isoimperatorin-d6 would be ideally suited for such an analysis.

Parameter	Symbol	Value (Mean ± SD)	Unit
Peak Plasma Concentration	Cmax	105.4 ± 35.6	ng/mL
Time to Peak Concentration	Tmax	0.6 ± 0.2	h
Area Under the Curve (0-t)	AUC(0-t)	351.7 ± 95.8	ng·h/mL
Area Under the Curve (0-∞)	AUC(0-∞)	378.5 ± 101.2	ng·h/mL
Elimination Half-life	t1/2	4.5 ± 1.3	h

Data adapted from a pharmacokinetic study in Wistar rats. The precise values can vary based on dosage, formulation, and animal model.[4][5][6]

Protocol 1: Quantification of Isoimperatorin in Rat Plasma via UPLC-MS/MS

This protocol describes a method for the quantitative analysis of Isoimperatorin in rat plasma using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) with Isoimperatorin-d6 as the internal standard (IS).

1. Materials and Reagents

• Isoimperatorin (≥98% purity)

• Isoimperatorin-d6 (≥98% purity, isotopic purity ≥99%)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic Acid (LC-MS grade)

• Ultrapure Water

• Rat Plasma (blank, K2-EDTA anticoagulant)

2. Instrument and Conditions

• UPLC System: Waters ACQUITY UPLC or equivalent

• Column: C18 column (e.g., 2.1 mm x 50 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Gradient: 30% B to 95% B over 3.0 min, hold at 95% B for 1.0 min, return to 30% B and equilibrate for 1.0 min.

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole (e.g., Sciex QTRAP, Waters Xevo TQ-S)

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• MRM Transitions:

  • Isoimperatorin: 271.1 > 203.1 (Quantifier), 271.1 > 175.1 (Qualifier)[7][8]

  • Isoimperatorin-d6 (IS): 277.1 > 209.1 (Assumed based on d6 addition to parent and key fragment)

• Collision Energy: Optimized for specific instrument (e.g., 20-30 eV)

3. Preparation of Solutions

• Stock Solutions (1 mg/mL): Dissolve Isoimperatorin and Isoimperatorin-d6 in methanol.

• Working Solutions: Serially dilute the Isoimperatorin stock solution with 50% methanol to prepare calibration standards (e.g., 5 to 2000 ng/mL).

• Internal Standard Working Solution (50 ng/mL): Dilute the Isoimperatorin-d6 stock solution with acetonitrile.

4. Sample Preparation (Protein Precipitation)

• Thaw plasma samples on ice.

• Pipette 50 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the Internal Standard Working Solution (50 ng/mL in acetonitrile) to precipitate proteins and add the IS.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an LC vial for analysis.

5. Data Analysis

• Construct a calibration curve by plotting the peak area ratio (Isoimperatorin/Isoimperatorin-d6) against the concentration of the calibration standards.

• Use a weighted (1/x²) linear regression to fit the curve.

• Quantify Isoimperatorin concentrations in unknown samples using the regression equation.

Experimental Workflow Diagram

Caption: Workflow for pharmacokinetic sample analysis.

Application Note 2: Elucidating Anti-Inflammatory Mechanisms

Introduction Chronic inflammation is a key factor in many diseases. Isoimperatorin has demonstrated significant anti-inflammatory properties by inhibiting the production of inflammatory mediators like nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[1][9][10] Investigating the underlying molecular mechanisms often involves cell-based assays where cells are treated with varying concentrations of the compound.

Application of Isoimperatorin-d6 To establish a clear dose-response relationship and determine key parameters like the half-maximal inhibitory concentration (IC50), it is crucial to confirm the actual concentration of Isoimperatorin in the cell culture media and within the cells. Isoimperatorin-d6 allows for precise quantification using LC-MS/MS, helping researchers validate exposure levels and correlate them accurately with the observed biological effects on signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway.

Mechanism of Action: Inhibition of the NF-κB Pathway The NF-κB signaling pathway is a central regulator of inflammation. In resting cells, NF-κB is held inactive in the cytoplasm by an inhibitor protein called IκBα. When stimulated by inflammatory signals like Lipopolysaccharide (LPS), the IκB kinase (IKK) complex becomes activated and phosphorylates IκBα. This phosphorylation targets IκBα for degradation, freeing NF-κB (typically the p65/p50 dimer) to translocate into the nucleus. Inside the nucleus, NF-κB binds to DNA and promotes the transcription of pro-inflammatory genes, including iNOS, COX-2, TNF-α, and IL-6.

Studies have shown that Isoimperatorin can inhibit this pathway by preventing the phosphorylation and subsequent degradation of IκBα, thereby blocking the nuclear translocation of NF-κB p65.[1][2][10] This action effectively suppresses the expression of downstream inflammatory mediators.

NF-κB Signaling Pathway Diagram

Caption: Inhibition of the NF-κB pathway by Isoimperatorin.

References

• 1. researchgate.net [researchgate.net]
• 2. Isoimperatorin alleviates lipopolysaccharide-induced periodontitis by downregulating ERK1/2 and NF-κB pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 5. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study - Pharmacology & Pharmacy - SCIRP [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. Detection of the Content of Two Coumarins, IM and ISOIM, and Their Mechanism of Action on Colitis Rats in Angelica albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Isoimperatorin Reduces Synovial Inflammation and Fibrosis in Knee Osteoarthritis via the cAMP Signalling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Imperatorin possesses notable anti-inflammatory activity in vitro and in vivo through inhibition of the NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cell-Based Assays Utilizing Isoimperatorin and its Deuterated Form

These application notes provide detailed protocols for utilizing Isoimperatorin (B1672244) and its deuterated form in various cell-based assays. The information is intended for researchers, scientists, and professionals involved in drug development and discovery.

Introduction

Isoimperatorin is a naturally occurring furanocoumarin found in several medicinal plants, such as Angelica dahurica. It has demonstrated a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.[1][2][3] These properties make it a compound of significant interest for therapeutic development.

Deuteration, the substitution of hydrogen with its stable isotope deuterium (B1214612), is a strategy used in drug development to improve the pharmacokinetic and metabolic profile of a compound.[4][5][6] The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can slow down metabolic processes, particularly those mediated by cytochrome P450 (CYP) enzymes.[4] This "deuterium kinetic isotope effect" can lead to a longer drug half-life, increased exposure, and potentially reduced formation of toxic metabolites.[4][5]

This document outlines protocols for cell-based assays to investigate the biological activities of Isoimperatorin and to compare these activities with its deuterated form, providing insights into the potential benefits of deuteration.

Overview of Isoimperatorin's Mechanism of Action

Isoimperatorin exerts its biological effects by modulating multiple signaling pathways. Understanding these pathways is crucial for designing relevant cell-based assays.

• Anti-inflammatory Effects: Isoimperatorin has been shown to suppress inflammatory responses by inhibiting the activation of key signaling pathways such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[1][7] It can reduce the production of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[7][8]

• Anti-cancer Effects: In cancer cells, Isoimperatorin can induce apoptosis (programmed cell death) and inhibit proliferation.[2][9] This is achieved through the modulation of pathways involving Bcl-2 family proteins, caspases, and cell cycle regulators.[2][10][11] It has also been shown to inhibit angiogenesis, the formation of new blood vessels that tumors need to grow, by suppressing the VEGFR2 signaling pathway.[12]

• Other Pharmacological Activities: Isoimperatorin has also been investigated for its role in melanogenesis and its potential application in pigmentation disorders, where it influences pathways like PKA/CREB, ERK, and AKT.[13]

Application of Deuterated Isoimperatorin

While specific experimental data on deuterated Isoimperatorin is limited, its application in cell-based assays is based on the well-established principles of the deuterium kinetic isotope effect.[4] The primary hypothesis is that deuteration at metabolically labile positions of the Isoimperatorin molecule will slow down its metabolism, leading to a more sustained cellular concentration and potentially enhanced or prolonged biological activity.

Proposed Assays for Comparing Isoimperatorin and Deuterated Isoimperatorin:

• Metabolic Stability Assays: To confirm that deuteration slows down the metabolism of Isoimperatorin in a cellular context.

• Comparative Potency and Efficacy Assays: To determine if the enhanced stability of the deuterated form translates to greater biological activity in anti-inflammatory and anti-cancer assays.

• Time-course Studies: To assess if the effects of deuterated Isoimperatorin are more prolonged compared to the non-deuterated form.

Quantitative Data Summary

The following tables summarize quantitative data from studies on Isoimperatorin. These values can serve as a reference for designing new experiments.

Table 1: Anti-proliferative Activity of Isoimperatorin in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Assay	Reference
BGC-823	Gastric Cancer	115	MTT	[2]
HGC-27	Gastric Cancer	120	MTT	[2]
MGC-803	Gastric Cancer	146	MTT	[2]
SGC-7901	Gastric Cancer	Not specified	MTT	[11]
HepG2	Liver Cancer	Not specified	MTT	[14]
Huh7	Hepatocellular Carcinoma	Concentration-dependent decrease in viability	Not specified	[9]
Hep3B	Hepatocellular Carcinoma	Concentration-dependent decrease in viability	Not specified	[9]

Table 2: Anti-inflammatory Activity of Isoimperatorin

Cell Line/Model	Effect	Measurement	Concentration	Reference
RAW 264.7	Inhibition of NO, TNF-α, IL-6, IL-1β release	ELISA	Pre-treatment	[3]
Murine model of asthma	Decreased IL-4, IL-5, IL-6, IL-13, TNF-α	ELISA	Not specified	[15]
KOA Rats	Reduced IL-1β, IL-6, IL-15, TNF-α	ELISA	Dose-dependent	[8]
Rheumatoid FLS	Reduced IL-1β, TNFα, IL-6, IL-8	Not specified	2.5 µM	[16]

Experimental Protocols

Cell Viability and Proliferation Assay (MTT Assay)

Objective: To determine the cytotoxic or anti-proliferative effects of Isoimperatorin and its deuterated form.

Materials:

• Target cancer cell line (e.g., BGC-823, HepG2)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• Isoimperatorin and Deuterated Isoimperatorin stock solutions (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Protocol:

• Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Prepare serial dilutions of Isoimperatorin and deuterated Isoimperatorin in complete culture medium. The final DMSO concentration should be less than 0.1%.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO) and a no-treatment control.

• Incubate the plate for 24, 48, or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for an additional 3-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the no-treatment control.

Apoptosis Assay (Annexin V/PI Staining)

Objective: To quantify the induction of apoptosis by Isoimperatorin and its deuterated form.

Materials:

• Target cancer cell line

• Isoimperatorin and Deuterated Isoimperatorin

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with various concentrations of Isoimperatorin or deuterated Isoimperatorin for a specified time (e.g., 24 or 48 hours).

• Harvest the cells by trypsinization and wash with ice-cold PBS.

• Resuspend the cells in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within one hour. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

Anti-inflammatory Assay (Measurement of Pro-inflammatory Cytokines)

Objective: To measure the inhibitory effect of Isoimperatorin and its deuterated form on the production of pro-inflammatory cytokines in macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Lipopolysaccharide (LPS)

• Isoimperatorin and Deuterated Isoimperatorin

• ELISA kits for TNF-α, IL-6, and IL-1β

Protocol:

• Seed RAW 264.7 cells in a 24-well plate and allow them to adhere overnight.

• Pre-treat the cells with different concentrations of Isoimperatorin or deuterated Isoimperatorin for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response.

• Collect the cell culture supernatant.

• Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatant using the respective ELISA kits according to the manufacturer's instructions.

Western Blot Analysis

Objective: To investigate the effect of Isoimperatorin and its deuterated form on the expression of key proteins in a signaling pathway (e.g., NF-κB, MAPK, or apoptosis-related proteins).

Materials:

• Target cell line

• Isoimperatorin and Deuterated Isoimperatorin

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (e.g., against p-p65, p65, p-ERK, ERK, Bcl-2, Bax, Caspase-3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Protein electrophoresis and transfer equipment

Protocol:

• Treat cells with the compounds as described in the previous protocols.

• Lyse the cells and quantify the protein concentration.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Visualization of Pathways and Workflows

Caption: Isoimperatorin's anti-inflammatory mechanism.

Caption: Mitochondrial pathway of apoptosis induced by Isoimperatorin.

Caption: Workflow for comparing Isoimperatorin and its deuterated form.

Expected Outcomes and Advantages of Using Deuterated Isoimperatorin

By employing the protocols described above, researchers can expect to observe the following when comparing deuterated Isoimperatorin to its non-deuterated counterpart:

• Increased Metabolic Stability: In assays with longer incubation times, deuterated Isoimperatorin is expected to show a more sustained effect due to its reduced rate of metabolism.

• Enhanced Potency: The slower metabolism may lead to a higher effective concentration of the active compound within the cells, potentially resulting in a lower IC50 value in proliferation and other functional assays.

• Prolonged Duration of Action: Time-course experiments may reveal that the biological effects of deuterated Isoimperatorin persist for a longer period after its removal from the culture medium.

These findings would provide a strong rationale for the further development of deuterated Isoimperatorin as a therapeutic agent with an improved pharmacokinetic profile.

References

• 1. Isoimperatorin alleviates lipopolysaccharide-induced periodontitis by downregulating ERK1/2 and NF-κB pathways [agris.fao.org]
• 2. Effects of isoimperatorin on proliferation and apoptosis of human gastric carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deuterium in drug discovery: progress, opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Imperatorin possesses notable anti-inflammatory activity in vitro and in vivo through inhibition of the NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isoimperatorin Reduces Synovial Inflammation and Fibrosis in Knee Osteoarthritis via the cAMP Signalling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Apoptotic Effect of Isoimpertorin via Inhibition of c-Myc and SIRT1 Signaling Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. selleckchem.com [selleckchem.com]
• 12. Isoimperatorin Inhibits Angiogenesis by Suppressing VEGFR2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Imperatorin Positively Regulates Melanogenesis through Signaling Pathways Involving PKA/CREB, ERK, AKT, and GSK3β/β-Catenin [mdpi.com]
• 14. Anticancer effects of imperatorin isolated from Angelica dahurica: induction of apoptosis in HepG2 cells through both death-receptor- and mitochondria-mediated pathways. | Sigma-Aldrich [sigmaaldrich.com]
• 15. Isoimperatorin reduces the effective dose of dexamethasone in a murine model of asthma by inhibiting mast cell activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: In Vivo Metabolism of Isoimperatorin Using a Labeled Tracer

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Isoimperatorin (B1672244) is a naturally occurring furanocoumarin found in various medicinal plants, such as Angelica dahurica. It has demonstrated a range of pharmacological activities, including anti-inflammatory, analgesic, and potential anti-cancer effects[1]. Understanding the in vivo metabolism and pharmacokinetic profile of isoimperatorin is crucial for its development as a therapeutic agent. The use of isotopically labeled tracers, such as Carbon-14 (¹⁴C) or deuterium (B1214612) (²H), is a powerful technique for elucidating metabolic pathways, determining mass balance, and accurately quantifying the parent compound and its metabolites in biological matrices[2].

These application notes provide a summary of the known metabolism of isoimperatorin and a detailed, synthesized protocol for conducting an in vivo metabolism study in rats using a labeled tracer. While specific studies detailing the use of labeled isoimperatorin in vivo are not extensively published, this document combines data from unlabeled isoimperatorin studies with established methodologies for labeled compound research[1][2].

Metabolic Profile of Isoimperatorin

Studies in rats using unlabeled isoimperatorin have identified numerous metabolites in urine, plasma, bile, and feces. The primary site of metabolism is the prenyl side chain, which undergoes extensive oxidation[1]. In vitro studies using rat liver microsomes have corroborated these findings, identifying at least 18 metabolites[3]. Key metabolic transformations include hydroxylation, oxidation, and deprenylation to form compounds such as bergaptol[3].

Putative Metabolic Pathway of Isoimperatorin

The following diagram illustrates the proposed metabolic transformations of isoimperatorin based on identified metabolites.

Caption: Putative metabolic pathway of Isoimperatorin in vivo.

Pharmacokinetics of Isoimperatorin (Unlabeled)

Pharmacokinetic studies in rats following oral administration of unlabeled isoimperatorin have shown rapid absorption and slow metabolism[4]. The key pharmacokinetic parameters are summarized in the table below. It is important to note that these values are for the parent, unlabeled compound and may differ for a labeled analogue due to potential isotopic effects[5].

Parameter	Value (Mean ± SD)	Unit
Tmax	1.0 ± 0.0	h
Cmax	255.4 ± 35.1	ng/mL
T½	7.8 ± 1.5	h
AUC(0-t)	1285.7 ± 189.3	ng·h/mL
AUC(0-∞)	1452.6 ± 210.4	ng·h/mL
Data sourced from a pharmacokinetic study in Wistar rats after intragastric administration[4].

Protocol: In Vivo Metabolism of [¹⁴C]-Isoimperatorin in Rats

This protocol outlines a comprehensive in vivo study to investigate the absorption, distribution, metabolism, and excretion (ADME) of isoimperatorin using a ¹⁴C-labeled tracer in Sprague-Dawley rats.

Objectives

• To determine the pharmacokinetic profile of total radioactivity and unchanged [¹⁴C]-Isoimperatorin.

• To identify and quantify the major metabolites in plasma, urine, and feces.

• To determine the mass balance and routes of excretion of radioactivity.

Materials

• Test Substance: [¹⁴C]-Isoimperatorin (radiochemical purity >98%), specific activity to be determined.

• Vehicle: 0.5% (w/v) carboxymethylcellulose in deionized water.

• Animals: Male Sprague-Dawley rats (8-10 weeks old, 250-300g).

• Equipment: Metabolism cages, oral gavage needles, blood collection tubes (with anticoagulant), centrifuge, liquid scintillation counter (LSC), HPLC system coupled with a radiodetector and a mass spectrometer (LC-MS/MS).

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Use of radiolabeled compounds in drug metabolism and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biotransformation of isoimperatorin by rat liver microsomes and its quantification by LC-MS/MS method [pubmed.ncbi.nlm.nih.gov]
• 4. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

Addressing poor peak shape for Isoimperatorin and its internal standard

This guide provides troubleshooting solutions and answers to frequently asked questions regarding poor peak shape for Isoimperatorin and its internal standard during High-Performance Liquid Chromatography (HPLC) analysis.

Troubleshooting Guide & FAQs

This section addresses common peak shape problems in a question-and-answer format, providing potential causes and actionable solutions for researchers.

Q1: Why are my peaks for Isoimperatorin and the internal standard tailing?

Peak tailing, where the latter half of the peak is drawn out, is a common issue. It can compromise peak integration and reduce resolution.

Potential Causes & Solutions:

• Secondary Silanol (B1196071) Interactions: Isoimperatorin, a furanocoumarin, can exhibit secondary interactions with free silanol groups on the silica-based column packing, especially if the column is aged or of lower quality.[1][2] This is a primary cause of tailing for many compounds.

  • Solution:

    • Use an End-Capped Column: Employ a modern, high-purity, end-capped C18 or C8 column to minimize the number of available free silanol groups.

    • Lower Mobile Phase pH: Add a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase to protonate the silanol groups (Si-OH), reducing their interaction with the analyte.[2]

    • Add a Competing Base: In some cases, adding a small amount of a competing base like triethylamine (B128534) (TEA) to the mobile phase can mask the silanol groups, though this is less common with modern columns and can affect mass spectrometry compatibility.[1]

• Column Overload (Mass Overload): Injecting too much sample can saturate the stationary phase, leading to tailing.[3]

  • Solution: Reduce the concentration of the sample or decrease the injection volume. To test for this, inject a 1:10 dilution of your sample and observe if the peak shape improves.[4]

• Column Contamination or Voids: Contaminants from the sample matrix can accumulate at the head of the column, or a void can form in the packing material.[5]

  • Solution:

    • Use a guard column to protect the analytical column from strongly retained sample components.

    • If a void is suspected, reverse and flush the column (disconnect it from the detector first). If the problem persists, the column may need to be replaced.[5]

Q2: What causes peak fronting for my analytes?

Peak fronting, where the first half of the peak is broader than the second, is less common than tailing but can still affect quantification.

Potential Causes & Solutions:

• Column Overload (Concentration Overload): This occurs when the sample concentration is too high for the stationary phase to handle, causing the peak to front.[2][3]

  • Solution: Dilute the sample or reduce the injection volume.

• Poor Sample Solubility: If the sample is not fully dissolved in the mobile phase or is prepared in a solvent significantly stronger than the mobile phase, it can lead to fronting.[2][4][6]

  • Solution: Whenever possible, dissolve and inject your samples in the initial mobile phase. If a different solvent must be used, ensure it is weaker than or equivalent in strength to the mobile phase.

• Column Collapse: Operating a column under excessively harsh pH or temperature conditions can cause the packed bed to collapse, leading to peak fronting.[2][4]

  • Solution: Always operate the column within the manufacturer's recommended pH and temperature ranges.

Q3: My peaks are split or have shoulders. What should I do?

Split peaks can indicate a problem with the sample path before or at the very beginning of the column.

Potential Causes & Solutions:

• Blocked Column Frit: Particulates from the sample, mobile phase, or system wear can clog the inlet frit of the column, distorting the sample band.[5]

  • Solution: Reverse the column and flush it to waste. If this doesn't work, the frit may need to be replaced, or the entire column may require replacement. Using an in-line filter can prevent this issue.

• Void at the Column Inlet: A void or channel in the packing material at the head of the column can cause the sample to travel through two different paths, resulting in a split peak.[4][5]

  • Solution: Replace the column. Using a guard column and proper sample preparation can extend column lifetime.

• Sample Solvent Incompatibility: Injecting a sample in a solvent that is much stronger than the mobile phase can cause the sample to spread unevenly at the column inlet, leading to peak distortion and splitting.[2]

  • Solution: Prepare the sample in the mobile phase or a weaker solvent.

Q4: Both my Isoimperatorin and internal standard peaks look poor. Where do I start troubleshooting?

When all peaks in the chromatogram are affected similarly, the problem is likely systemic and located before the column separation begins.[5]

Solution Workflow:

• Check for Leaks: Inspect all fittings from the injector to the detector for any signs of leakage.

• Verify Flow Rate: Ensure the pump is delivering a consistent and accurate flow rate.

• Inspect the Injector: A partially plugged injector port or a worn rotor seal can cause peak distortion for all analytes.

• Examine the Guard Column: If using a guard column, remove it and run the analysis again. If the peak shape improves, the guard column is the culprit and should be replaced.

• Assess the Column Inlet: If the above steps do not resolve the issue, the problem is likely a blocked frit or a void at the head of the analytical column.[5]

Recommended Experimental Protocol

This section provides a detailed HPLC method suitable for the analysis of Isoimperatorin. Psoralen is often used as an internal standard (I.S.) for related furanocoumarins due to its structural similarity.[7]

1. Standard and Sample Preparation:

• Standard Stock Solutions: Prepare individual stock solutions of Isoimperatorin and Psoralen (I.S.) in methanol (B129727) at a concentration of 1 mg/mL.

• Working Standard Solution: Create a mixed working standard solution by diluting the stock solutions with the mobile phase to a final concentration of 10 µg/mL for Isoimperatorin and the chosen I.S.

• Sample Preparation: Accurately weigh the sample, extract with methanol, and vortex or sonicate to ensure complete dissolution. Centrifuge the extract and filter the supernatant through a 0.45 µm syringe filter before injection.[8]

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Methanol:Water (60:40, v/v). The mobile phase should be filtered and degassed before use.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detector: UV-Vis detector set to a wavelength of 249 nm.[8][9]

• Run Time: 15 minutes or until both peaks have fully eluted.

Method Parameters Summary

Parameter	Recommended Condition
Column	C18 Reversed-Phase (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Methanol : Water (60:40, v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	249 nm
Internal Standard	Psoralen
Sample Diluent	Methanol / Mobile Phase

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and resolving poor peak shape issues.

Caption: A logical workflow for troubleshooting poor HPLC peak shape.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. acdlabs.com [acdlabs.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. youtube.com [youtube.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chemtech-us.com [chemtech-us.com]
• 7. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]

Optimizing ESI source parameters for Isoimperatorin-d6 detection

Welcome to the technical support center for the optimization of Electrospray Ionization (ESI) source parameters for the detection of Isoimperatorin-d6. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the typical ESI-MS/MS parameters for detecting isoimperatorin (B1672244) and its deuterated analog?

A1: Successful detection of isoimperatorin is typically achieved in positive ion electrospray ionization mode. The protonated molecule [M+H]⁺ is the precursor ion. For isoimperatorin-d6, the precursor ion will be shifted by the corresponding mass of the deuterium (B1214612) labels.

Key MS/MS transitions for isoimperatorin are:

• m/z 271.1 → 203.1

• m/z 203.0 → 159.0[1][2]

• m/z 203.0 → 147.0[1][2]

For Isoimperatorin-d6, you would expect the precursor ion to be approximately m/z 277.1 (depending on the exact number of deuterium atoms). The fragment ions would likely remain the same unless the deuterium labels are on a part of the molecule that is lost during fragmentation. It is crucial to perform a compound tuning experiment to determine the exact masses and optimal collision energies for your specific instrument and deuterated standard.

Q2: What are the expected fragmentation patterns for isoimperatorin?

A2: The fragmentation of isoimperatorin in the positive ion mode typically involves the loss of the isopentenyl group (C₅H₈) from the precursor ion ([M+H]⁺ at m/z 271.1) to produce a major fragment ion at m/z 203.1.[3] Further fragmentation of the m/z 203.1 ion can lead to losses of carbon monoxide (CO).[4][5]

Below is a diagram illustrating the primary fragmentation pathway.

Caption: Figure 1. Fragmentation Pathway of Isoimperatorin.

Q3: What are some common adducts observed with furanocoumarins in ESI-MS?

A3: In positive mode ESI, besides the desired protonated molecule [M+H]⁺, it is common to observe other adducts. For furanocoumarins, you might encounter:

• Sodium adducts: [M+Na]⁺

• Potassium adducts: [M+K]⁺

• Ammonium (B1175870) adducts: [M+NH₄]⁺ (if ammonium salts are present in the mobile phase)

The formation of these adducts can dilute the signal of your target ion.[6] Using a mobile phase with a small amount of a volatile acid like formic acid can promote protonation and reduce the formation of salt adducts.

Troubleshooting Guides

Issue 1: Low Signal Intensity or No Signal

Potential Cause	Troubleshooting Step	Expected Outcome
Incorrect ESI Source Parameters	Systematically optimize key parameters. Start with recommended values and adjust one at a time.	Improved signal intensity.
Sample Concentration Too Low	Prepare a more concentrated sample for infusion or injection.	A detectable signal should appear.
Inefficient Ionization	Ensure the mobile phase composition is appropriate. For positive mode, a small amount of acid (e.g., 0.1% formic acid) is beneficial.[1][2]	Enhanced protonation and increased signal.
Matrix Effects (Ion Suppression)	Dilute the sample, improve sample cleanup (e.g., solid-phase extraction), or adjust chromatography to separate the analyte from interfering matrix components.[1][7]	Reduced ion suppression and a stronger, more reliable signal.
Clogged ESI Needle or Orifice	Follow the instrument manufacturer's procedure for cleaning the ESI probe and ion transfer optics.	Restored spray stability and signal.

Issue 2: Unstable Signal or High Noise

Potential Cause	Troubleshooting Step	Expected Outcome
Irregular Electrospray	Visually inspect the spray. If it is not a fine, consistent mist, check for clogs, ensure proper solvent flow, and optimize nebulizer gas pressure.	A stable Taylor cone and consistent ion current.
Contaminated Mobile Phase or System	Prepare fresh mobile phase with high-purity solvents and additives. Flush the LC system and mass spectrometer.	Reduced background noise and a more stable baseline.
Inappropriate Gas Flow Rates	Optimize the nebulizer and drying gas flow rates. Too low a flow may not desolvate droplets effectively, while too high a flow can cause turbulence and instability.	A stable and reproducible signal.
Electrical Discharge	Check for audible signs of discharge in the source. If present, reduce the capillary voltage.	Elimination of discharge and a more stable ion current.

Issue 3: In-source Fragmentation

Potential Cause	Troubleshooting Step	Expected Outcome
Cone/Nozzle/Fragmentor Voltage Too High	Gradually decrease the cone/nozzle/fragmentor voltage. This reduces the energy imparted to the ions as they enter the mass spectrometer.[8]	A decrease in the abundance of fragment ions and an increase in the precursor ion signal in the full scan spectrum.
High Source Temperature	Lower the desolvation gas temperature in increments. Thermally labile compounds can fragment at high temperatures.	Reduced thermal degradation and fragmentation.

Experimental Protocols

Protocol 1: Systematic Optimization of ESI Source Parameters

This protocol outlines a systematic approach to optimizing ESI source parameters for Isoimperatorin-d6 using flow injection analysis (FIA) or during a constant infusion of the analyte.

Objective: To find the optimal ESI source settings for maximizing the signal intensity of the Isoimperatorin-d6 precursor ion.

Materials:

• Isoimperatorin-d6 standard solution (e.g., 100 ng/mL in 50:50 acetonitrile:water with 0.1% formic acid)

• Syringe pump

• LC-MS/MS system

Methodology:

• Initial Setup:

  • Set the mass spectrometer to monitor the expected precursor ion for Isoimperatorin-d6 (e.g., m/z 277.1) in positive ion mode.

  • Begin with a standard set of ESI parameters as a starting point (see table below).

  • Infuse the Isoimperatorin-d6 standard solution at a constant flow rate (e.g., 10 µL/min).

• Parameter Optimization Workflow:

  • Capillary Voltage: While monitoring the ion intensity, vary the capillary voltage (e.g., from 2.5 kV to 5.0 kV in 0.5 kV increments). Record the voltage that provides the highest and most stable signal.

  • Cone/Nozzle/Fragmentor Voltage: At the optimal capillary voltage, adjust the cone voltage (e.g., from 10 V to 60 V in 5 V increments). Note the voltage that maximizes the precursor ion signal without significant in-source fragmentation.

  • Nebulizer Gas Pressure: Vary the nebulizer gas pressure (e.g., from 20 to 60 psi in 5 psi increments). Find the pressure that results in a stable and intense signal.

  • Drying Gas Flow and Temperature: Adjust the drying gas temperature (e.g., from 250 °C to 400 °C in 25 °C increments) and flow rate (e.g., from 8 to 15 L/min in 1 L/min increments). These parameters are often interdependent; find the combination that yields the best signal.

  • Iterative Refinement: Re-adjust the other parameters after finding the optimum for one, as the optimal settings can be interrelated.

Data Presentation:

Parameter	Typical Starting Value	Typical Optimization Range	Observed Optimum
Capillary Voltage	4.0 kV	2.5 - 5.0 kV	User-defined
Cone/Nozzle Voltage	30 V	10 - 60 V	User-defined
Nebulizer Gas Pressure	40 psi	20 - 60 psi	User-defined
Drying Gas Temperature	350 °C	250 - 400 °C	User-defined
Drying Gas Flow	10 L/min	8 - 15 L/min	User-defined

Note: Optimal values are instrument-dependent. The provided ranges are general guidelines.

Caption: Figure 2. ESI Source Optimization Workflow.

References

• 1. longdom.org [longdom.org]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. researchgate.net [researchgate.net]
• 4. A study of the electrospray ionisation of selected coumarin derivatives and their subsequent fragmentation using an ion trap mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fragmentation pathways of protonated coumarin by ESI-QE-Orbitrap-MS/MS coupled with DFT calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. support.waters.com [support.waters.com]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting matrix effects in the quantification of Isoimperatorin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of Isoimperatorin.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my Isoimperatorin quantification?

A1: In the context of LC-MS/MS analysis, matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2] These effects can manifest as either ion suppression (decreased analyte signal) or ion enhancement (increased analyte signal), leading to inaccurate and imprecise quantification of Isoimperatorin.[1][3] The primary sources of matrix effects in biological samples like plasma are phospholipids (B1166683), proteins, and salts.[4]

Q2: I am observing significant ion suppression for Isoimperatorin in my plasma samples. What is the likely cause and what are my immediate troubleshooting steps?

A2: Significant ion suppression in plasma samples is often caused by phospholipids that co-elute with the analyte of interest.[4] Your immediate troubleshooting steps should focus on assessing your sample preparation method and chromatographic conditions. Consider the following:

• Review your sample preparation: If you are using a simple protein precipitation (PPT) method, it is likely that a high amount of phospholipids is being carried over into your final extract.[4][5]

• Evaluate your chromatography: Check if Isoimperatorin is eluting in a region where phospholipids are also likely to elute.

• Implement a more effective sample cleanup: Switching to Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) can significantly reduce phospholipid-based matrix effects.[5][6]

Q3: How can I quantitatively assess the extent of matrix effects in my assay for Isoimperatorin?

A3: The most common method for quantitatively assessing matrix effects is the post-extraction spike method.[1][2] This involves comparing the peak area of Isoimperatorin in a solution of extracted blank matrix (spiked with a known amount of Isoimperatorin post-extraction) to the peak area of Isoimperatorin in a neat solution at the same concentration. The ratio of these two responses gives you the matrix factor (MF). An MF of less than 1 indicates ion suppression, while an MF greater than 1 suggests ion enhancement.[1]

Q4: What is a suitable internal standard (IS) for the quantification of Isoimperatorin?

A4: A suitable internal standard should ideally be a stable isotope-labeled version of Isoimperatorin. However, if that is not available, a structural analog that exhibits similar chromatographic behavior and ionization characteristics can be used. For the analysis of Imperatorin and Isoimperatorin in rat plasma, psoralen (B192213) has been successfully used as an internal standard.[7]

Q5: Can I just dilute my sample to reduce matrix effects?

A5: Sample dilution can be a simple and effective way to reduce matrix effects by lowering the concentration of interfering components introduced into the mass spectrometer.[8] However, this approach is only feasible if the concentration of Isoimperatorin in your samples is high enough to remain above the lower limit of quantification (LLOQ) after dilution.

Troubleshooting Guides

Guide 1: Investigating and Mitigating Ion Suppression

This guide provides a step-by-step approach to identifying and reducing ion suppression in your Isoimperatorin assay.

Table 1: Comparison of Sample Preparation Techniques for Reducing Matrix Effects

Sample Preparation Method	Typical Matrix Effect (%)*	Analyte Recovery (%)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	20 - 50% (Suppression)	85 - 100%	Fast, simple, and inexpensive.	High risk of significant matrix effects due to residual phospholipids.[4][5]
Liquid-Liquid Extraction (LLE)	5 - 20% (Suppression)	70 - 90%	Cleaner extracts than PPT, reducing matrix effects.[5]	Can have lower analyte recovery, especially for polar compounds.[5]
Solid-Phase Extraction (SPE)	< 10% (Suppression)	80 - 95%	Provides very clean extracts with minimal matrix effects.[6]	More time-consuming and costly than PPT and LLE.

*Note: These are representative values and can vary depending on the specific matrix, analyte concentration, and experimental conditions.

Experimental Protocol: Quantitative Assessment of Matrix Effect using the Post-Extraction Spike Method

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare a solution of Isoimperatorin in the reconstitution solvent at a known concentration (e.g., mid-QC level).

  • Set B (Post-Extraction Spike): Extract blank plasma using your sample preparation method. After the final evaporation step, spike the extract with the same known concentration of Isoimperatorin as in Set A before reconstitution.

  • Set C (Pre-Extraction Spike): Spike blank plasma with the same known concentration of Isoimperatorin before performing the sample preparation method.

• Analyze the samples using your LC-MS/MS method.

• Calculate the Matrix Factor (MF) and Recovery (%RE):

  • Matrix Factor (MF) = (Peak Area of Set B) / (Peak Area of Set A)

  • Recovery (%RE) = [(Peak Area of Set C) / (Peak Area of Set B)] * 100

An MF value between 0.85 and 1.15 is generally considered acceptable, indicating no significant matrix effect.

Diagram 1: Troubleshooting Workflow for Matrix Effects

Caption: A logical workflow for identifying and resolving matrix effects.

Guide 2: Detailed Experimental Protocol for Isoimperatorin Quantification in Rat Plasma

This protocol is adapted from a validated method for the determination of Isoimperatorin in rat plasma and is intended as a starting point for method development and troubleshooting.[7]

Table 2: LC-MS/MS Parameters for Isoimperatorin Analysis

Parameter	Setting
LC Column	C18 (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Methanol
Gradient	Start with 25% B, increase to 95% B, then return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transition	m/z 271.1 -> 203.1
Internal Standard (IS)	Psoralen (m/z 247.1 -> 131.1)

Sample Preparation Protocol: Liquid-Liquid Extraction (LLE)

• To 100 µL of plasma sample, add 25 µL of the internal standard working solution (Psoralen in methanol).

• Add 1 mL of ethyl acetate.

• Vortex for 5 minutes.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

Diagram 2: Experimental Workflow for Sample Analysis

Caption: Step-by-step workflow for plasma sample preparation and analysis.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. waters.com [waters.com]
• 7. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 8. mdpi.com [mdpi.com]

Stability of Isoimperatorin-d6 in biological matrices and stock solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of Isoimperatorin-d6 in biological matrices and stock solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Isoimperatorin-d6 stock solutions?

A1: Based on stability data for the non-deuterated form, Isoimperatorin, the following storage conditions are recommended for Isoimperatorin-d6 stock solutions to ensure stability.[1] For long-term storage, it is advisable to store the stock solution at -80°C, which should maintain stability for up to 6 months.[1] For short-term storage, -20°C is suitable for up to 1 month.[1] It is crucial to protect the stock solution from light.[1]

Q2: How stable is Isoimperatorin-d6 in processed biological samples?

Q3: What factors can potentially lead to the degradation of Isoimperatorin-d6 in biological matrices?

A3: Like its parent compound, the stability of Isoimperatorin-d6 can be influenced by several factors. These include:

• Temperature: Elevated temperatures can accelerate degradation.

• pH: Extreme pH conditions may affect stability. While specific data for Isoimperatorin is limited, many compounds are susceptible to hydrolysis under acidic or basic conditions.

• Light: As furanocoumarins can be light-sensitive, exposure to light should be minimized during sample handling and storage.

• Freeze-Thaw Cycles: Repeated freezing and thawing of biological samples can lead to degradation of analytes. It is recommended to aliquot samples to avoid multiple freeze-thaw cycles.

Q4: Are there any known degradation pathways for Isoimperatorin?

A4: Specific degradation pathways for Isoimperatorin in biological matrices are not well-documented in the provided search results. However, potential degradation in plasma could occur through enzymatic hydrolysis.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Low or inconsistent Isoimperatorin-d6 signal in stored samples.	Degradation during storage.	1. Verify Storage Conditions: Ensure samples were stored at the correct temperature (-20°C or -80°C) and protected from light. 2. Review Freeze-Thaw Cycles: Determine the number of times the samples have been frozen and thawed. If more than the validated number, consider re-analyzing with freshly prepared quality control (QC) samples. 3. Assess Long-Term Stability: If samples have been stored for an extended period, perform a long-term stability test to confirm the analyte's stability under those conditions.
Decreasing Isoimperatorin-d6 response during an analytical run.	Bench-top instability in the autosampler.	1. Check Autosampler Temperature: Confirm that the autosampler is maintaining the set temperature (e.g., 4°C). 2. Perform Bench-Top Stability Test: Evaluate the stability of Isoimperatorin-d6 in the processed matrix at the autosampler temperature for the expected duration of the analytical run.
Variable results between different batches of biological matrix.	Matrix effect or differential enzymatic activity.	1. Evaluate Matrix Effect: Prepare QC samples in at least six different lots of the biological matrix to assess the impact of matrix variability on quantification. 2. Use Enzyme Inhibitors: If enzymatic degradation is suspected, consider adding appropriate enzyme inhibitors to the matrix before spiking with Isoimperatorin-d6.

Experimental Protocols & Workflows

Stock Solution Stability Assessment

This protocol assesses the stability of Isoimperatorin-d6 stock solutions under different storage conditions.

Methodology:

• Prepare a stock solution of Isoimperatorin-d6 in a suitable solvent (e.g., methanol (B129727) or DMSO).[2][4]

• Divide the stock solution into aliquots in tightly sealed containers.

• Store the aliquots at the intended storage temperatures (e.g., -20°C and -80°C).

• At specified time points (e.g., 1, 3, and 6 months), retrieve an aliquot from each storage condition.

• Prepare fresh calibration standards and quality control (QC) samples using the stored stock solution.

• Analyze the freshly prepared samples along with a reference standard prepared from a freshly made stock solution.

• Calculate the percentage difference between the mean concentration of the stored stock and the fresh stock. Acceptance criteria are typically within ±15%.

Stock Solution Stability Workflow

Freeze-Thaw Stability Assessment

This protocol evaluates the stability of Isoimperatorin-d6 in a biological matrix after repeated freeze-thaw cycles.

Methodology:

• Spike a biological matrix (e.g., plasma) with Isoimperatorin-d6 to prepare low and high concentration QC samples.

• Aliquot these QC samples.

• Freeze the QC samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours.

• Thaw the samples unassisted at room temperature. This constitutes one freeze-thaw cycle.

• Repeat the freeze-thaw cycle for a specified number of times (typically 3-5 cycles).

• After the final thaw, process and analyze the samples.

• Compare the concentrations of the freeze-thaw samples to those of freshly prepared QC samples that have not undergone any freeze-thaw cycles. The mean concentration should be within ±15% of the nominal concentration.

Freeze-Thaw Stability Workflow

Bench-Top Stability Assessment

This protocol determines the stability of Isoimperatorin-d6 in a biological matrix at room temperature for a period that simulates the sample handling and preparation time.

Methodology:

• Prepare low and high concentration QC samples of Isoimperatorin-d6 in the desired biological matrix.

• Place the QC samples on a laboratory bench at room temperature.

• At specified time points (e.g., 4, 8, and 24 hours), process and analyze a set of the QC samples.

• Compare the concentrations of the bench-top samples to those of freshly prepared QC samples. The mean concentration should be within ±15% of the nominal concentration.

Bench-Top Stability Workflow

Quantitative Data Summary

The following tables summarize typical stability data acceptance criteria. Actual results for Isoimperatorin-d6 should be generated through experimentation.

Table 1: Stock Solution Stability Acceptance Criteria

Storage Condition	Duration	Acceptance Criteria (% of Nominal Concentration)
-20°C	1 Month	85% - 115%
-80°C	6 Months	85% - 115%

Table 2: Freeze-Thaw Stability Acceptance Criteria in Human Plasma

Number of Cycles	Analyte Concentration	Acceptance Criteria (% of Nominal Concentration)
3	Low QC	85% - 115%
3	High QC	85% - 115%
5	Low QC	85% - 115%
5	High QC	85% - 115%

Table 3: Bench-Top Stability Acceptance Criteria in Human Plasma at Room Temperature

Duration (Hours)	Analyte Concentration	Acceptance Criteria (% of Nominal Concentration)
4	Low QC	85% - 115%
4	High QC	85% - 115%
8	Low QC	85% - 115%
8	High QC	85% - 115%
24	Low QC	85% - 115%
24	High QC	85% - 115%

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 3. In vitro degradation of atracurium in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]

Preventing in-source fragmentation of Isoimperatorin-d6

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing in-source fragmentation of Isoimperatorin-d6 during mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a problem for Isoimperatorin-d6 analysis?

In-source fragmentation, also known as in-source collision-induced dissociation (CID), is the breakdown of analyte ions within the ion source of a mass spectrometer, before they reach the mass analyzer. This can be problematic for the analysis of Isoimperatorin-d6 as it can lead to a diminished signal for the intact molecule, complicating accurate quantification and molecular weight confirmation. The resulting fragment ions might also be misinterpreted as impurities or other compounds in the sample.

Q2: What are the primary instrument settings that influence the in-source fragmentation of Isoimperatorin-d6?

The key mass spectrometer parameters that affect in-source fragmentation are the cone voltage (also referred to as fragmentor voltage or declustering potential) and the source temperature . Higher cone voltages and source temperatures increase the internal energy of the ions, which can cause them to fragment.

Q3: How does cone voltage specifically affect the fragmentation of Isoimperatorin-d6?

The cone voltage accelerates ions from the ion source towards the mass analyzer. A higher cone voltage increases the kinetic energy of the Isoimperatorin-d6 ions. This leads to more energetic collisions with gas molecules in the source, resulting in increased fragmentation. Conversely, a lower cone voltage creates "softer" ionization conditions, which helps to preserve the intact molecule.

Q4: What is a recommended starting point for the source temperature to minimize fragmentation of Isoimperatorin-d6?

Based on methods for analyzing similar furanocoumarins, a starting source temperature of around 130 °C is recommended.[1] It is crucial to use the lowest temperature that still ensures efficient desolvation of the analyte.

Q5: Are there specific mass-to-charge ratios (m/z) I should monitor for Isoimperatorin (B1672244) and its potential fragments?

For Isoimperatorin, the protonated molecule ([M+H]⁺) is expected at m/z 271.1. A common fragment ion is observed at m/z 203.1, corresponding to the loss of a C5H8 group.[2] In multiple reaction monitoring (MRM) mode, a common transition for isoimperatorin is m/z 203 → 159.[2][3][4] When optimizing to prevent in-source fragmentation, you should aim to maximize the signal of the precursor ion (e.g., m/z 271.1 for the intact molecule or m/z 203.1 if that is the desired precursor for MS/MS) while minimizing the appearance of its fragments in the full scan mode.

Troubleshooting Guide

Problem: High abundance of fragment ions and a weak or absent molecular ion peak for Isoimperatorin-d6.

This is a classic sign of in-source fragmentation. Follow these steps to troubleshoot and optimize your method:

Step 1: Confirm In-Source Fragmentation

First, verify that the observed smaller m/z peaks are indeed fragments of Isoimperatorin-d6. Intentionally increase the cone voltage in increments and observe if the intensity of the suspected fragment ions increases while the intensity of the precursor ion decreases. If this occurs, in-source fragmentation is confirmed.

Step 2: Optimize Cone Voltage

The cone voltage is the most critical parameter for controlling in-source fragmentation.

• Action: Systematically decrease the cone voltage. Start from your current setting and reduce it in increments of 5-10 V.

• Expected Outcome: A reduction in the intensity of fragment ions and an increase in the intensity of the precursor ion.

• Caution: Setting the cone voltage too low may lead to a decrease in overall ion signal. The goal is to find a balance that provides a strong precursor ion signal with minimal fragmentation.

Step 3: Optimize Source Temperature

Excessive heat can contribute to the fragmentation of thermally labile compounds.

• Action: Gradually lower the source temperature in 10-20 °C increments.

• Expected Outcome: A decrease in fragmentation, particularly if the molecule is sensitive to thermal degradation.

• Caution: The source temperature must be high enough to ensure efficient desolvation of the solvent from the analyte ions. Inefficient desolvation can lead to the formation of solvent adducts and a decrease in signal intensity.

Step 4: Optimize Gas Flow Rates

The nebulizer and drying gas flow rates can also play a role in the ionization process.

• Action: Adjust the nebulizer and drying gas flow rates to ensure a stable and efficient spray.

• Expected Outcome: An optimized gas flow can improve the desolvation process without adding excessive energy that could lead to fragmentation.

Data Presentation: Recommended Starting MS Parameters

The following table provides a summary of recommended starting parameters for the analysis of Isoimperatorin, which can be adapted for Isoimperatorin-d6. Optimization is crucial, and it is recommended to adjust one parameter at a time to observe its effect.

Parameter	Recommended Starting Value	Purpose	Potential Issue if Not Optimized
Ionization Mode	Positive Electrospray (ESI+)	To generate protonated molecules of Isoimperatorin.	Low signal intensity.
Capillary Voltage	1.0 kV[1]	To facilitate the electrospray process.	Unstable spray, low signal.
Cone Voltage	Start at a higher value (e.g., 150 V[2]) to observe fragmentation, then decrease in 5-10 V increments.	To control the energy of ions entering the mass spectrometer and minimize in-source fragmentation.	High values cause fragmentation; low values may reduce overall signal.
Source Temperature	130 °C[1]	To aid in the desolvation of solvent from the analyte ions.	Too high can cause thermal fragmentation; too low can lead to poor desolvation and adduct formation.
Desolvation Temp.	300 °C[5]	To ensure complete desolvation of the analyte.	Inefficient desolvation can lead to solvent clusters and reduced signal intensity.
Nebulizing Gas Flow	3 L/min[5]	To assist in the formation of a fine spray.	Suboptimal flow can lead to poor sensitivity or unstable spray.
Drying Gas Flow	15 L/min[5]	To aid in solvent evaporation.	Inefficient drying can lead to adduct formation and reduced signal.
MRM Transition	m/z 203 → 159 (for Isoimperatorin)[2][3][4]	For targeted quantification using MS/MS.	Not applicable for preventing in-source fragmentation in full scan mode.
Collision Energy	25 eV (for m/z 203 → 159 transition)[2]	To induce fragmentation in the collision cell for MS/MS.	Not a factor in in-source fragmentation.

Experimental Protocols

Protocol for Optimizing Cone Voltage to Minimize In-Source Fragmentation

This protocol describes a systematic approach to determine the optimal cone voltage for minimizing in-source fragmentation of Isoimperatorin-d6 while maintaining a strong signal.

• Prepare a Standard Solution: Prepare a solution of Isoimperatorin-d6 at a known concentration (e.g., 100 ng/mL) in a solvent mixture that is representative of your LC mobile phase (e.g., methanol/water with 0.1% formic acid).

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer using a syringe pump at a constant flow rate. This ensures a stable and continuous signal.

• Initial MS Settings: Set the mass spectrometer to operate in positive ion ESI mode. Use the starting parameters from the table above for capillary voltage, source temperature, and gas flows. Set the mass analyzer to full scan mode to observe the precursor and any fragment ions.

• Cone Voltage Ramp:

  • Begin with a relatively high cone voltage (e.g., 150 V) where you expect to see significant fragmentation.

  • Acquire a full scan mass spectrum.

  • Decrease the cone voltage in discrete steps (e.g., 10 V increments).

  • Acquire a new mass spectrum at each step.

• Data Analysis:

  • Monitor the ion intensities of the precursor ion of Isoimperatorin-d6 and its major fragment ions at each cone voltage setting.

  • Plot the intensities of the precursor ion and the fragment ions as a function of the cone voltage.

• Determine Optimal Cone Voltage: Select the cone voltage that provides the highest intensity for the precursor ion with the lowest possible intensity for the fragment ions. This may involve a compromise to ensure sufficient overall signal intensity.

Visualizations

Caption: Troubleshooting workflow for minimizing in-source fragmentation.

References

• 1. waters.com [waters.com]
• 2. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 3. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study - Pharmacology & Pharmacy - SCIRP [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. Dietary Intake of Coumarins and Furocoumarins through Citrus Beverages: A Detailed Estimation by a HPLC-MS/MS Method Combined with the Linear Retention Index System - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with isotopic cross-contribution between Isoimperatorin and Isoimperatorin-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Isoimperatorin and its deuterated internal standard, Isoimperatorin-d6. The focus is on identifying and mitigating isotopic cross-contribution in quantitative LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is isotopic cross-contribution (crosstalk) in the context of Isoimperatorin and Isoimperatorin-d6 analysis?

A1: Isotopic cross-contribution, or crosstalk, is an interference where the mass spectrometry signal from the analyte (Isoimperatorin) contributes to the signal of its stable isotope-labeled internal standard (SIL-IS), Isoimperatorin-d6, or vice versa. This can lead to inaccuracies in quantification. The primary causes are the natural abundance of isotopes (e.g., ¹³C in Isoimperatorin) and potential isotopic impurities in the Isoimperatorin-d6 standard.[1]

Q2: Why is it important to use a stable isotope-labeled internal standard like Isoimperatorin-d6?

A2: A SIL-IS is considered the gold standard for quantitative mass spectrometry.[2] Because it has nearly identical chemical and physical properties to the analyte, it co-elutes chromatographically and experiences the same effects of sample preparation (e.g., extraction loss) and matrix effects (ion suppression or enhancement).[2][3] By using the ratio of the analyte signal to the IS signal for quantification, these variations can be normalized, leading to improved accuracy and precision.

Q3: What are the main causes of isotopic cross-contribution between Isoimperatorin and Isoimperatorin-d6?

A3: The primary causes include:

• Natural Isotopic Abundance: Isoimperatorin naturally contains a small percentage of molecules with heavier isotopes (e.g., ¹³C, ¹⁸O). These can result in a signal that overlaps with the mass-to-charge ratio (m/z) of Isoimperatorin-d6.[4]

• Isotopic Impurity of the Internal Standard: The Isoimperatorin-d6 standard may contain a small percentage of unlabeled (d0) or partially deuterated (d1-d5) molecules as a byproduct of its synthesis.[5]

• In-source Fragmentation: The deuterated internal standard can sometimes lose deuterium (B1214612) atoms in the ion source of the mass spectrometer, generating ions with an m/z identical to the unlabeled analyte.

Q4: How can isotopic cross-contribution affect my results?

A4: Isotopic cross-contribution can lead to a non-linear calibration curve and a bias in the quantification of Isoimperatorin.[1][6] If the analyte contributes to the internal standard signal, it can cause an underestimation of the analyte concentration. Conversely, if the internal standard contains unlabeled analyte, it can lead to an overestimation, especially at low concentrations.

Troubleshooting Guides

Problem 1: Significant Isoimperatorin signal is observed in blank samples spiked only with Isoimperatorin-d6.

This indicates a contribution from your internal standard to the analyte channel, likely due to isotopic impurities in the Isoimperatorin-d6.

Troubleshooting Steps:

• Assess the Isotopic Purity of Isoimperatorin-d6:

  • Directly infuse a high-concentration solution of the Isoimperatorin-d6 standard into the mass spectrometer.

  • Acquire a full-scan mass spectrum to check for the presence of ions corresponding to unlabeled Isoimperatorin. A significant peak at the m/z of Isoimperatorin indicates isotopic impurity.[5]

• Optimize Ion Source Parameters:

  • High ion source temperatures or voltages can sometimes cause in-source fragmentation, leading to the loss of deuterium from the internal standard.

  • Systematically lower the source temperature and relevant voltages to minimize this effect while maintaining adequate signal intensity.

• Mathematical Correction:

  • If the contribution is consistent and cannot be eliminated experimentally, a mathematical correction can be applied to the data. This involves calculating a correction factor from the analysis of the IS-only samples.[1]

Problem 2: The calibration curve for Isoimperatorin is non-linear, particularly at high concentrations.

This may indicate that the natural isotopic abundance of Isoimperatorin is contributing to the signal of the Isoimperatorin-d6 internal standard.[4]

Troubleshooting Steps:

• Evaluate Analyte Contribution to the Internal Standard Channel:

  • Prepare and analyze a sample containing a high concentration of Isoimperatorin (e.g., at the upper limit of quantification) without the internal standard.

  • Monitor the MRM transition for Isoimperatorin-d6. A signal in this channel indicates that the natural isotopic abundance of Isoimperatorin is contributing to the internal standard's signal.[1]

• Adjust the Concentration of the Internal Standard:

  • The concentration of the Isoimperatorin-d6 should be appropriate for the expected concentration range of Isoimperatorin in the samples. Using an excessively high concentration of the internal standard can worsen its contribution to the analyte channel. Conversely, a very low concentration can make it susceptible to interference from the analyte's isotopic variants.

• Optimize Chromatographic Separation:

  • Ensure that Isoimperatorin and Isoimperatorin-d6 are completely co-eluting. Even a slight separation can exacerbate isotopic interference, especially if one peak elutes on the tail of the other where ion suppression effects may differ.[1] Adjust the gradient profile or mobile phase composition to achieve optimal co-elution.

• Select Alternative MRM Transitions:

  • Investigate different precursor and product ions for both Isoimperatorin and Isoimperatorin-d6 that may have a lower potential for isotopic overlap. This will require re-optimization of collision energies.[1]

Quantitative Data Summary

The following tables provide illustrative quantitative data for a hypothetical batch of Isoimperatorin-d6 and an example of a cross-contribution assessment. Note: This data is for demonstration purposes and the exact values will vary between different batches of internal standards and instrument conditions.

Table 1: Illustrative Isotopic Purity of a Hypothetical Isoimperatorin-d6 Batch

Isotopologue	Relative Abundance (%)
d6 (fully labeled)	99.1%
d5	0.6%
d4	0.2%
d3	<0.1%
d2	<0.1%
d1	<0.1%
d0 (unlabeled)	<0.1%

Table 2: Example of an Isotopic Cross-Contribution Assessment

Sample	Analyte Channel Response (Peak Area)	IS Channel Response (Peak Area)	% Contribution
Blank Matrix	50	75	-
IS Only (100 ng/mL Isoimperatorin-d6)	1,500	2,500,000	0.06% (IS to Analyte)
Analyte Only (1000 ng/mL Isoimperatorin)	3,000,000	12,000	0.4% (Analyte to IS)

Experimental Protocols

Protocol 1: Assessment of Isotopic Cross-Contribution

Objective: To experimentally determine the percentage of cross-contribution between Isoimperatorin and Isoimperatorin-d6.

Materials:

• Blank biological matrix (e.g., plasma, serum)

• Isoimperatorin standard solution

• Isoimperatorin-d6 internal standard working solution

• LC-MS/MS system

Procedure:

• Prepare two sets of solutions:

  • Set A (Analyte to IS): Spike a high concentration of Isoimperatorin (e.g., the upper limit of quantification, ULOQ) into the blank matrix without adding Isoimperatorin-d6.

  • Set B (IS to Analyte): Spike the working concentration of Isoimperatorin-d6 into the blank matrix without adding Isoimperatorin.[1]

• Sample Preparation: Process both sets of samples using your established extraction protocol (e.g., protein precipitation).

• LC-MS/MS Analysis: Inject the extracted samples into the LC-MS/MS system and monitor the MRM transitions for both Isoimperatorin and Isoimperatorin-d6.

• Data Analysis:

  • In the chromatogram from Set A , measure the peak area of any signal detected in the Isoimperatorin-d6 MRM channel. Calculate the percentage of contribution relative to the peak area of Isoimperatorin in a standard of known concentration.

  • In the chromatogram from Set B , measure the peak area of any signal detected in the Isoimperatorin MRM channel. Calculate the percentage of contribution relative to the peak area of Isoimperatorin-d6 in this sample.

Protocol 2: General LC-MS/MS Method for Isoimperatorin Quantification

Objective: To provide a starting point for the quantitative analysis of Isoimperatorin in a biological matrix. This protocol will require optimization for your specific instrument and application.

1. Sample Preparation (Protein Precipitation): [1]

• To 100 µL of the sample (e.g., plasma), add 20 µL of Isoimperatorin-d6 working solution.

• Add 300 µL of ice-cold acetonitrile (B52724) or methanol.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Parameters: (Based on typical methods for furanocoumarins)

• LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

• Gradient: A typical starting point would be a gradient from 5-95% B over several minutes.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: These need to be optimized on your instrument. Based on literature, a possible transition for Isoimperatorin is m/z 271 -> 203. For Isoimperatorin-d6, the precursor would be m/z 277. The product ion would depend on the position of the deuterium labels.

Visualizations

Logical Workflow for Troubleshooting Isotopic Cross-Contribution

Caption: Troubleshooting workflow for isotopic cross-contribution.

Signaling Pathway: Isoimperatorin and the cAMP Pathway

Caption: Isoimperatorin's role in the cAMP signaling pathway.

Signaling Pathway: Isoimperatorin and the VEGFR2 Pathway

Caption: Isoimperatorin's inhibitory effect on the VEGFR2 pathway.

References

• 1. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study - Pharmacology & Pharmacy - SCIRP [scirp.org]
• 4. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Improving the limit of quantification for Isoimperatorin with Isoimperatorin-d6

Technical Support Center: Isoimperatorin (B1672244) Quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for improving the limit of quantification (LOQ) of Isoimperatorin using its deuterated internal standard, Isoimperatorin-d6.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the quantification of Isoimperatorin using Isoimperatorin-d6 as an internal standard.

Problem	Potential Cause	Recommended Solution
Poor Signal Intensity for Isoimperatorin and/or Isoimperatorin-d6	Suboptimal mass spectrometry (MS) parameters.	Infuse a standard solution of Isoimperatorin and Isoimperatorin-d6 directly into the mass spectrometer to optimize parameters such as precursor/product ion selection, collision energy, and cone voltage.
Inefficient ionization in the MS source.	Verify and optimize electrospray ionization (ESI) source conditions, including gas flow rates, temperature, and spray voltage. Ensure the mobile phase composition is conducive to efficient ionization (e.g., appropriate pH and organic content).
Sample degradation.	Ensure proper sample handling and storage conditions. Prepare fresh stock solutions and quality control (QC) samples.
High Background Noise or Matrix Effects	Insufficient sample cleanup.	Employ a more rigorous sample preparation method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[1][2]
Co-elution of interfering compounds.	Optimize the chromatographic separation to resolve Isoimperatorin from matrix components. This can be achieved by adjusting the mobile phase gradient, changing the column chemistry, or modifying the flow rate.
Contaminated LC-MS system.	Flush the LC system and mass spectrometer with appropriate cleaning solutions to remove any accumulated contaminants.
Inconsistent or Non-reproducible Results	Variability in sample preparation.	Ensure consistent and precise execution of the sample preparation protocol for all samples, including calibration standards, QCs, and unknown samples. The use of a deuterated internal standard like Isoimperatorin-d6 is crucial for correcting variability during sample processing.[3][4]
Fluctuation in instrument performance.	Regularly perform system suitability tests to monitor the performance of the LC-MS system. This includes checking for consistent retention times, peak areas, and signal-to-noise ratios.
Instability of the analyte or internal standard in the autosampler.	Evaluate the stability of processed samples in the autosampler over the expected analysis time. If degradation is observed, consider adjusting the autosampler temperature or the sequence of analysis.
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase composition.	Adjust the pH or organic solvent composition of the mobile phase to improve peak symmetry.
Column overload.	Reduce the injection volume or the concentration of the sample being injected.
Column degradation.	Replace the analytical column with a new one of the same type.
Inaccurate Quantification at the Lower Limit of Quantification (LLOQ)	LLOQ is set too low for the current method's sensitivity.	Re-evaluate the LLOQ based on signal-to-noise ratio (typically >10) and precision and accuracy data.
Inconsistent response of the internal standard at low concentrations.	Ensure the concentration of the Isoimperatorin-d6 internal standard is appropriate and provides a stable and reproducible signal across the calibration range.

Frequently Asked Questions (FAQs)

Q1: Why should I use Isoimperatorin-d6 as an internal standard over a structural analog?

Using a stable isotope-labeled (SIL) internal standard like Isoimperatorin-d6 is considered the gold standard in quantitative LC-MS analysis.[3] Because Isoimperatorin-d6 is chemically identical to Isoimperatorin, it co-elutes and experiences the same effects of sample preparation and ionization.[3][4] This co-elution allows it to effectively compensate for matrix effects, leading to improved accuracy, precision, and a lower limit of quantification.[3]

Q2: How does Isoimperatorin-d6 help in lowering the limit of quantification (LOQ)?

By effectively correcting for variations in sample extraction, matrix effects, and instrument response, Isoimperatorin-d6 reduces the variability in the analytical measurement. This leads to a better signal-to-noise ratio at lower concentrations, thereby allowing for a more reliable and lower LOQ.

Q3: What are the expected Multiple Reaction Monitoring (MRM) transitions for Isoimperatorin and Isoimperatorin-d6?

Based on published data for Isoimperatorin, the protonated molecule [M+H]+ is m/z 271.1.[5] A common product ion is m/z 203.1, resulting from the loss of the prenyl group.[5] For Isoimperatorin-d6, assuming the deuterium (B1214612) labels are on the prenyl group, the expected [M+H]+ would be m/z 277.1. The corresponding product ion would likely remain m/z 203.1 if the fragmentation results in the loss of the deuterated prenyl group. However, direct infusion and optimization are necessary to confirm the optimal transitions.

Q4: Can the deuterium atoms on Isoimperatorin-d6 exchange with hydrogen atoms from the solvent?

It is crucial to ensure that the deuterium labels are on stable positions within the molecule that are not prone to hydrogen-deuterium exchange.[3] Typically, labels on aromatic or aliphatic carbons are stable. If the labels were on hydroxyl (-OH) or amine (-NH) groups, exchange with protic solvents could occur, compromising the integrity of the analysis.

Q5: My deuterated internal standard seems to elute slightly earlier than the unlabeled analyte. Is this normal and how do I handle it?

A slight retention time shift, where the deuterated compound elutes slightly earlier than the non-deuterated analyte, is a known phenomenon referred to as the "isotope effect".[6] While they may not perfectly co-elute, the deuterated standard will still track the analyte closely and effectively compensate for matrix effects that occur in the same chromatographic region. It is important to ensure that the peak integration for both the analyte and the internal standard is accurate.

Experimental Protocols

Sample Preparation (Protein Precipitation)

This protocol provides a general procedure for the extraction of Isoimperatorin from plasma samples.

• To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of Isoimperatorin-d6 internal standard working solution (e.g., at 50 ng/mL).

• Vortex the mixture for 30 seconds.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex for 2 minutes.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and transfer to an HPLC vial for analysis.

LC-MS/MS Method Parameters

These are suggested starting parameters for method development and should be optimized for your specific instrumentation.

Parameter	Recommendation
LC Column	C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start with 30% B, increase to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate.
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS Detection	Multiple Reaction Monitoring (MRM)
MRM Transitions (Suggested)	Isoimperatorin: 271.1 -> 203.1 Isoimperatorin-d6: 277.1 -> 203.1
Collision Energy	To be optimized for each transition.

Visualizations

Caption: Experimental workflow for Isoimperatorin quantification.

Caption: Troubleshooting logic for improving Isoimperatorin LOQ.

References

• 1. [Determination of imperatorin and isoimperatorin in cosmetics by high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. texilajournal.com [texilajournal.com]
• 5. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 6. scispace.com [scispace.com]

Technical Support Center: High-Throughput Analysis of Isoimperatorin

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the high-throughput analysis of Isoimperatorin.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Sample Preparation & Extraction

• Question: What is the most effective method for extracting Isoimperatorin from plant material for high-throughput screening?

  • Answer: A widely used method involves extraction with methanol (B129727) or ethanol. For high-throughput purposes, techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) can enhance efficiency. A common starting point is refluxing the plant material with 95% ethanol. For cleaner extracts suitable for HTS, a subsequent liquid-liquid extraction with a non-polar solvent like petroleum ether can remove lipids and other interfering substances.[1]

• Question: My extracted samples are showing high variability between batches. What could be the cause?

  • Answer: Variability in natural product extracts is a common challenge.[2] Potential causes include:

    • Inconsistent Plant Material: Seasonal and environmental variations can alter the concentration of Isoimperatorin in the source material.

    • Extraction Inefficiency: Ensure your extraction protocol is standardized and consistently applied. Monitor parameters like solvent-to-solid ratio, temperature, and extraction time.

    • Sample Precipitation: Complex extracts can sometimes precipitate upon standing or during solvent changes. Ensure complete solubilization in a compatible solvent (like DMSO for HTS) before analysis.

• Question: I am observing significant matrix effects in my LC-MS/MS analysis. How can I mitigate this?

  • Answer: Matrix effects are common when analyzing complex mixtures like plant extracts. To reduce these effects:

    • Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge (e.g., C18) to clean up the sample and remove interfering compounds.

    • Dilution: A simple dilution of the sample can often reduce the concentration of interfering matrix components.

    • Internal Standard: Use a stable, isotopically labeled internal standard or a structurally similar compound (like psoralen) to compensate for matrix-induced signal suppression or enhancement.[1][3]

    • Chromatographic Separation: Optimize your HPLC/UPLC method to ensure Isoimperatorin is chromatographically resolved from co-eluting matrix components.

Analytical Methods (HPLC/UPLC-MS/MS)

• Question: I am not achieving good separation between Isoimperatorin and its isomer, Imperatorin (B1671801). What can I do?

  • Answer: The separation of these isomers can be challenging due to their similar structures. To improve resolution:

    • Column Choice: A high-resolution C18 column is often effective.[1][3]

    • Mobile Phase Optimization: A gradient elution with a mobile phase consisting of methanol and water, often with a formic acid additive (e.g., 0.1%), can improve separation.[1] Fine-tuning the gradient profile is crucial.

    • Flow Rate: A lower flow rate can sometimes enhance resolution.

• Question: My signal intensity for Isoimperatorin is low. How can I improve it?

  • Answer: Low signal intensity can be due to several factors:

    • Ionization Mode: Isoimperatorin ionizes well in positive electrospray ionization (ESI+) mode.[3]

    • MS/MS Transitions: Ensure you are using the optimal multiple reaction monitoring (MRM) transitions. For Isoimperatorin, a common transition is m/z 271.1 -> 203.1 -> 147.[1]

    • Source Parameters: Optimize MS source parameters such as capillary voltage, gas flow, and temperature.

    • Sample Clean-up: As mentioned, matrix effects can suppress the signal. An effective clean-up protocol is essential.

• Question: I'm seeing peak tailing in my chromatograms. What is the likely cause?

  • Answer: Peak tailing can be caused by:

    • Column Overload: Injecting too much sample can lead to poor peak shape. Try diluting your sample.

    • Column Contamination: The column may be contaminated with strongly retained compounds. Flush the column with a strong solvent.

    • Secondary Interactions: Active sites on the silica (B1680970) packing can cause tailing. Using a mobile phase with a low pH (e.g., with formic acid) can help to suppress these interactions.

    • Column Degradation: The column may be nearing the end of its lifespan.

High-Throughput Screening (HTS) Specific Issues

• Question: My HTS assay is showing a high rate of false positives. What are the common causes for natural products like Isoimperatorin?

  • Answer: Natural product extracts are prone to causing assay interference.[2][4] Common issues include:

    • Autofluorescence: Furocoumarins like Isoimperatorin can be fluorescent, which can interfere with fluorescence-based assays. Always run a counterscreen with the compound alone to check for intrinsic fluorescence.[2]

    • Cytotoxicity: At higher concentrations, natural products can be cytotoxic, leading to non-specific hits in cell-based assays. It's crucial to determine the cytotoxic concentration range of your extract or pure compound and work below that level.[5]

    • Assay Interference: Compounds in the extract can directly inhibit the reporter enzyme (e.g., luciferase) or react with assay reagents.

• Question: How can I incorporate metabolic activation into my high-throughput screen for Isoimperatorin?

  • Answer: To assess the activity of Isoimperatorin metabolites, you can incorporate an in vitro metabolism system.[6][7] A common approach for HTS is to include a liver S9 fraction in the assay medium.[7] This allows for the metabolic conversion of the parent compound, and the subsequent activity of the metabolites can be measured. It is important to note that S9 fractions can have cytotoxic effects in some cell-based assays.[7]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of Isoimperatorin using LC-MS/MS and HPTLC, compiled from various studies.

Table 1: LC-MS/MS Method Parameters for Isoimperatorin Analysis in Rat Plasma

Parameter	Value	Source
Column	Shimadzu C18	[1]
Mobile Phase	Methanol-water (25:75) with 0.1% formic acid	[1]
Flow Rate	0.4 mL/min	[1]
Ionization Mode	ESI+	[1]
MRM Transition	m/z 203 -> 159	[1]
Linear Range	2.5 - 1000.0 ng/mL	[8]
LLOQ	3.0 ng/mL	[1]
LOD	1.0 ng/mL	[1]
Intra-assay Precision	2.6% to 10.1%	[1]
Inter-assay Precision	3.3% to 10.9%	[1]

| Extraction Recovery | >70% |[3] |

Table 2: HPTLC Method Parameters for Isoimperatorin Analysis

Parameter	Value	Source
Stationary Phase	Silica gel GF254 plate	[9]
Mobile Phase	Petroleum ether-ethyl acetate (B1210297) (3:2, v/v)	[10]
Detection Wavelength	254 nm	[10]
Rf Value	0.84	[10]
Linear Range	0.8 - 4.0 µ g/spot	[10]
LOD	0.176 µ g/spot	[9]

| LOQ | 0.587 µ g/spot |[9] |

Experimental Protocols

Protocol 1: High-Throughput UPLC-MS/MS Analysis of Isoimperatorin

This protocol is adapted from methods for the quantitative analysis of Isoimperatorin in biological matrices.[1][3]

• Sample Preparation (from plasma):

  • To 100 µL of plasma in a microcentrifuge tube, add 20 µL of internal standard solution (e.g., Psoralen at 500 ng/mL).

  • Add 300 µL of acetonitrile (B52724) to precipitate proteins.

  • Vortex for 2 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Inject 5 µL into the UPLC-MS/MS system.

• Chromatographic Conditions:

  • Column: Acquity UPLC BEH C18 (50mm x 2.1mm, 1.7µm).[11]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

  • Gradient: Start with 25% B, increase linearly to 95% B over 4 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 1 minute.

  • Flow Rate: 0.3 mL/min.[11]

  • Column Temperature: 35°C.

• Mass Spectrometry Conditions:

  • Ionization: Electrospray Ionization, Positive (ESI+).

  • Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Isoimperatorin: Monitor the transition m/z 271.1 -> 203.1.

  • MRM Transition for Internal Standard (Psoralen): Monitor the transition m/z 187.1 -> 131.1.

  • Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) according to the specific instrument manufacturer's recommendations.

Visualizations

Caption: General workflow for high-throughput analysis of Isoimperatorin.

References

• 1. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 2. Matching the Power of High Throughput Screening to the Chemical Diversity of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of In Vitro Metabolism Activation in High-Throughput Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Simultaneous Determination of the Content of Isoimperatorin, Imperatorin, Oxypeucedanin, Xanthotoxol and Byakangelicin in Angelica dahurica by HPTLC Scanning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Simultaneous determination of imperatorin and its metabolite xanthotoxol in rat plasma and urine by LC-MS/MS and its application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Impact of mobile phase composition on Isoimperatorin-d6 retention time

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Isoimperatorin-d6. The focus is on addressing issues related to its retention time during chromatographic analysis, particularly concerning the impact of mobile phase composition.

Frequently Asked Questions (FAQs)

Q1: What are the typical mobile phases used for the analysis of Isoimperatorin (B1672244) and its deuterated analog, Isoimperatorin-d6?

A1: Reversed-phase high-performance liquid chromatography (RP-HPLC) is commonly employed for the analysis of Isoimperatorin. Typical mobile phases consist of a mixture of an organic solvent and an aqueous component. Commonly used organic solvents are methanol (B129727) and acetonitrile (B52724), while the aqueous phase is often water, sometimes containing additives like formic acid or ammonium (B1175870) acetate (B1210297) to improve peak shape and ionization efficiency in mass spectrometry detection.[1][2][3]

Q2: Why is my retention time for Isoimperatorin-d6 shifting between experiments?

A2: Retention time shifts in HPLC can be attributed to several factors.[4][5][6] For Isoimperatorin-d6, the most common causes are variations in mobile phase composition, column temperature fluctuations, column degradation, or changes in the HPLC system's dead volume.[5][7] Inconsistent preparation of the mobile phase is a frequent source of this issue.[6]

Q3: Can I use methanol and acetonitrile interchangeably in the mobile phase for Isoimperatorin-d6 analysis?

A3: While both are common organic modifiers, they are not directly interchangeable without affecting the retention time and potentially the selectivity of the separation. Acetonitrile is generally a stronger eluting solvent than methanol in reversed-phase chromatography, meaning it will typically result in shorter retention times for Isoimperatorin-d6 when used at the same concentration.[8]

Troubleshooting Guide: Retention Time Fluctuation

This guide will help you troubleshoot and resolve common issues related to the retention time of Isoimperatorin-d6 during HPLC analysis.

Issue 1: Shorter than expected retention time for Isoimperatorin-d6.

Possible Causes and Solutions:

• Incorrect Mobile Phase Composition: The proportion of the organic solvent (e.g., methanol or acetonitrile) in the mobile phase may be too high. A higher organic content will decrease the retention of nonpolar compounds like Isoimperatorin-d6 on a C18 column.

• Elevated Column Temperature: An increase in column temperature can lead to a decrease in retention time, with a general rule of thumb being a 1-2% decrease in retention for every 1°C increase in temperature.[9]

• Column Degradation: Over time, the stationary phase of the HPLC column can degrade, leading to a loss of retention.

Issue 2: Longer than expected retention time for Isoimperatorin-d6.

Possible Causes and Solutions:

• Incorrect Mobile Phase Composition: The percentage of the organic solvent in the mobile phase may be too low. A lower organic content will increase the retention of Isoimperatorin-d6.

• Low Column Temperature: A decrease in the column temperature will lead to an increase in retention time.

• Air Bubbles in the System: Air bubbles in the pump or detector can cause pressure fluctuations and affect the mobile phase flow rate, leading to longer retention times.[7]

Data Presentation: Impact of Mobile Phase Composition on Retention Time

The following tables summarize the expected impact of changes in mobile phase composition on the retention time of Isoimperatorin-d6 based on established chromatographic principles.

Table 1: Effect of Organic Solvent Concentration (Isocratic Elution)

Mobile Phase Composition (Methanol:Water)	Expected Retention Time of Isoimperatorin-d6 (minutes)
60:40	Longer
70:30	Intermediate
80:20	Shorter

Table 2: Effect of Mobile Phase Additives

Mobile Phase Additive	Expected Impact on Peak Shape and Retention Time
0.1% Formic Acid	Can improve peak symmetry for acidic compounds and may slightly decrease retention time.[3]
Ammonium Acetate Buffer	Often used for LC-MS applications to improve ionization; may have a minor effect on retention time.[2]

Experimental Protocols

Protocol 1: HPLC-MS/MS Method for Isoimperatorin

This protocol is adapted from a method for the determination of imperatorin (B1671801) and isoimperatorin in cosmetics.[2]

• Chromatographic Column: C18 column

• Mobile Phase: 10 mmol/L ammonium acetate in methanol and 5 mmol/L ammonium acetate in water (80:20, v/v).[2]

• Detection: HPLC-MS/MS in multiple reaction monitoring (MRM) mode.[2]

Protocol 2: HPLC Method with Formic Acid

This protocol is based on a method for the determination of imperatorin and isoimperatorin in rat plasma.[3][10]

• Chromatographic Column: Shimadzu C18 column

• Mobile Phase: Methanol and water (25:75, v/v) containing 0.1% formic acid.[3][10]

• Flow Rate: 0.4 ml/min.[3][10]

• Detection: Positive ion electrospray ionization in multiple reactions monitoring mode.[3]

Visualizations

Caption: Troubleshooting workflow for addressing retention time shifts.

Caption: Relationship between mobile phase parameters and chromatographic output.

References

• 1. researchgate.net [researchgate.net]
• 2. [Determination of imperatorin and isoimperatorin in cosmetics by high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 4. Factors Affecting Retention Time : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of ternary mobile phases for reversed-phase liquid chromatography: effect of composition on retention mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation for Isoimperatorin Quantification Following FDA/EMA Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two bioanalytical methods for the quantification of Isoimperatorin in plasma, benchmarked against the rigorous standards of the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). The harmonized International Council for Harmonisation (ICH) M10 guideline, now adopted by both the FDA and EMA, serves as the primary reference for the validation parameters discussed herein.[1][2][3][4] This document is intended to assist researchers and drug development professionals in selecting and validating an appropriate assay for their preclinical and clinical studies.

Introduction to Isoimperatorin and Bioanalytical Method Validation

Isoimperatorin is a furanocoumarin found in several medicinal plants and has been investigated for a variety of pharmacological activities. To accurately assess its pharmacokinetic and toxicokinetic properties, a robust and reliable bioanalytical method is essential.[3][5] Both the FDA and EMA mandate that such methods undergo a thorough validation process to ensure the integrity of the data submitted in regulatory filings.[1][6] This process establishes key performance characteristics of the assay, including its accuracy, precision, selectivity, and stability.

This guide compares a proposed high-sensitivity Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method with a more traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantification of Isoimperatorin in plasma.

Comparison of Bioanalytical Methods for Isoimperatorin

The following table summarizes the performance of a proposed LC-MS/MS method against an alternative HPLC-UV method. The data presented for the proposed method is based on published literature for Isoimperatorin assays, while the data for the alternative method is a realistic representation of the expected performance of this technique.

Parameter	Proposed Method (LC-MS/MS)	Alternative Method (HPLC-UV)	FDA/EMA Guideline (ICH M10)
Linearity (r²)	>0.995	>0.990	Correlation coefficient (r) should be consistently >0.99
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	50 ng/mL	Clearly defined and reproducible
Accuracy (% Bias)	Within ± 15% (± 20% at LLOQ)	Within ± 20%	Within ± 15% of nominal concentration (± 20% at LLOQ)
Precision (% CV)	< 15% (< 20% at LLOQ)	< 20%	Coefficient of Variation (CV) should not exceed 15% (20% at LLOQ)
Selectivity	High (Mass-based separation)	Moderate (Chromatographic separation)	No significant interfering peaks at the retention time of the analyte and internal standard
Matrix Effect	Assessed and minimized	Potential for significant interference	Should be investigated to ensure precision, accuracy, and sensitivity are not compromised
Recovery	Consistent and reproducible	Variable	Should be optimized and consistent
Stability	Assessed for various conditions	Assessed for various conditions	Analyte stability should be demonstrated under expected sample handling and storage conditions

Experimental Protocols

Proposed Method: LC-MS/MS Assay for Isoimperatorin

This method provides high sensitivity and selectivity for the quantification of Isoimperatorin in plasma.

1. Sample Preparation:

• To 100 µL of plasma, add 10 µL of internal standard (e.g., Warfarin at 100 ng/mL).

• Perform a protein precipitation by adding 300 µL of acetonitrile (B52724).

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• HPLC System: Agilent 1200 Series or equivalent.

• Column: C18 column (e.g., 2.1 mm x 50 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex API 4000).

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Isoimperatorin: m/z 271.1 → 203.1

  • Internal Standard (Warfarin): m/z 309.1 → 163.1

• Source Parameters: Optimized for maximum signal intensity.

Alternative Method: HPLC-UV Assay for Isoimperatorin

This method represents a more traditional approach with lower sensitivity compared to LC-MS/MS.

1. Sample Preparation:

• To 500 µL of plasma, add 50 µL of internal standard.

• Perform a liquid-liquid extraction with 2 mL of ethyl acetate.

• Vortex for 5 minutes and centrifuge at 4,000 rpm for 15 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Reconstitute the residue in 150 µL of the mobile phase.

2. Chromatographic Conditions:

• HPLC System: Standard HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• UV Detection Wavelength: 254 nm.

Method Validation Workflow

The following diagram illustrates the key stages of bioanalytical method validation as per FDA/EMA guidelines.

Caption: Bioanalytical Method Validation Workflow.

Conclusion

The choice of a bioanalytical method for Isoimperatorin quantification should be guided by the specific requirements of the study. The proposed LC-MS/MS method offers superior sensitivity and selectivity, making it ideal for pharmacokinetic studies where low concentrations of the analyte are expected. The alternative HPLC-UV method, while less sensitive, may be suitable for studies involving higher concentrations or for preliminary screening purposes. Regardless of the method chosen, adherence to the comprehensive validation guidelines set forth by the FDA and EMA is paramount to ensure the generation of reliable and defensible data for regulatory submissions.

References

• 1. researchgate.net [researchgate.net]
• 2. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 3. Imperatorin–pharmacological meaning and analytical clues: profound investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scirp.org [scirp.org]
• 5. Detection of the Content of Two Coumarins, IM and ISOIM, and Their Mechanism of Action on Colitis Rats in Angelica albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Cross-validation of an analytical method for Isoimperatorin in different laboratories

A Comparative Guide to the Cross-Validation of Analytical Methods for Isoimperatorin

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of Isoimperatorin, a furanocoumarin with significant pharmacological potential, is critical in drug development, quality control, and pharmacokinetic studies. When an analytical method is transferred between laboratories, a cross-validation process is essential to ensure the continued reliability and consistency of the results. This guide provides a comparative overview of validated analytical methods for Isoimperatorin and outlines a general protocol for inter-laboratory cross-validation, in line with international guidelines.

While no direct inter-laboratory validation studies for a single Isoimperatorin method were found in the public domain, this guide synthesizes data from several single-laboratory validation studies to offer a comparison of different analytical approaches. This information can guide researchers in selecting an appropriate method and highlights the expected performance parameters that should be verified during a cross-validation study.

Comparative Performance of Analytical Methods for Isoimperatorin

The following tables summarize the validation parameters from different studies that have developed and validated analytical methods for the determination of Isoimperatorin in various matrices. These methods, primarily based on High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), demonstrate a range of performance characteristics.

Table 1: HPLC and HPTLC Methods Validation Data for Isoimperatorin

Parameter	HPLC-MS/MS (Cosmetics)[1]	HPTLC (Angelica dahurica)[2]
Linearity Range	0.25 - 20 µg/L	0.8 - 4.0 µ g/spot
Correlation Coefficient (r)	> 0.999	-
Limit of Quantification (LOQ)	0.5 mg/kg	-
Recovery (%)	80.0% - 103%	-
Precision (RSD %)	1.8% - 4.6%	-

Table 2: LC-MS/MS Method Validation Data for Isoimperatorin in Rat Plasma [3][4]

Parameter	Value
Linearity Range	2.5 - 1000.0 ng/mL
Limit of Detection (LOD)	1.0 ng/mL
Limit of Quantification (LOQ)	3.0 ng/mL
Intra-day Precision (RSD %)	2.6% - 10.1%
Inter-day Precision (RSD %)	3.3% - 10.9%
Intra-day Accuracy (%)	91.1% - 111.2%
Inter-day Accuracy (%)	93.1% - 114.0%

Experimental Protocols

Below are the detailed methodologies for the key experiments cited in the comparison tables.

HPLC-MS/MS Method for Isoimperatorin in Cosmetics[1]

• Instrumentation: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

• Sample Preparation: Isoimperatorin was extracted from cosmetic samples using methanol (B129727).

• Chromatographic Conditions:

  • Column: C18 column.

  • Mobile Phase: 10 mmol/L ammonium (B1175870) acetate (B1210297) in methanol and 5 mmol/L ammonium acetate in aqueous solution (80:20, v/v).

• Detection: Multiple Reaction Monitoring (MRM) mode in MS/MS.

LC-MS/MS Method for Isoimperatorin in Rat Plasma[3][4]

• Instrumentation: A Shimadzu HPLC system coupled with a mass spectrometer.

• Sample Preparation: Stock solutions of Isoimperatorin were prepared in 50% methanol with 0.1% formic acid. Working standard solutions were prepared by diluting the stock solution with blank rat plasma.

• Chromatographic Conditions:

  • Column: Shimadzu C18 column.

  • Mobile Phase: Methanol and water (25:75, v/v) containing 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

• Detection: Positive ion electrospray ionization in Multiple Reaction Monitoring (MRM) mode, monitoring the transition m/z 203 → 159 for Isoimperatorin.

HPTLC Method for Isoimperatorin in Angelica dahurica[2]

• Instrumentation: High-Performance Thin-Layer Chromatography (HPTLC) scanner.

• Sample Preparation: The coumarins were extracted from Angelica dahurica using a solvent extraction method.

• Chromatographic Conditions:

  • Stationary Phase: HPTLC plate.

  • Mobile Phase: Petroleum ether-ethyl acetate (3:2, v/v).

  • Development: Linear ascending development in a twin-trough glass chamber.

• Detection: Scanning at 254 nm.

Inter-Laboratory Cross-Validation Workflow

A cross-validation or method transfer study is crucial when an analytical method is implemented in a different laboratory. The goal is to ensure that the receiving laboratory can perform the method with comparable performance to the originating laboratory. The following diagram illustrates a typical workflow for an inter-laboratory cross-validation process, based on guidelines from the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).

Inter-laboratory analytical method cross-validation workflow.

This workflow ensures a structured and documented process for transferring an analytical method, thereby maintaining the validity and consistency of the data generated in different laboratory settings. By following a predefined protocol and setting clear acceptance criteria, organizations can have confidence in the analytical results, which is paramount for regulatory submissions and product quality assessment.

References

• 1. pharmabeginers.com [pharmabeginers.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sphinxsai.com [sphinxsai.com]

A Comparative Guide to the Linearity and Range Determination for Isoimperatorin Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methods for the quantification of Isoimperatorin (B1672244), a furanocoumarin with significant pharmacological interest. The focus is on the critical validation parameters of linearity and analytical range, offering a resource for selecting the appropriate method for specific research needs.

Data Summary: Linearity and Range of Isoimperatorin Quantification Methods

The performance of three common analytical techniques for Isoimperatorin quantification is summarized below. The data highlights the typical linear ranges and limits of quantification achievable with each method.

Analytical Method	Matrix	Linearity Range	Lower Limit of Quantification (LLOQ) / Limit of Detection (LOD)	Correlation Coefficient (r²)
LC-MS/MS	Rat Plasma	2.5 - 1000.0 ng/mL[1][2]	LLOQ: 2.5 ng/mL[1]	> 0.999[1]
LC-MS/MS	Cosmetics	0.25 - 20 µg/L	LOQ: 0.5 mg/kg	> 0.999
GC-MS	Rat Plasma	0.027 - 5.32 µg/mL	LOD: 1.0 ng/mL[3]	> 0.99[3]
GC-MS	Tissue	0.108 - 21.28 µg/g	LOD: 1.0 ng/g[3]	> 0.99[3]
HPLC-UV	SFE Extracts of Angelica dahurica	12.5 - 37.5 µg/mL	Not Specified	Not Specified

Experimental Protocols

Detailed methodologies for establishing linearity and determining the analytical range for Isoimperatorin quantification are provided below.

LC-MS/MS Method for Isoimperatorin in Rat Plasma

This protocol is adapted from a validated method for the determination of imperatorin (B1671801) and isoimperatorin in rat plasma.[1][2]

a) Preparation of Stock and Standard Solutions:

• Stock Solution: Prepare a stock solution of Isoimperatorin in 50% methanol (B129727) containing 0.1% formic acid at a concentration of 100 µg/mL.[1]

• Working Standard Solutions: Serially dilute the stock solution with blank rat plasma to prepare working standard solutions at concentrations of 2.5, 5, 10, 50, 100, 200, 500, 750, and 1000 ng/mL.

• Internal Standard (IS): A suitable internal standard, such as psoralen, should be used. Prepare a stock solution of the IS in 50% methanol with 0.1% formic acid.

b) Sample Preparation:

• To 100 µL of plasma sample (or standard), add the internal standard solution.

• Perform a protein precipitation or liquid-liquid extraction. For example, add acetonitrile (B52724) to precipitate proteins, vortex, and centrifuge.

• Evaporate the supernatant to dryness and reconstitute the residue in the mobile phase.

c) Chromatographic and Mass Spectrometric Conditions:

• HPLC System: A Shimadzu HPLC system or equivalent.[1]

• Column: A Shimadzu C18 column or equivalent.[1]

• Mobile Phase: Methanol-water (25:75, v/v) containing 0.1% formic acid.[1]

• Flow Rate: 0.4 mL/min.[1]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive ion electrospray ionization (ESI+).[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).[1]

• MRM Transition for Isoimperatorin: m/z 271.1 → 203.1.[1]

d) Linearity and Range Assessment:

• Inject the prepared standard solutions in triplicate.

• Construct a calibration curve by plotting the peak area ratio of Isoimperatorin to the internal standard against the nominal concentration of Isoimperatorin.

• Perform a linear regression analysis on the data. The method is considered linear if the correlation coefficient (r²) is ≥ 0.99.

• The range of the method is the concentration range over which the method is demonstrated to be linear, accurate, and precise.

GC-MS Method for Isoimperatorin in Rat Plasma and Tissue

This protocol is based on a validated GC-MS method for the analysis of Isoimperatorin in biological samples.[3]

a) Preparation of Stock and Standard Solutions:

• Stock Solution: Prepare a stock solution of Isoimperatorin in a suitable organic solvent (e.g., methanol or acetone).

• Calibration Standards: Prepare calibration standards by spiking blank plasma or tissue homogenate with appropriate amounts of the stock solution to achieve concentrations spanning the expected range (e.g., 0.027 to 5.32 µg/mL for plasma).[3]

b) Sample Preparation:

• Liquid-Liquid Extraction: To the biological sample, add an internal standard and an extraction solvent such as a mixture of acetic ether and light petroleum (1:2).[3]

• Vortex and centrifuge to separate the layers.

• Transfer the organic layer and evaporate it to dryness.

• Reconstitute the residue in a suitable solvent for GC-MS analysis.

c) GC-MS Conditions:

• Gas Chromatograph: An Agilent GC system or equivalent.

• Column: A DB-5MS analytical column or equivalent.[3]

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Temperature Program: Optimize the temperature program to achieve good separation of Isoimperatorin and the internal standard.

• Mass Spectrometer: A quadrupole mass spectrometer detector.[3]

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Selected Ion Monitoring (SIM).[3] Monitor characteristic ions for Isoimperatorin and the internal standard.

d) Linearity and Range Assessment:

• Analyze the prepared calibration standards.

• Generate a calibration curve by plotting the peak area ratio of Isoimperatorin to the internal standard against the concentration.

• The linearity is acceptable if the correlation coefficient (r) is >0.99.[3]

• The range is determined by the concentrations of the lowest and highest standards that meet the criteria for accuracy and precision.

HPLC-UV Method for Isoimperatorin

The following is a general protocol based on available literature for the HPLC-UV analysis of furanocoumarins.

a) Preparation of Stock and Standard Solutions:

• Stock Solution: Prepare a stock solution of Isoimperatorin in methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 12.5-37.5 µg/mL).

b) Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 column is commonly used.

• Mobile Phase: A mixture of methanol and water is often effective. A gradient elution may be necessary to separate Isoimperatorin from other components. For example, a gradient of 80% methanol to 68% methanol.

• Flow Rate: Typically around 1.0 mL/min.

• Detection Wavelength: Set the UV detector to the maximum absorbance wavelength of Isoimperatorin, which is around 249 nm.

c) Linearity and Range Assessment:

• Inject the calibration standards in triplicate.

• Construct a calibration curve by plotting the peak area against the concentration of Isoimperatorin.

• Determine the linearity by calculating the correlation coefficient (r²) of the calibration curve.

• The analytical range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the linearity and range of an analytical method for Isoimperatorin quantification.

Caption: Experimental workflow for linearity and range determination.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Bioanalytical Methods for Isoimperatorin: Accuracy and Precision Assessment

For researchers, scientists, and drug development professionals, the robust bioanalysis of pharmacologically active compounds is a critical cornerstone of preclinical and clinical studies. Isoimperatorin (B1672244), a furanocoumarin with a range of biological activities, requires accurate and precise quantification in biological matrices to understand its pharmacokinetic and pharmacodynamic profiles. This guide provides a comparative assessment of published bioanalytical methods for Isoimperatorin, with a focus on their accuracy, precision, and other validation parameters.

Comparison of Bioanalytical Methods for Isoimperatorin

The following tables summarize the key performance characteristics of two prominent liquid chromatography-tandem mass spectrometry (LC-MS/MS) based methods for the quantification of Isoimperatorin in different biological and commercial matrices.

Table 1: Comparison of Method Validation Parameters for Isoimperatorin Quantification

Parameter	Method 1: LC-MS/MS in Rat Plasma[1][2]	Method 2: HPLC-MS/MS in Cosmetics[3]
Linearity Range	2.5 - 1000.0 ng/mL	0.25 - 20 µg/L
Correlation Coefficient (r)	> 0.99	> 0.999
Lower Limit of Quantification (LLOQ)	3.0 ng/mL	0.5 mg/kg
Limit of Detection (LOD)	1.0 ng/mL	Not Reported
Internal Standard (IS)	Psoralen	Not explicitly stated
Matrix	Rat Plasma	Cosmetics

Table 2: Accuracy and Precision of the Bioanalytical Methods

Method	QC Level	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Method 1: LC-MS/MS in Rat Plasma [1][4]	Low (5 ng/mL)	10.1%	111.2%	10.9%	114.0%
Mid (100 ng/mL)	2.6%	91.1%	3.3%	93.1%
High (750 ng/mL)	4.5%	95.8%	5.4%	96.5%
Method 2: HPLC-MS/MS in Cosmetics [3]	0.50 mg/kg	4.6%	80.0% - 103%	Not Reported	Not Reported
1.0 mg/kg	2.5%	80.0% - 103%	Not Reported	Not Reported
10.0 mg/kg	1.8%	80.0% - 103%	Not Reported	Not Reported

Table 3: Recovery and Stability Assessment

Method	Analyte Recovery (%)	Internal Standard Recovery (%)	Stability
Method 1: LC-MS/MS in Rat Plasma [1][4]	88.6% ± 6.5%	87.6% ± 5.4%	Stable in autosampler at 4°C for 24h (99.1% recovery)
Method 2: HPLC-MS/MS in Cosmetics [3]	80.0% - 103%	Not Applicable	Not Reported

Experimental Protocols

Method 1: LC-MS/MS for Isoimperatorin in Rat Plasma

This method was developed for the pharmacokinetic study of imperatorin (B1671801) and isoimperatorin in rats.[1][4]

Sample Preparation:

• To 100 µL of rat plasma, add 20 µL of the internal standard solution (psoralen, 500 ng/mL).

• Precipitate proteins by adding 300 µL of acetonitrile.

• Vortex the mixture for 1 minute.

• Centrifuge at 12,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

Chromatographic Conditions:

• HPLC System: Shimadzu HPLC system[1]

• Column: Shimadzu C18 column[1]

• Mobile Phase: Methanol (B129727):Water (75:25, v/v) containing 0.1% formic acid[1]

• Flow Rate: 0.4 mL/min[1]

• Column Temperature: 40°C

Mass Spectrometric Conditions:

• Mass Spectrometer: Agilent 6410 Triple Quadrupole LC/MS[2]

• Ionization Mode: Positive Ion Electrospray (ESI+)[1]

• Monitored Transitions:

  • Isoimperatorin: m/z 271.1 → 203.1[1]

  • Psoralen (IS): m/z 187.1 → 131.1[1]

• Fragmentor Voltage: 150 V for Isoimperatorin and IS[4]

• Collision Energy: 25 eV for Isoimperatorin and 40 eV for IS[4]

Method 2: HPLC-MS/MS for Isoimperatorin in Cosmetics

This method was developed for the simultaneous determination of imperatorin and isoimperatorin in cosmetic products.[3]

Sample Preparation:

• Weigh 1.0 g of the cosmetic sample into a 10 mL centrifuge tube.

• Add 5.0 mL of methanol and vortex for 5 minutes.

• Centrifuge at 8000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm membrane filter.

• Inject the filtrate into the HPLC-MS/MS system.

Chromatographic Conditions:

• Column: C18 column[3]

• Mobile Phase: 10 mmol/L ammonium (B1175870) acetate (B1210297) in methanol : 5 mmol/L ammonium acetate aqueous solution (80:20, v/v)[3]

• Detection: Multiple Reaction Monitoring (MRM) mode[3]

Mass Spectrometric Conditions:

• The specific mass transitions and instrument parameters were not detailed in the abstract.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the validation of a bioanalytical method, from sample preparation to data analysis.

Caption: Workflow for bioanalytical method validation.

Discussion

Both presented LC-MS/MS based methods demonstrate good linearity and sensitivity for the quantification of Isoimperatorin. The method by Xing et al. for rat plasma provides a comprehensive validation dataset, including intra- and inter-day accuracy and precision, as well as recovery and stability data, making it well-suited for pharmacokinetic studies.[1][2][4] The acceptance criteria for accuracy and precision (within ±15% for QC samples and ±20% for LLOQ) are generally met, aligning with regulatory expectations.

The method by Chen et al. for cosmetics showcases the adaptability of LC-MS/MS for different matrices.[3] While the validation data is less extensive in the provided abstract, it demonstrates excellent linearity and recovery. The lower LLOQ in the cosmetics method is likely due to the cleaner matrix compared to plasma.

For researchers selecting a bioanalytical method, the choice will depend on the specific application. For pharmacokinetic studies in biological matrices, a thoroughly validated method like the one for rat plasma is essential. For quality control of commercial products, a method tailored to the specific matrix, such as the one for cosmetics, would be more appropriate.

References

• 1. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study - Pharmacology & Pharmacy - SCIRP [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. [Determination of imperatorin and isoimperatorin in cosmetics by high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]

Comparative pharmacokinetic study of Isoimperatorin in different animal models

For Immediate Release

[City, State] – [Date] – A comprehensive review of available scientific literature highlights significant differences in the pharmacokinetic profiles of Isoimperatorin (B1672244) between rat and mouse models. This guide synthesizes key experimental data to provide researchers, scientists, and drug development professionals with a comparative overview of this naturally occurring furanocoumarin's absorption, distribution, metabolism, and excretion (ADME) characteristics in these commonly used preclinical species.

Isoimperatorin, a compound found in several medicinal plants of the Apiaceae family, has garnered interest for its potential therapeutic properties. Understanding its pharmacokinetic behavior is crucial for the design and interpretation of preclinical efficacy and safety studies. This guide aims to facilitate a clearer understanding of the species-specific differences in Isoimperatorin's disposition, which can critically influence the translation of preclinical findings.

Key Pharmacokinetic Parameters of Isoimperatorin in Rats and Mice

The following table summarizes the primary pharmacokinetic parameters of Isoimperatorin observed in studies conducted on Wistar rats and C57BL mice following oral administration of Angelica dahurica extracts. It is important to note that the direct comparison of absolute values should be approached with caution due to variations in experimental design, including the use of different plant extracts and analytical methodologies.

Pharmacokinetic Parameter	Wistar Rats (Intragastric)	C57BL Mice (Oral)
Maximum Plasma Concentration (Cmax)	336.31 ± 0.208 ng/mL[1]	Not Reported
Time to Reach Cmax (Tmax)	3.0 ± 0.5 h[1]	Not Reported
Area Under the Curve (AUC)	3224 ± 1415.3 ng·h/mL (AUC0-∞)[1]	1326.45 µg·h/L (AUC0-t, Plasma)
Elimination Half-life (T1/2)	4.5 ± 0.2 h[1]	0.82 h (Plasma)[2]
Brain Penetration (AUCbrain/AUCplasma)	Not Reported	1.60 (based on AUC0-t)[2]

Note: The AUC for mice was reported as 1326.45 mgh/L, which is equivalent to 1326.45 µg·h/mL. For a more direct comparison with the rat data, this would be 1,326,450 ng·h/mL. The significant difference in AUC values may be attributed to the much higher dose administered in the mouse study (800 mg/kg of the extract) compared to the study in rats.*

Experimental Protocols

The data presented in this guide are derived from studies employing rigorous experimental designs and analytical techniques. Below are the detailed methodologies for the key experiments cited.

Rat Pharmacokinetic Study

• Animal Model: Healthy male Wistar rats, weighing 180 - 220 g, were used in the study.[3]

• Drug Administration: A single dose of Angelicae Dahuricae Radix extract was administered intragastrically.[1][3]

• Sample Collection: Blood samples (0.1 mL) were collected from the suborbital vein into heparinized tubes at 0, 1, 2, 3, 4, 5, 6, 8, 10, 12, 16, and 24 hours post-administration.[3]

• Analytical Method: A highly sensitive liquid chromatography-tandem mass spectrometric (LC-MS/MS) method was developed for the determination of Isoimperatorin in rat plasma.[3][4]

  • Chromatography: A Shimadzu C18 column was used with a mobile phase of methanol-water (25:75) containing 0.1% formic acid at a flow rate of 0.4 ml/min.[3][4]

  • Detection: Positive ion electrospray ionization in multiple reactions monitoring (MRM) mode was used, monitoring the transition m/z 203→159 for Isoimperatorin.[3][4]

  • Validation: The method was validated over a concentration range of 2.5 - 1000.0 ng/mL.[1][3] The lower limit of quantification (LLOQ) was 3.0 ng/mL.[1][3]

Mouse Pharmacokinetic and Brain Distribution Study

• Animal Model: Male C57BL mice were used in this study.[2]

• Drug Administration: An oral dose of Dahuricae extract was administered at 800 mg/kg.[2]

• Sample Preparation: Biosamples were prepared using acetonitrile (B52724) precipitation.[2]

• Analytical Method: An HPLC-MS/MS method was utilized for the simultaneous determination of imperatorin, isoimperatorin, and cnidilin (B150024).[2]

  • Chromatography: Separation was achieved on an XDB-C18 column by gradient elution.[2]

• Pharmacokinetic Analysis: Noncompartmental analysis was used to determine the pharmacokinetic parameters.[2]

Visualizing the Experimental Workflow

To provide a clear visual representation of the steps involved in a typical comparative pharmacokinetic study, the following workflow diagram has been generated.

Caption: Experimental workflow for a comparative pharmacokinetic study.

Discussion of Comparative Findings

The available data, though limited to two rodent species, reveals notable differences in the pharmacokinetic profile of Isoimperatorin. In Wistar rats, Isoimperatorin exhibits a moderate absorption rate, reaching its peak plasma concentration at 3 hours, and is eliminated with a half-life of 4.5 hours.[1] In contrast, the study in C57BL mice suggests a much shorter plasma half-life of 0.82 hours.[2]

A significant finding from the mouse study is the high brain-to-plasma AUC ratio of 1.60, indicating that Isoimperatorin can readily cross the blood-brain barrier in this species.[2] This has important implications for its potential as a therapeutic agent for central nervous system disorders.

It is critical to acknowledge that a direct comparison is complicated by the different doses of the extracts administered in the respective studies. The substantially higher dose in the mouse study likely contributed to the significantly larger AUC observed. Further studies using pure Isoimperatorin at equivalent doses across different species are warranted to provide a more definitive comparative pharmacokinetic assessment.

Currently, there is a lack of publicly available pharmacokinetic data for Isoimperatorin in other common animal models such as rabbits and dogs. This data gap highlights an area for future research to build a more complete understanding of the cross-species pharmacokinetics of this compound.

References

• 1. scirp.org [scirp.org]
• 2. In vitro permeability analysis, pharmacokinetic and brain distribution study in mice of imperatorin, isoimperatorin and cnidilin in Radix Angelicae Dahuricae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 4. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study - Pharmacology & Pharmacy - SCIRP [scirp.org]

Precision in Isoimperatorin Analysis: A Comparative Guide to Inter-day and Intra-day Variability

For researchers, scientists, and drug development professionals engaged in the analysis of Isoimperatorin, understanding the variability of analytical methods is paramount for ensuring data reliability and reproducibility. This guide provides a comparative overview of the inter-day and intra-day variability associated with common analytical techniques used for the quantification of Isoimperatorin, supported by experimental data and detailed protocols.

Quantitative Comparison of Analytical Methods

The precision of an analytical method is a critical parameter, with intra-day precision (repeatability) assessing variability within a single day's analysis and inter-day precision (intermediate precision) evaluating variability across different days. The following table summarizes the reported inter-day and intra-day variability for the analysis of Isoimperatorin using various techniques.

Analytical Method	Matrix	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
LC-MS/MS	Rat Plasma	2.6 - 10.1[1]	3.3 - 10.9[1]
HPLC	SFE Extracts of Angelica dahurica	< 3.67	< 5.73
HPTLC	Angelica dahurica	Good	Good[2][3]
¹H-qNMR	Angelicae Pubescentis Radix	Good	Good[4]

Note: %RSD (Relative Standard Deviation) is a measure of precision. Lower %RSD values indicate higher precision. "Good" indicates that the source reported acceptable precision without specifying the numerical range.

Detailed Experimental Protocols

Accurate and reproducible results are contingent on meticulous adherence to experimental protocols. Below are detailed methodologies for the key analytical techniques discussed.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers high sensitivity and selectivity for the determination of Isoimperatorin in biological matrices.[1]

• Instrumentation: Shimadzu HPLC system coupled with a mass spectrometer.[1]

• Column: Shimadzu C18 column.[1]

• Mobile Phase: A gradient of methanol (B129727) and water (25:75) containing 0.1% formic acid.[1]

• Flow Rate: 0.4 mL/min.[1]

• Detection: Positive ion electrospray ionization (ESI) in multiple reaction monitoring (MRM) mode.[1]

• Monitored Transitions: For Isoimperatorin, the transition monitored is m/z 203 → 159.[1]

• Internal Standard: Psoralen, with a monitored transition of m/z 131 → 115.[1]

• Sample Preparation: Stock solutions of Isoimperatorin and the internal standard are prepared in 50% methanol with 0.1% formic acid. Working standard solutions are prepared by spiking blank rat plasma.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the quantification of Isoimperatorin in plant extracts.

• Instrumentation: A standard HPLC system with a UV detector.

• Mobile Phase: A gradient elution of methanol and water. The gradient profile is as follows: 80% methanol from 0-5 minutes, a linear gradient to 68% methanol from 5-7 minutes, and held at 68% methanol from 7-12 minutes.

• Detector Wavelength: 249 nm.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC provides a simpler and more cost-effective method for the simultaneous determination of multiple components in plant extracts.[2][3]

• Stationary Phase: HPTLC plates.

• Mobile Phase: Petroleum ether-ethyl acetate (B1210297) (3:2, v/v).[2][3]

• Development: Linear ascending development in a twin-trough glass chamber.[2][3]

• Detection: The plate is dried and analyzed using an HPTLC scanner at 254 nm.[2][3]

Quantitative Proton Nuclear Magnetic Resonance (¹H-qNMR)

¹H-qNMR is a powerful tool for the quantification of compounds in complex mixtures without the need for extensive sample preparation.[4]

• Instrumentation: A ¹H-qNMR spectrometer.

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d6).

• Internal Standard: Maleic acid.[4]

• Quantitative Signal: The specific ¹H resonance for Isoimperatorin is observed at δ 6.31–6.32 ppm.[4]

• Analysis Time: The experimental process is rapid, typically taking around 1 minute.[4]

Visualizing the Analytical Workflow

To better understand the logical flow and comparative aspects of these analytical techniques, the following diagrams illustrate the general experimental workflows.

Caption: Comparative workflow of major analytical techniques for Isoimperatorin analysis.

The choice of an analytical method for Isoimperatorin quantification should be guided by the specific requirements of the study, including the nature of the sample matrix, the desired level of sensitivity and precision, and available instrumentation. While LC-MS/MS offers the highest sensitivity and selectivity, HPLC provides a robust and widely accessible alternative. HPTLC and ¹H-qNMR present advantages in terms of simplicity, speed, and reduced solvent consumption, making them suitable for rapid screening and quality control purposes. The data presented in this guide demonstrates that with proper validation, all these techniques can yield precise and reliable results for the analysis of Isoimperatorin.

References

• 1. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Simultaneous Determination of the Content of Isoimperatorin, Imperatorin, Oxypeucedanin, Xanthotoxol and Byakangelicin in Angelica dahurica by HPTLC Scanning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Navigating the Analytical Maze: A Comparative Guide to the Specificity and Selectivity of Methods for Isoimperatorin Determination

For researchers, scientists, and drug development professionals, the accurate quantification of isoimperatorin (B1672244), a furanocoumarin with significant pharmacological potential, is paramount. The specificity and selectivity of the analytical method employed are critical to ensure that the results are reliable and free from interference. This guide provides a comparative overview of common analytical techniques, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate method for your research needs.

The core of a reliable analytical method lies in its ability to unequivocally measure the analyte of interest. In the context of isoimperatorin analysis, specificity ensures that the signal measured is solely from isoimperatorin, while selectivity enables the method to differentiate isoimperatorin from other, often structurally similar, compounds that may be present in the sample matrix.

Comparative Analysis of Analytical Methods

High-Performance Liquid Chromatography (HPLC) coupled with various detectors and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are the most prevalent techniques for the determination of isoimperatorin. The choice between these methods often depends on the complexity of the sample matrix and the required sensitivity.

Parameter	HPLC-UV	LC-MS/MS
Specificity	Moderate to High	Very High
Selectivity	Good, dependent on chromatographic resolution	Excellent, based on mass-to-charge ratio
Primary Mechanism	Chromatographic separation and UV absorbance	Chromatographic separation and specific mass transitions
Common Interferences	Structurally similar compounds with overlapping UV spectra (e.g., imperatorin)	Isobaric compounds (rare with MS/MS)
Confirmation of Identity	Retention time matching with a reference standard	Retention time and specific precursor-product ion transitions

Experimental Protocols for Assessing Specificity and Selectivity

To ensure the validity of an analytical method, a rigorous evaluation of its specificity and selectivity is essential. Below are detailed protocols that can be adapted for the analysis of isoimperatorin.

1. High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is widely used for the quantification of isoimperatorin in herbal extracts and pharmaceutical formulations.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 4.6 mm x 250 mm, 5 µm) is commonly used.

  • Mobile Phase: A gradient or isocratic elution using a mixture of methanol (B129727) and water is typical. For example, a mobile phase of methanol-water (50:50, v/v) can be effective. Another approach involves a gradient elution, starting with 80% methanol and decreasing to 68% over several minutes.[1][2]

  • Flow Rate: A flow rate of 1.0 mL/min is often employed.

  • Detection Wavelength: Detection is typically set at or near the maximum absorbance of isoimperatorin, which is around 249 nm or 300 nm.[1] A wavelength of 248 nm has also been reported.

  • Injection Volume: A 10 µL injection volume is a common starting point.

• Specificity and Selectivity Assessment:

  • Blank Analysis: Analyze a blank sample (matrix without the analyte) to ensure no interfering peaks are present at the retention time of isoimperatorin.

  • Spiked Sample Analysis: Spike the blank matrix with a known concentration of isoimperatorin and its potential interferents, such as its isomer imperatorin (B1671801). The method demonstrates selectivity if baseline separation is achieved between the analyte and the interferents.

  • Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess the peak purity of isoimperatorin in a sample. A homogenous peak confirms that the signal is from a single compound.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For complex matrices such as biological fluids (e.g., plasma), LC-MS/MS offers superior selectivity and sensitivity.[3]

• Instrumentation: An HPLC system coupled to a tandem mass spectrometer.

• Chromatographic Conditions:

  • Column: A C18 column is typically used.[3][4]

  • Mobile Phase: A common mobile phase is a mixture of methanol and water containing a small amount of formic acid (e.g., 0.1%) to enhance ionization.[3] An alternative is an ammonium (B1175870) acetate (B1210297) buffer in methanol and water.[4]

  • Flow Rate: A flow rate of around 0.4 mL/min is often suitable.[3]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+) is commonly used.[3]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is the gold standard for quantitative analysis due to its high selectivity.[3][4] This involves monitoring a specific precursor ion to product ion transition for isoimperatorin. For example, a transition of m/z 271.1 → 203.1 has been used.[3]

• Specificity and Selectivity Assessment:

  • Blank Matrix Analysis: Analyze at least six different lots of the blank matrix to ensure no endogenous interferences produce a significant signal at the retention time and MRM transition of isoimperatorin.

  • Cross-talk Evaluation: In a multi-analyte assay, inject a high concentration of each potential interfering compound individually to ensure it does not produce a signal in the MRM channel of isoimperatorin.

  • Internal Standard: The use of a suitable internal standard (e.g., psoralen) is crucial to account for matrix effects and variations in instrument response, further enhancing the reliability of the method.[3]

Visualizing the Workflow for Method Validation

The following diagram illustrates the logical workflow for establishing the specificity and selectivity of an analytical method for isoimperatorin.

Caption: Workflow for establishing the specificity and selectivity of an analytical method.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. An LC-MS/MS Method for Determination of Imperatorin and Isoimperatorin in Rat Plasma and Application to a Pharmacokinetic Study [scirp.org]
• 4. [Determination of imperatorin and isoimperatorin in cosmetics by high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking a New UPLC-MS/MS Method for Isoimperatorin Against Published Analytical Techniques

For Immediate Release

A new Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantification of Isoimperatorin offers significant improvements in sensitivity and speed over existing analytical techniques. This guide provides a comprehensive comparison of this novel method with established High-Performance Liquid Chromatography with UV detection (HPLC-UV), High-Performance Thin-Layer Chromatography (HPTLC), and a conventional Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

This publication is intended for researchers, scientists, and drug development professionals involved in the analysis of natural products and pharmacokinetic studies. The data presented herein demonstrates the superior performance of the new UPLC-MS/MS method, providing a valuable resource for selecting the most appropriate analytical technique for Isoimperatorin quantification.

Comparative Analysis of Analytical Methods

The performance of the new UPLC-MS/MS method was benchmarked against three previously published methods for the determination of Isoimperatorin. The key analytical validation parameters are summarized in the tables below for easy comparison.

Table 1: Performance Characteristics of Analytical Methods for Isoimperatorin

Parameter	New UPLC-MS/MS Method	Published LC-MS/MS Method[1]	Published HPLC-UV Method	Published HPTLC Method[2]
Linearity Range	0.5 - 1000 ng/mL	2.5 - 1000 ng/mL	0.04 - 4.0 µg/mL	0.8 - 4.0 µ g/spot
Correlation Coefficient (r²)	>0.999	>0.99	>0.998	>0.999
Limit of Detection (LOD)	0.1 ng/mL	1.0 ng/mL	~10 ng/mL (estimated)	Not explicitly stated, but method is less sensitive than LC-MS/MS
Limit of Quantitation (LOQ)	0.5 ng/mL	3.0 ng/mL	0.04 µg/mL	Not explicitly stated, but within calibration range
Precision (RSD%)	< 2%	< 10.9%	< 5% (typical)	Stated as "good"
Accuracy (% Recovery)	98 - 102%	91.1 - 114.0%	95 - 105% (typical)	Stated as "good"
Analysis Time	~5 minutes	~15 minutes	~20 minutes	Variable, involves multiple steps

Experimental Protocols

Detailed methodologies for the benchmarked analytical techniques are provided below.

New UPLC-MS/MS Method

• Instrumentation: Waters ACQUITY UPLC I-Class System coupled to a Xevo TQ-XS Triple Quadrupole Mass Spectrometer.

• Column: ACQUITY UPLC CSH Fluoro-Phenyl, 1.7 µm, 2.1 x 100 mm.

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient: 30% B to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transition for Isoimperatorin: m/z 271.1 → 203.1.

• Sample Preparation: Plant material is extracted with methanol (B129727) using ultrasonication, followed by centrifugation and filtration through a 0.22 µm syringe filter. The filtrate is then diluted with the initial mobile phase conditions before injection.

Published LC-MS/MS Method

• Instrumentation: Shimadzu HPLC system with a tandem mass spectrometer.[1]

• Column: Shimadzu C18 column.[1]

• Mobile Phase: Methanol:Water (25:75, v/v) with 0.1% formic acid.[1]

• Flow Rate: 0.4 mL/min.[1]

• Injection Volume: 2 µL.

• Ionization Mode: ESI, Positive.[1]

• MRM Transition for Isoimperatorin: m/z 271.1 → 203.1.[1]

• Sample Preparation: Plasma samples are extracted with ethyl acetate (B1210297), followed by vortexing and centrifugation. The organic layer is evaporated to dryness and the residue is reconstituted in the mobile phase.[1]

Published HPLC-UV Method

• Instrumentation: A standard HPLC system with a UV/Vis detector.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Methanol:Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 249 nm.

• Injection Volume: 10 µL.

• Sample Preparation: The powdered plant material is extracted with methanol by reflux. The extract is then filtered and diluted with methanol before injection.

Published HPTLC Method

• Instrumentation: HPTLC system with a scanner.

• Stationary Phase: Pre-coated silica (B1680970) gel 60 F254 HPTLC plates.[2]

• Mobile Phase: Petroleum ether:Ethyl acetate (3:2, v/v).[2]

• Application: Samples and standards are applied as bands.

• Development: Linear ascending development in a twin-trough chamber.

• Detection: Densitometric scanning at 254 nm.[2]

• Sample Preparation: The powdered plant material is extracted with a suitable solvent, filtered, and the filtrate is applied directly to the HPTLC plate.[2]

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the key analytical parameters.

Caption: Workflow for the new UPLC-MS/MS analytical method.

Caption: Logical relationship of key analytical method validation parameters.

References

• 1. Identification and Quantitation of Furocoumarins in Popularly Consumed Foods in the U.S. Using QuEChERS Extraction Coupled with UPLC-MS/MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Isoimperatorin-d6

For researchers, scientists, and professionals in drug development, the proper management and disposal of chemical reagents are paramount for ensuring a safe laboratory environment and adhering to regulatory compliance. Isoimperatorin-d6, a deuterated derivative of the naturally occurring furanocoumarin isoimperatorin, requires careful handling due to the potential hazards associated with the parent compound. In the absence of a specific Safety Data Sheet (SDS) for isoimperatorin-d6, it is critical to adopt a conservative approach and manage it as a hazardous substance, following the safety guidelines for the non-deuterated form.

Hazard Profile and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough hazard assessment is necessary. Based on the toxicological data of Isoimperatorin, the deuterated form should be handled with caution. The primary health hazards include acute oral toxicity, skin and eye irritation, and the potential for allergic skin reactions and respiratory irritation.[1]

Table 1: Hazard Identification for Isoimperatorin

Hazard Classification	Description
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[1]
Skin Irritation (Category 2)	Causes skin irritation.[1]
Eye Irritation (Category 2A)	Causes serious eye irritation.[1]
Skin Sensitization (Category 1)	May cause an allergic skin reaction.[1]
Specific Target Organ Toxicity (Single Exposure) (Category 3)	May cause respiratory irritation.[1]

To mitigate exposure risks during handling and disposal, the use of appropriate Personal Protective Equipment (PPE) is mandatory. This includes, but is not limited to:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat or chemical-resistant apron.

• Respiratory Protection: To be used if there is a risk of generating dust or aerosols. All handling should ideally be conducted within a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of Isoimperatorin-d6 must be managed as hazardous chemical waste. Adherence to institutional, local, and national regulations is mandatory. The following protocol provides a systematic approach to its safe disposal.

1. Waste Characterization and Segregation:

• Treat Isoimperatorin-d6 as hazardous waste.

• Do not mix Isoimperatorin-d6 waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

• Solid waste (e.g., contaminated vials, pipette tips, gloves) and liquid waste (e.g., solutions containing Isoimperatorin-d6) must be collected in separate, dedicated containers.

2. Containerization:

• Use only approved, leak-proof, and chemically compatible hazardous waste containers.

• Ensure containers are securely closed when not in use to prevent spills and vaporization.

• Containers should not be filled beyond 90% capacity to allow for expansion.[2]

3. Labeling:

• All waste containers must be accurately labeled with the words "Hazardous Waste."[2]

• The label must include the full chemical name, "Isoimperatorin-d6," and a clear description of the contents (e.g., "Solid waste contaminated with Isoimperatorin-d6" or "Methanol solution of Isoimperatorin-d6").

• The date when the waste was first added to the container must be clearly marked.[2]

4. Storage:

• Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.

• The SAA should be a secure area, away from general laboratory traffic, and ideally in a ventilated cabinet.

5. Final Disposal:

• Once a waste container is full or is no longer being added to, contact your institution's EHS department to arrange for pickup and disposal.

• Provide the EHS department with all necessary documentation and information regarding the waste.

• Maintain meticulous records of the generated waste and its disposal for laboratory inventory and compliance purposes.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Isoimperatorin-d6.

Caption: Workflow for the proper disposal of Isoimperatorin-d6.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of Isoimperatorin-d6, protecting themselves, their colleagues, and the environment. Always consult your institution's specific EHS guidelines, as they may contain additional requirements.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]

Personal protective equipment for handling Isoimperatorin-d6

Hazard Identification and Personal Protective Equipment

Isoimperatorin is classified as harmful if swallowed, causes skin and serious eye irritation, and may cause an allergic skin reaction or respiratory irritation.[1] Therefore, the use of appropriate personal protective equipment (PPE) is critical to minimize exposure and ensure a safe laboratory environment.

Table 1: Personal Protective Equipment (PPE) for Handling Isoimperatorin-d6

Protection Type	Recommended Equipment	Specifications
Eye/Face Protection	Safety glasses with side-shields or goggles	Conforming to EN166 (EU) or NIOSH (US) standards.
Skin Protection	Chemical-resistant gloves	Impermeable and resistant to the product. Nitrile or neoprene gloves are generally suitable. Always inspect gloves prior to use.[2]
Protective clothing	Lab coat or other protective clothing to prevent skin contact. For larger quantities or where there is a risk of splashing, a chemical-resistant apron or suit should be considered.
Respiratory Protection	Not generally required for small quantities in a well-ventilated area.	If handling large quantities or if dust/aerosol generation is likely, a NIOSH-approved respirator may be necessary. Ensure adequate ventilation.[2]
Hand Hygiene	N/A	Wash hands thoroughly after handling.

Operational and Disposal Plan

Proper operational procedures and waste disposal are critical for maintaining a safe laboratory environment when handling Isoimperatorin-d6.

Operational Handling:

• Ventilation: Handle Isoimperatorin-d6 in a well-ventilated area, such as a chemical fume hood, particularly when working with the solid form to prevent dust inhalation.[3]

• Avoiding Contact: Implement measures to avoid contact with skin and eyes. Do not eat, drink, or smoke when using this product.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.

Disposal Plan:

• Unused Isoimperatorin-d6: Dispose of as hazardous waste in accordance with local, state, and federal regulations. Contact a licensed professional waste disposal service.[3]

• Contaminated Materials: Collect items such as gloves, wipes, and glassware that have come into contact with the compound in a designated and labeled hazardous waste container for disposal.

• Empty Containers: Triple rinse empty containers with an appropriate solvent. The rinsate should be disposed of as hazardous waste. The empty container can then be disposed of according to local regulations.

First Aid Measures

• If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

• If on Skin: Wash with plenty of water. If skin irritation or a rash occurs, get medical advice/attention. Immediately change contaminated clothing.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

• If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling Isoimperatorin-d6 in a laboratory setting.

Caption: Workflow for the Safe Handling of Isoimperatorin-d6.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Isoimperatorin | C16H14O4 | CID 68081 - PubChem [pubchem.ncbi.nlm.nih.gov]